Bromochlorophenol Blue sodium salt

• CAS: 102185-52-4

Core Science & Biosynthesis

A Technical Guide to Bromochlorophenol Blue Sodium Salt: Properties and Experimental Applications

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the chemical properties and core applications of Bromochlorophenol Blue sodium salt. The information is tailored for professionals in research, scientific, and drug development fields, with a focus on quantitative data, detailed experimental protocols, and visual representations of key processes.

Core Chemical Properties

Bromochlorophenol Blue sodium salt is a synthetic dye widely utilized as a pH indicator. Its chemical structure, a substituted sulfonephthalein, allows for a distinct and reversible color change in response to variations in hydrogen ion concentration. This property makes it an invaluable tool in various analytical and biological assays.

Quantitative Data Summary

The following table summarizes the key quantitative chemical and physical properties of Bromochlorophenol Blue sodium salt.

Property	Value	Reference(s)
Chemical Name	Phenol, 4,4'-(3H-2,1-benzoxathiol-3-ylidene)bis[2-bromo-6-chloro-, S,S-dioxide, monosodium salt]	[1]
CAS Number	102185-52-4	[1]
Molecular Formula	C₁₉H₉Br₂Cl₂NaO₅S	[1]
Molecular Weight	603.04 g/mol	[1]
Appearance	Black to dark green powder	[2]
Melting Point	>250 °C	[1]
Solubility	Soluble in water and ethanol (B145695).[1]	[1]
pKa (at 25°C)	6.05	[1]
pH Transition Range	3.0 (Yellow) – 4.6 (Blue/Violet)	[3]
Absorption Maximum (pH 3.0)	433 – 437 nm	[3]
Absorption Maximum (pH 4.6)	589 – 592 nm	[3]

pH Indicator Mechanism

The color change of Bromochlorophenol Blue is a direct result of a shift in its chemical equilibrium in response to changes in pH. In acidic solutions, the indicator exists predominantly in its protonated, acidic form (HIn), which appears yellow. As the pH increases, the equilibrium shifts towards the deprotonated, basic form (In⁻), which exhibits a blue or violet color.[3]

Figure 1: Equilibrium shift of Bromochlorophenol Blue with pH change.

Experimental Protocols

This section details methodologies for key experiments utilizing Bromochlorophenol Blue sodium salt.

Acid-Base Titration

Bromochlorophenol Blue is a suitable indicator for titrations involving a strong acid and a weak base, or vice versa, where the equivalence point falls within its transition range.

Objective: To determine the concentration of an unknown acidic or basic solution.

Materials:

• Bromochlorophenol Blue sodium salt indicator solution (0.1% w/v in 20% ethanol)

• Standard solution of a known concentration (e.g., 0.1 M HCl or 0.1 M NaOH)

• Unknown solution to be titrated

• Burette, pipette, conical flask, and magnetic stirrer

Methodology:

• Preparation of Indicator Solution: Dissolve 0.1 g of Bromochlorophenol Blue sodium salt in 20 mL of ethanol and dilute to 100 mL with deionized water.

• Titration Setup:

  • Rinse and fill the burette with the standard solution of known concentration.

  • Pipette a known volume of the unknown solution into a conical flask.

  • Add 2-3 drops of the Bromochlorophenol Blue indicator solution to the conical flask. The solution will turn yellow if acidic or blue/violet if basic.

• Titration Procedure:

  • Slowly add the standard solution from the burette to the conical flask while continuously stirring.

  • As the endpoint is approached, the color of the solution will begin to change. Add the titrant drop by drop.

  • The endpoint is reached when a single drop of the titrant causes a permanent color change from yellow to blue/violet (or vice versa).

• Calculation: Record the volume of the standard solution used and calculate the concentration of the unknown solution using the formula: M₁V₁ = M₂V₂, where M and V are the molarity and volume of the acid and base, respectively.

Figure 2: Workflow for acid-base titration using Bromochlorophenol Blue.

Gel Electrophoresis Tracking Dye

In agarose (B213101) and polyacrylamide gel electrophoresis, Bromochlorophenol Blue sodium salt is commonly used as a tracking dye to monitor the progress of the separation of macromolecules like DNA, RNA, and proteins.

Objective: To visually track the migration of samples during gel electrophoresis.

Materials:

• 6X Loading Dye containing Bromochlorophenol Blue sodium salt (e.g., 0.25% Bromochlorophenol Blue, 30% glycerol (B35011), and a buffer compatible with the electrophoresis running buffer)

• DNA, RNA, or protein samples

• Agarose or polyacrylamide gel

• Electrophoresis apparatus and power supply

• Running buffer (e.g., TAE or TBE for nucleic acids, Tris-Glycine for proteins)

Methodology:

• Sample Preparation: Mix the DNA, RNA, or protein samples with the 6X loading dye in a 5:1 ratio (sample to dye). The glycerol in the loading dye increases the density of the sample, allowing it to sink into the wells of thegel.

• Gel Loading: Carefully load the sample-dye mixture into the wells of the submerged agarose or polyacrylamide gel.

• Electrophoresis: Apply an electric field across the gel. The negatively charged Bromochlorophenol Blue will migrate towards the positive electrode (anode), along with the nucleic acids or SDS-coated proteins.

• Monitoring Migration: The blue dye front is visible to the naked eye, allowing for real-time monitoring of the electrophoresis run. The migration of the dye front indicates the progress of the separation.

• Run Termination: Stop the electrophoresis when the dye front has migrated to the desired distance down the gel, ensuring that the molecules of interest have been adequately separated but have not run off the end of the gel.

Figure 3: Experimental workflow for gel electrophoresis using a tracking dye.

Applications in Drug Development and Research

Beyond its fundamental use as a pH indicator, Bromochlorophenol Blue sodium salt finds applications in various stages of research and drug development:

• Biochemical Assays: It can be employed in colorimetric assays to detect changes in pH that may result from enzymatic activity.

• Microbiological Studies: The dye can be incorporated into culture media to visually assess microbial growth by detecting pH changes resulting from metabolic activity.[2] For example, the fermentation of sugars by microorganisms often produces acidic byproducts, which would cause the indicator to change color.

• Formulation Development: In the development of liquid dosage forms, maintaining a specific pH is often critical for drug stability and solubility. Bromochlorophenol Blue can serve as a visual check during formulation optimization.

• Colorimetric Sensor Arrays: It has been utilized as a component in colorimetric sensor arrays for the detection and identification of sugars, a technique valuable in biotechnology and pharmaceutical analysis.[3]

Safety and Handling

Bromochlorophenol Blue sodium salt is generally considered to have low toxicity. However, as with all laboratory chemicals, appropriate personal protective equipment (PPE), including gloves and safety glasses, should be worn when handling the powder and its solutions. It is advisable to consult the Safety Data Sheet (SDS) for detailed safety information.

This technical guide provides a foundational understanding of the chemical properties and experimental applications of Bromochlorophenol Blue sodium salt. Its versatility as a pH indicator makes it a staple reagent in a wide array of scientific disciplines.

References

• 1. pH indicator - Wikipedia [en.wikipedia.org]
• 2. quora.com [quora.com]
• 3. solubilityofthings.com [solubilityofthings.com]

An In-depth Technical Guide to Bromochlorophenol Blue Sodium Salt

For researchers, scientists, and professionals in drug development, Bromochlorophenol Blue sodium salt is a versatile dye with critical applications in various analytical techniques. This guide provides a comprehensive overview of its chemical properties, synonyms, and detailed protocols for its use as a pH indicator and a tracking dye in gel electrophoresis.

Core Chemical Identifiers and Properties

Bromochlorophenol Blue sodium salt is a sulfonephthalein dye recognized for its distinct color-changing properties in response to varying pH levels. Its unique chemical structure allows for its widespread use in biochemical and molecular biology laboratories.

CAS Number: 102185-52-4[1][][3][4]

Synonyms:

• BROMOCHLOROPHENOL BLUE, WATER SOLUBLE, PURE[][5]

• Bromchlorophenol blue, sodium salt[][5]

• Phenol, 4,4′-(3h-2,1-benzoxathiol-3-ylidene)bis[2-bromo-6-chloro-, s,s-dioxide, monosodium Salt[5]

• IUPAC Name: sodium;2-[(E)-(3-bromo-5-chloro-4-hydroxyphenyl)-(3-bromo-5-chloro-4-oxocyclohexa-2,5-dien-1-ylidene)methyl]benzenesulfonate[]

Quantitative Data Summary

The following table summarizes the key quantitative properties of Bromochlorophenol Blue sodium salt.

Property	Value	References
Molecular Formula	C₁₉H₉Br₂Cl₂NaO₅S	[][3][4][6]
Molecular Weight	603.04 g/mol	[][3][4]
Appearance	Black or dark green powder	[1]
pH Transition Range	3.0 (Yellow) – 4.6 (Blue/Violet)	[7][8][9]
Melting Point	>250°C	[5]
Solubility	Soluble in water and ethanol	[5][9]
Absorption Maximum (pH 3.0)	433 – 437 nm	[8]
Absorption Maximum (pH 4.6)	589 – 592 nm	[8]

Experimental Protocols

Detailed methodologies for the primary applications of Bromochlorophenol Blue sodium salt are provided below.

Protocol 1: Preparation of a pH Indicator Solution

This protocol outlines the preparation of a stock solution of Bromochlorophenol Blue for use as a pH indicator.

Materials:

• Bromochlorophenol Blue powder

• Methanol (B129727) (or 95% ethanol)

• Beaker

• Magnetic stir plate and stir bar

• Graduated cylinder

• Storage bottle

Procedure:

• Weigh out 0.1 g of Bromochlorophenol Blue powder and transfer it to a beaker.

• Measure 100 mL of methanol using a graduated cylinder.

• Add the methanol to the beaker containing the Bromophenol Blue powder.

• Place the beaker on a magnetic stir plate and add a stir bar.

• Stir the mixture for several minutes until the powder is completely dissolved. The resulting solution will have a reddish-green color in methanol.

• Transfer the solution to a labeled storage bottle. Store in a cool, dark place.

Usage: Add a few drops of the prepared indicator solution to the sample solution and observe the color change. A yellow color indicates a pH below 3.0, while a blue color indicates a pH above 4.6.

Protocol 2: Preparation of 6X DNA Loading Dye for Gel Electrophoresis

This protocol details the preparation of a 6X loading buffer using Bromophenol Blue as a tracking dye for agarose (B213101) and polyacrylamide gel electrophoresis.

Materials:

• Bromophenol Blue powder

• Glycerol (B35011) (or Ficoll-400 or sucrose)

• Deionized water (dH₂O)

• 50 mL conical tube or beaker

• Vortex mixer or magnetic stir plate

Procedure:

• To prepare 10 mL of 6X loading buffer, weigh out 25 mg of Bromophenol Blue powder.

• Add 3 mL of glycerol (or 1.5 g of Ficoll-400 or 4 g of sucrose) to a 10 mL final volume container. The glycerol increases the density of the sample, allowing it to sink into the wells of the gel.

• Add the 25 mg of Bromophenol Blue to the glycerol.

• Add deionized water to bring the final volume to 10 mL.

• Mix thoroughly by vortexing or stirring until the Bromophenol Blue is completely dissolved.

• Store the 6X loading dye at 4°C.

Usage: To use, add 1 volume of the 6X loading dye to 5 volumes of your DNA sample. Mix well before loading into the gel. The Bromophenol Blue will migrate through the gel, allowing for the visual monitoring of the electrophoresis progress. In a typical 1% agarose gel, Bromophenol Blue migrates at a rate comparable to a DNA fragment of approximately 300 base pairs.[10]

Visualized Experimental Workflow

The following diagram illustrates the workflow for preparing the 6X DNA loading dye and its application in gel electrophoresis.

Caption: Workflow for preparing and using Bromophenol Blue loading dye. Caption: Workflow for preparing and using Bromophenol Blue loading dye.

References

• 1. chemimpex.com [chemimpex.com]
• 3. scbt.com [scbt.com]
• 4. CAS-102185-52-4, Bromo Chlorophenol Blue Sodium Salt AR Manufacturers, Suppliers & Exporters in India | 467715 [cdhfinechemical.com]
• 5. Cas 102185-52-4,Bromochlorophenol Blue sodium salt | lookchem [lookchem.com]
• 6. Bromochlorophenol blue sodium salt [himedialabs.com]
• 7. Bromochlorophenol blue sodium salt Bromochlorophenol blue sodium salt Manufacturers, Suppliers, Price | India, China [ottokemi.com]
• 8. gspchem.com [gspchem.com]
• 9. cdhfinechemical.com [cdhfinechemical.com]
• 10. genomica.uaslp.mx [genomica.uaslp.mx]

Technical Guide: Bromochlorophenol Blue Sodium Salt as a pH Indicator

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide addresses the pH indicator transition range of Bromochlorophenol Blue sodium salt. Extensive literature searches did not yield a specific, publicly available pH transition range or pKa value for Bromochlorophenol Blue. However, this guide provides detailed information on the closely related and structurally similar compound, Bromophenol Blue, as a functional reference. Furthermore, a comprehensive experimental protocol is provided to enable researchers to determine the precise pH transition range and pKa of Bromochlorophenol Blue, or any other pH indicator, using UV-Vis spectrophotometry. This guide also includes a workflow diagram illustrating the application of pH indicators in biochemical assays, a common application in research and drug development.

Quantitative Data on Related Compound: Bromophenol Blue

Due to the lack of specific data for Bromochlorophenol Blue, the following table summarizes the key quantitative properties of the well-characterized pH indicator, Bromophenol Blue (3′,3″,5′,5″-tetrabromophenolsulfonphthalein).[1][2] This information can serve as a valuable comparative reference for researchers working with the chlorinated analogue.

Property	Value
Chemical Name	3′,3″,5′,5″-Tetrabromophenolsulfonphthalein
Molecular Formula	C₁₉H₁₀Br₄O₅S
Molecular Weight	669.96 g/mol [1]
CAS Number	115-39-9[1]
pKa	~4.0[1]
pH Transition Range	3.0 – 4.6[1][2][3][4]
Color in Acidic Solution (pH < 3.0)	Yellow[1][2][3][4]
Color in Basic Solution (pH > 4.6)	Blue/Purple[1][2][5]
Maximum Absorbance (λmax)	590-592 nm (at basic pH)[1]

Experimental Protocol: Spectrophotometric Determination of pH Indicator Transition Range and pKa

This protocol provides a detailed methodology for the precise determination of the acid dissociation constant (pKa) and the pH transition range of a pH indicator, such as Bromochlorophenol Blue, using a UV-Vis spectrophotometer.[6]

Principle

The color change of a pH indicator is due to the equilibrium between its acidic (HIn) and basic (In⁻) forms. The Henderson-Hasselbalch equation governs this equilibrium. By measuring the absorbance of the indicator solution at various known pH values, the ratio of [In⁻]/[HIn] can be determined, and subsequently, the pKa can be calculated. The visual transition range is typically considered to be pKa ± 1.[6]

Materials and Equipment

• pH indicator (e.g., Bromochlorophenol Blue sodium salt)

• UV-Vis Spectrophotometer

• pH meter, calibrated

• Series of buffer solutions with known pH values spanning the expected transition range

• Hydrochloric acid (HCl) solution (e.g., 0.1 M)

• Sodium hydroxide (B78521) (NaOH) solution (e.g., 0.1 M)

• Volumetric flasks and pipettes

• Cuvettes

Procedure

• Preparation of Indicator Stock Solution: Prepare a stock solution of the indicator by dissolving a precisely weighed amount in a suitable solvent (e.g., deionized water or ethanol).

• Determination of λmax:

  • Prepare two solutions from the stock: one highly acidic (e.g., pH 1-2) by adding a few drops of HCl, and one highly basic (e.g., pH 10-11) by adding a few drops of NaOH.

  • Scan the absorbance of both solutions across the visible spectrum (e.g., 400-700 nm) to determine the wavelength of maximum absorbance (λmax) for both the acidic (HIn) and basic (In⁻) forms.

• Preparation of Buffer-Indicator Solutions:

  • Prepare a series of solutions with a constant concentration of the indicator in different buffer solutions of known pH values that span the expected transition range.

• Spectrophotometric Measurements:

  • Measure the absorbance of each buffer-indicator solution at the λmax of the basic form (In⁻).

• Data Analysis and pKa Determination:

  • Plot the measured absorbance versus the pH of the buffer solutions.

  • The pKa can be determined from the resulting titration curve as the pH at which the absorbance is halfway between the minimum and maximum absorbance.

  • Alternatively, for a more precise determination, use the following equation derived from the Henderson-Hasselbalch equation: pKa = pH - log([A - A_acidic] / [A_basic - A]) where A is the absorbance of the indicator in the buffer solution, A_acidic is the absorbance in the highly acidic solution, and A_basic is the absorbance in the highly basic solution.

  • Calculate the pKa for each buffer solution and determine the average value.

Determination of the Transition Range

The visual pH transition range is the range of pH values over which a distinct color change can be observed. This is generally accepted to be within approximately ±1 pH unit of the determined pKa value.[6]

Mandatory Visualization

The following diagram illustrates a typical workflow for utilizing a pH indicator in a common biochemical application, such as an enzyme activity assay where a pH change is monitored.

Caption: Workflow for a pH-dependent biochemical assay using a visual indicator.

References

• 1. Bromophenol blue - Wikipedia [en.wikipedia.org]
• 2. gspchem.com [gspchem.com]
• 3. Beyondlab | Laboratory Products and Informatics [beyondlab.com.tr]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Bromophenol Blue | C19H10Br4O5S | CID 8272 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. alfa-chemistry.com [alfa-chemistry.com]

Solubility of Bromochlorophenol Blue sodium salt in water and organic solvents.

This in-depth technical guide provides a comprehensive overview of the solubility of Bromochlorophenol Blue sodium salt in water and various organic solvents. The information is intended for researchers, scientists, and professionals in drug development and other scientific fields where this pH indicator is utilized. This document presents quantitative solubility data, detailed experimental protocols for solubility determination, and a visual representation of the experimental workflow.

Quantitative Solubility Data

Bromochlorophenol Blue sodium salt exhibits solubility in aqueous and some organic solvents. The following table summarizes the available quantitative and qualitative solubility data for this compound.

Solvent	Quantitative Solubility	Qualitative Solubility	Temperature (°C)
Distilled Water	0.1% (w/v) or 1 g/L[1][2]	Soluble[3]	Not Specified
Ethanol	Not Specified	Soluble[3]	Not Specified

Note on a related compound: For the non-salt form, Bromophenol Blue, the solubility in water is approximately 0.4 g/100 mL. It is also reported to be more soluble in methyl and ethyl alcohol, as well as benzene.[4]

Experimental Protocols for Solubility Determination

Equilibrium Solubility Determination via the Shake-Flask Method

This method involves saturating a solvent with a solute and then quantifying the amount of dissolved solute.

Materials:

• Bromochlorophenol Blue sodium salt

• Solvent of interest (e.g., water, ethanol, etc.)

• Analytical balance

• Volumetric flasks

• Centrifuge and centrifuge tubes

• Syringe filters (chemically inert, e.g., PTFE)

• High-Performance Liquid Chromatography (HPLC) system or a UV-Vis Spectrophotometer

• Orbital shaker or magnetic stirrer

• Temperature-controlled environment (e.g., incubator or water bath)

Procedure:

• Preparation of a Saturated Solution:

  • Add an excess amount of Bromochlorophenol Blue sodium salt to a known volume of the solvent in a sealed container (e.g., a glass vial or flask). The excess solid should be clearly visible.

  • Place the container in a temperature-controlled environment and agitate it using an orbital shaker or magnetic stirrer.

  • Allow the mixture to equilibrate for a sufficient period (typically 24-72 hours) to ensure the solvent is fully saturated.

• Separation of Undissolved Solid:

  • After equilibration, let the solution stand to allow the excess solid to settle.

  • To separate the undissolved solid from the saturated solution, centrifuge the mixture at a high speed.

  • Carefully withdraw the supernatant using a syringe and filter it through a chemically inert syringe filter to remove any remaining solid particles.

• Quantification of the Solute:

  • The concentration of the Bromochlorophenol Blue sodium salt in the clear, saturated filtrate is then determined using a suitable analytical technique.

    • Using HPLC: A calibration curve is generated using standard solutions of the compound at known concentrations. The filtrate is then appropriately diluted and injected into the HPLC system to determine its concentration.

    • Using UV-Vis Spectrophotometry: A calibration curve is prepared by measuring the absorbance of a series of standard solutions of known concentrations at the wavelength of maximum absorbance (λmax) for Bromochlorophenol Blue. The absorbance of the diluted filtrate is then measured, and its concentration is determined from the calibration curve.

• Data Reporting:

  • The solubility is reported in units of mass per volume (e.g., mg/mL or g/L) or as molarity (mol/L) at the specified temperature.

Visualized Experimental Workflow

The following diagram illustrates the general workflow for determining the equilibrium solubility of a compound using the shake-flask method.

Caption: Workflow for Equilibrium Solubility Determination.

References

• 1. gspchem.com [gspchem.com]
• 2. gspchem.com [gspchem.com]
• 3. Cas 102185-52-4,Bromochlorophenol Blue sodium salt | lookchem [lookchem.com]
• 4. Bromophenol Blue | C19H10Br4O5S | CID 8272 - PubChem [pubchem.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Safe Handling and Storage of Bromochlorophenol Blue Sodium Salt

This guide provides comprehensive safety, handling, and storage recommendations for Bromochlorophenol Blue sodium salt, intended for researchers, scientists, and professionals in drug development. The information is compiled from various safety data sheets (SDS) to ensure a thorough overview.

Chemical Identification and Physical Properties

• Chemical Name: Bromochlorophenol Blue, sodium salt

• Synonyms: 4,4'-(3H-2,1-Benzoxathiol-3-ylidene)bis(2,6-dibromo)phenol-S,S-dioxide sodium salt; Bromophenol Blue, water soluble; Tetrabromophenolsulfonephthalein sodium salt[1]

• CAS Number: 34725-61-6[2]

• Molecular Formula: C₁₉H₉Br₄O₅SNa[1]

• Appearance: Dark brown or black powder[2][3]

• Odor: Odorless[2]

• Solubility: Does not mix well with water.[3]

Hazard Identification and Toxicological Summary

Bromochlorophenol Blue sodium salt is considered a hazardous substance according to OSHA 29 CFR 1910.1200.[3] However, some suppliers classify it as not a hazardous substance or mixture.[4] The toxicological properties of this material have not been fully investigated.[5][6]

Potential Health Effects:

• Inhalation: May cause respiratory tract irritation.[1][5][6]

• Skin Contact: May cause skin irritation.[1][5][6]

• Eye Contact: May cause eye irritation.[1][5] Similar anionic dyes have not been found to cause injury to the cornea or conjunctiva in documented cases.[5]

• Ingestion: May cause gastrointestinal irritation with nausea, vomiting, and diarrhea.[1][5][6] In an occupational setting, unintentional ingestion is not considered a major cause for concern.[3]

• Chronic Exposure: Repeated or prolonged exposure can produce target organ damage, specifically to the lungs and mucous membranes.[1]

Toxicological Data Summary

Parameter	Value	Reference
Acute Oral Toxicity (LD50)	Not available	[1]
Acute Inhalation Toxicity (LC50)	Not available	[1]
Carcinogenicity	Not listed by ACGIH, IARC, NTP, or CA Prop 65.	[5]
Mutagenicity	No evidence of a mutagenic effect.	[7]
Teratogenicity	No evidence of a teratogenic effect.	[7]

Safe Handling Procedures

Proper handling of Bromochlorophenol Blue sodium salt is crucial to minimize exposure and ensure a safe working environment.

Engineering Controls:

• Use in a well-ventilated area.[3]

• Facilities should be equipped with an eyewash station and a safety shower.[5][6]

• Provide appropriate exhaust ventilation at places where dust is formed.

Personal Protective Equipment (PPE):

• Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[2][6]

• Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[2][6] Gloves must be inspected prior to use.

• Respiratory Protection: If nuisance levels of dust are present, use type N95 (US) or type P1 (EN 143) dust masks.

General Hygiene Practices:

• Avoid all personal contact, including inhalation.[3]

• Wash hands thoroughly after handling.[5][6]

• Do not eat, drink, or smoke when using this product.[3]

• Launder contaminated clothing before reuse.[3]

Workflow for Safe Handling

Caption: Safe Handling Workflow for Bromochlorophenol Blue Sodium Salt.

Storage Recommendations

Proper storage is essential to maintain the chemical's integrity and prevent hazardous situations.

• Storage Conditions: Store in a cool, dry, well-ventilated area.[3][5][6] The recommended storage temperature is between 5–30 °C.[8]

• Container: Keep containers securely sealed and store in the original container, which may be a polyethylene (B3416737) or polypropylene (B1209903) container.[3] Protect containers from physical damage.[3]

• Incompatible Materials: Store away from incompatible materials such as strong oxidizing agents.[3][5] Avoid contamination with nitrates, oxidizing acids, chlorine bleaches, and pool chlorine, as this may result in ignition.[3]

Accidental Release Measures and Emergency Procedures

In the event of a spill or accidental release, follow these procedures to ensure safety.

Spill Cleanup:

• Minor Spills:

  • Clean up all spills immediately.[3]

  • Avoid breathing dust and contact with skin and eyes.[3]

  • Wear protective clothing, gloves, safety glasses, and a dust respirator.[3]

  • Use dry clean-up procedures and avoid generating dust.[3]

  • Sweep up, shovel up, or vacuum up the material and place it in a clean, dry, sealable, labeled container for disposal.[3]

• Major Spills:

  • This is considered a moderate hazard.[3]

  • Advise personnel in the area and alert emergency responders, providing the location and nature of the hazard.[3]

  • Control personal contact by wearing protective clothing.[3]

First Aid Measures:

• Inhalation: Remove the individual from exposure to fresh air immediately.[6] If not breathing, give artificial respiration.[6] If breathing is difficult, give oxygen.[6] Get medical aid if a cough or other symptoms appear.[6]

• Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes.[5][6] Get medical aid.[5][6]

• Eye Contact: Flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[5] Get medical aid.[5]

• Ingestion: Do NOT induce vomiting.[5][6] If the person is conscious and alert, rinse their mouth and have them drink 2-4 cupfuls of milk or water.[5][6] Get medical aid.[5][6]

Emergency Response Workflow for Spills

Caption: Emergency Response Workflow for Spills.

Fire-Fighting Measures

• Flammability: Combustible solid which burns but propagates flame with difficulty.[3] Dust may form an explosive mixture with air.[3]

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[6]

• Hazardous Combustion Products: May include carbon monoxide, carbon dioxide, hydrogen bromide, and sulfur oxides.[3][5] May emit poisonous fumes.[3]

• Protective Equipment: As in any fire, wear a self-contained breathing apparatus in pressure-demand, MSHA/NIOSH (approved or equivalent), and full protective gear.[6]

Disposal Considerations

Dispose of this chemical in accordance with all applicable local, regional, and national regulations. Chemical waste generators must determine whether a discarded chemical is classified as a hazardous waste.[9] Contaminated packaging should be disposed of as an unused product. Do not let the product enter drains.[9]

References

• 1. dept.harpercollege.edu [dept.harpercollege.edu]
• 2. fishersci.com [fishersci.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. astechireland.ie [astechireland.ie]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. suvchemlaboratorychemicals.com [suvchemlaboratorychemicals.com]
• 7. msjc-keenan.newlook.safeschoolssds.com [msjc-keenan.newlook.safeschoolssds.com]
• 8. labbox.fr [labbox.fr]
• 9. fishersci.com [fishersci.com]

An In-depth Technical Guide to the Spectrophotometric Properties of Bromochlorophenol Blue Sodium Salt

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectrophotometric properties of Bromochlorophenol Blue sodium salt. It includes key quantitative data, detailed experimental protocols for its analysis, and visualizations of experimental workflows. This document is intended to serve as a valuable resource for researchers and professionals in drug development and various scientific fields who utilize pH indicators in their work.

Introduction

Bromochlorophenol Blue sodium salt (CAS No. 102185-52-4) is a sulfonephthalein dye widely used as a pH indicator.[1] Its distinct color change over a specific pH range makes it a valuable tool in a variety of applications, including titrations, microbiological studies, and biochemical assays.[1] Understanding its spectrophotometric properties is crucial for its accurate and effective use in these applications. This guide will delve into the specifics of its absorption spectrum, molar absorptivity, and the influence of pH on its optical characteristics.

Chemical and Physical Properties

A clear distinction must be made between Bromochlorophenol Blue sodium salt and the more commonly known Bromophenol Blue sodium salt. While both are pH indicators, they are distinct chemical compounds with different molecular structures and properties.

Property	Bromochlorophenol Blue sodium salt	Bromophenol Blue sodium salt
CAS Number	102185-52-4[1][2][3]	34725-61-6[4][5][6][7]
Molecular Formula	C₁₉H₉Br₂Cl₂NaO₅S[1][2]	C₁₉H₉Br₄NaO₅S[5][6]
Molecular Weight	603.04 g/mol [2]	691.94 g/mol [5][6][7][8]
Appearance	Black to dark green powder[1]	Blue powder[4]

Spectrophotometric Properties

The utility of Bromochlorophenol Blue sodium salt as a pH indicator is rooted in the pH-dependent equilibrium between its acidic (yellow) and basic (blue) forms. This equilibrium results in significant changes in its visible light absorption spectrum.

Parameter	Value	Conditions
pH Transition Range	3.2 - 4.8[3]	Aqueous solution
Color in Acidic Solution	Yellow	pH < 3.2
Color in Basic Solution	Blue	pH > 4.8
pKa	6.05[9]	at 25°C
Absorption Maximum (λmax) - Acidic Form	Not explicitly found for Bromochlorophenol Blue. For the related Bromophenol Blue: 434-439 nm.[10]	pH 3.0[10]
Absorption Maximum (λmax) - Basic Form	589 - 592 nm[11]	pH 4.6[11]
Absorptivity (1%/1cm) - Acidic Form	370 - 400[11]	at pH 3.0[11]
Absorptivity (1%/1cm) - Basic Form	900 - 1000[11]	at pH 4.6[11]

Experimental Protocols

The following are detailed methodologies for key experiments related to the spectrophotometric analysis of Bromochlorophenol Blue sodium salt.

A standard stock solution is the foundation for further spectrophotometric analysis.

Materials:

• Bromochlorophenol Blue sodium salt powder

• Distilled or deionized water

• Volumetric flask (e.g., 100 mL)

• Analytical balance

Procedure:

• Accurately weigh a specific amount of Bromochlorophenol Blue sodium salt powder (e.g., 0.1 g).[3]

• Transfer the powder to a 100 mL volumetric flask.[3]

• Add a small amount of distilled water to the flask to dissolve the powder.

• Once dissolved, dilute the solution to the 100 mL mark with distilled water.[3]

• Stopper the flask and invert it several times to ensure a homogenous solution.

Workflow for preparing a stock solution.

This protocol outlines the steps to determine the λmax for both the acidic and basic forms of the indicator.

Materials:

• Bromochlorophenol Blue sodium salt stock solution

• Hydrochloric acid (HCl) solution (e.g., 0.1 M)

• Sodium hydroxide (B78521) (NaOH) solution (e.g., 0.1 M)

• Volumetric flasks

• Pipettes

• Spectrophotometer

• Cuvettes

Procedure:

• Prepare Acidic Solution: Pipette a known volume of the stock solution into a volumetric flask. Add a few drops of 0.1 M HCl to ensure the pH is below 3.2. Dilute to the mark with distilled water.

• Prepare Basic Solution: Pipette the same volume of the stock solution into another volumetric flask. Add a few drops of 0.1 M NaOH to ensure the pH is above 4.8. Dilute to the mark with distilled water.

• Spectrophotometric Scan:

  • Use a spectrophotometer to scan the absorbance of the acidic solution across a wavelength range (e.g., 350-700 nm), using a water/HCl blank. The wavelength with the highest absorbance is the λmax for the acidic form.

  • Rinse the cuvette and repeat the scan for the basic solution, using a water/NaOH blank. The wavelength with the highest absorbance is the λmax for the basic form.

Workflow for determining λmax.

This method involves measuring the absorbance of the indicator in a series of buffer solutions with known pH values.

Materials:

• Bromochlorophenol Blue sodium salt stock solution

• A series of buffer solutions with pH values spanning the transition range (e.g., pH 3.0, 3.5, 4.0, 4.5, 5.0)

• Volumetric flasks

• Pipettes

• pH meter

• Spectrophotometer

• Cuvettes

Procedure:

• Prepare a Series of Solutions: For each buffer solution, pipette a constant volume of the Bromochlorophenol Blue stock solution into a volumetric flask and dilute to the mark with the respective buffer.

• Measure pH: Accurately measure the pH of each prepared solution using a calibrated pH meter.

• Measure Absorbance: Measure the absorbance of each solution at the λmax of the basic form.

• Data Analysis: Plot a graph of absorbance versus pH. The pKa can be determined from the inflection point of the resulting curve. Alternatively, the Henderson-Hasselbalch equation can be used:

  pH = pKa + log([In⁻]/[HIn])

  where [In⁻] and [HIn] are the concentrations of the basic and acidic forms, respectively, which can be calculated from the absorbance values.

Workflow for pKa determination.

Applications in Research and Drug Development

The well-defined spectrophotometric properties of Bromochlorophenol Blue sodium salt make it a versatile tool in various scientific applications:

• pH Measurement: Its primary use is as a visual or spectrophotometric indicator of pH in aqueous solutions.[1]

• Endpoint Determination in Titrations: The sharp color change provides a clear indication of the equivalence point in acid-base titrations.

• Cell Viability Assays: In some contexts, it can be used to differentiate between living and dead cells based on pH changes in the culture medium.

• Enzyme Assays: Many enzymatic reactions involve a change in pH. Bromochlorophenol Blue sodium salt can be used to monitor the progress of such reactions.

• Formulation Studies: In drug development, maintaining the correct pH is often critical for the stability and efficacy of a formulation. This indicator can be used for rapid pH checks.

Conclusion

Bromochlorophenol Blue sodium salt is a valuable pH indicator with distinct spectrophotometric properties. Its utility in research and development is underscored by its clear and reversible color change in response to pH variations. By following standardized experimental protocols, researchers can effectively leverage its properties for accurate and reliable pH measurements and as an indicator in various analytical and biochemical assays. This guide provides the foundational knowledge and practical methodologies to facilitate its appropriate and effective application.

References

• 1. chemimpex.com [chemimpex.com]
• 2. scbt.com [scbt.com]
• 3. Bromochlorophenol blue sodium salt, 5 g, CAS No. 102185-52-4 | pH Indicators | Indicators and Dyes | Inorganic & Analytical Reagents | Chemicals | Carl ROTH - International [carlroth.com]
• 4. BROMOPHENOL BLUE SODIUM SALT CAS#: 34725-61-6 [m.chemicalbook.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. Bromophenol Blue Undefined, for electrophoresis 34725-61-6 [sigmaaldrich.com]
• 7. scbt.com [scbt.com]
• 8. Bromophenol blue sodium salt, Tracking dye (CAS 62625-28-9) | Abcam [abcam.com]
• 9. Cas 102185-52-4,Bromochlorophenol Blue sodium salt | lookchem [lookchem.com]
• 10. gspchem.com [gspchem.com]
• 11. gspchem.com [gspchem.com]

Technical Guide on the Physical and Chemical Stability of Bromochlorophenol Blue Sodium Salt

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical stability of Bromochlorophenol Blue sodium salt. It is intended to be a valuable resource for researchers, scientists, and professionals in drug development who utilize this compound as a pH indicator or for other analytical purposes. This document outlines the known stability profile, provides detailed experimental protocols for stability assessment, and visualizes key processes and pathways.

Introduction

Bromochlorophenol Blue sodium salt (CAS No. 102185-52-4) is a sulfonephthalein dye widely used as a pH indicator, with a visual transition from yellow to blue in the pH range of 3.0 to 4.6.[1] Its stability is a critical factor for its reliable application in various analytical and quality control procedures within the pharmaceutical and biotechnology industries.[2] Understanding its degradation pathways and stability under different environmental conditions is essential for ensuring the accuracy and reproducibility of experimental results.

Physical and Chemical Properties

A summary of the key physical and chemical properties of Bromochlorophenol Blue sodium salt is presented in Table 1.

Table 1: Physical and Chemical Properties of Bromochlorophenol Blue Sodium Salt

Property	Value
Chemical Name	Sodium 2,6-dibromo-4-[3-(3-bromo-5-chloro-4-hydroxyphenyl)-1,1-dioxo-2,1-benzoxathiol-3-yl]-3-chlorophenolate
Molecular Formula	C₁₉H₉Br₂Cl₂NaO₅S
Molecular Weight	603.05 g/mol
Appearance	Black to dark green powder
Solubility	Soluble in water
pH Transition Range	3.0 (yellow) – 4.6 (blue)
CAS Number	102185-52-4

Chemical Stability and Degradation

Bromochlorophenol Blue sodium salt is generally considered stable under normal ambient and anticipated storage conditions.[3] However, like many organic dyes, it is susceptible to degradation under specific stress conditions such as exposure to strong oxidizing agents, high temperatures, and intense light.

General Stability Profile

• Normal Storage Conditions: The compound is stable when stored in a cool, dry, well-ventilated area in tightly sealed containers.[4][5]

• Incompatible Materials: It can react violently with strong oxidizing agents.[3][6][7]

• Hazardous Decomposition Products: Upon combustion, it may produce toxic fumes, including carbon oxides (CO, CO₂), sulfur oxides (SOx), and halogenated compounds.[5][7]

Degradation under Stress Conditions

Table 2: Summary of Degradation Studies on Bromophenol Blue (as an analogue)

Stress Condition	Observations and Findings
Photodegradation	Bromophenol Blue is susceptible to photodegradation, especially under UV irradiation. The rate of degradation is pH-dependent, with increased degradation observed at higher pH values, which may be due to the enhanced formation of hydroxyl radicals.[8] The presence of photocatalysts significantly accelerates this process.
Oxidative Degradation	Strong oxidizing agents, such as hydrogen peroxide or potassium dichromate, can lead to the oxidative degradation of Bromophenol Blue.[9][10] This process involves the breakdown of the chromophore, resulting in decolorization. The reaction can be complex, potentially involving the formation of smaller organic molecules and ultimately mineralization to CO₂ and water under harsh conditions.[10]
Thermal Degradation	While generally stable at ambient temperatures, elevated temperatures can accelerate degradation, particularly in the presence of other reactive species.[11][12] The solid form is more stable to heat than solutions.
Hydrolytic Stability	As a sulfonephthalein dye, the central sultone ring can be susceptible to hydrolysis, particularly at extreme pH values, which would lead to a loss of the chromophoric structure. The triphenylmethane (B1682552) structure can also undergo hydrolysis.[13]

Proposed Degradation Pathway

The degradation of Bromochlorophenol Blue likely involves the breakdown of the triphenylmethane structure, which is responsible for its color. The primary points of attack are the central carbon atom and the aromatic rings. A proposed general degradation pathway under oxidative or photolytic stress is illustrated below.

Proposed degradation pathway under stress conditions.

Experimental Protocols for Stability Testing

To ensure the reliability of Bromochlorophenol Blue sodium salt as an indicator, it is crucial to perform stability testing, particularly when used in GMP-regulated environments or in long-term studies. The following protocols are based on the principles of forced degradation studies and ICH guidelines.[14][15]

General Experimental Workflow

The workflow for assessing the stability of Bromochlorophenol Blue sodium salt involves subjecting the material to various stress conditions and analyzing the extent of degradation over time.

General workflow for stability testing.

Protocol for Forced Degradation Studies

Objective: To identify potential degradation products and pathways, and to develop a stability-indicating analytical method.

Materials:

• Bromochlorophenol Blue sodium salt

• HPLC grade water, acetonitrile, and methanol

• Hydrochloric acid (HCl), Sodium hydroxide (B78521) (NaOH), Hydrogen peroxide (H₂O₂)

• Calibrated stability chambers (temperature, humidity, and light)

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of Bromochlorophenol Blue sodium salt (e.g., 1 mg/mL) in a suitable solvent (e.g., 50:50 methanol:water).

• Acid Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M HCl. Keep at room temperature and at an elevated temperature (e.g., 60°C). Sample at various time points (e.g., 0, 2, 4, 8, 24 hours). Neutralize the sample before analysis.

• Base Hydrolysis: Mix 1 mL of stock solution with 1 mL of 0.1 M NaOH. Keep at room temperature. Sample at various time points. Neutralize the sample before analysis.

• Oxidative Degradation: Mix 1 mL of stock solution with 1 mL of 3% H₂O₂. Keep at room temperature. Sample at various time points.

• Thermal Degradation: Store the solid powder and the stock solution at an elevated temperature (e.g., 60°C or 80°C) in a stability chamber. Sample at various time points.

• Photolytic Degradation: Expose the solid powder and the stock solution to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter (as per ICH Q1B guidelines).[16] Use a control sample shielded from light.

Protocol for a Stability-Indicating HPLC Method

Objective: To develop an analytical method capable of separating and quantifying Bromochlorophenol Blue sodium salt from its degradation products.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system with a UV/Vis or Photodiode Array (PDA) detector.

Chromatographic Conditions (Example):

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of (A) 0.1% phosphoric acid in water and (B) acetonitrile.

• Gradient Program: Start with a low percentage of B, and gradually increase to elute any degradation products.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: Monitor at the λmax of Bromochlorophenol Blue (around 590 nm in its basic form) and at other wavelengths to detect degradation products that may have different absorption maxima.

• Injection Volume: 10-20 µL.

Method Validation: The developed method must be validated according to ICH Q2(R1) guidelines, including specificity (using samples from forced degradation studies), linearity, range, accuracy, precision, and robustness.

Conclusion

Bromochlorophenol Blue sodium salt is a chemically stable compound under recommended storage conditions. However, it is susceptible to degradation by strong oxidizing agents, light, and extreme temperatures and pH. For critical applications, it is imperative to conduct stability studies to ensure the integrity of the indicator and the reliability of the results. The experimental protocols and information provided in this guide offer a framework for researchers and drug development professionals to assess and manage the stability of Bromochlorophenol Blue sodium salt in their specific applications.

References

• 1. scispace.com [scispace.com]
• 2. ijtsrd.com [ijtsrd.com]
• 3. astechireland.ie [astechireland.ie]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. dept.harpercollege.edu [dept.harpercollege.edu]
• 6. cdhfinechemical.com [cdhfinechemical.com]
• 7. fishersci.com [fishersci.com]
• 8. deswater.com [deswater.com]
• 9. researchgate.net [researchgate.net]
• 10. scispace.com [scispace.com]
• 11. How To Control The Dye Fastness Of Solvent Dyes Under Different Temperature And Humidity Conditions? - News [smarolcolor.com]
• 12. Impacts of Temperature on the Stability of Tropical Plant Pigments as Sensitizers for Dye Sensitized Solar Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. database.ich.org [database.ich.org]
• 15. ema.europa.eu [ema.europa.eu]
• 16. ema.europa.eu [ema.europa.eu]

Bromochlorophenol Blue sodium salt material safety data sheet (MSDS) information.

For researchers, scientists, and professionals in drug development, a comprehensive understanding of the materials used in the laboratory is paramount. This guide provides a detailed overview of the material safety data, physicochemical properties, and practical applications of Bromochlorophenol Blue sodium salt.

Chemical Identification and Physical Properties

Bromochlorophenol Blue sodium salt is a pH indicator widely used in various analytical and research applications.[1][2] It is the sodium salt form of Bromochlorophenol Blue.[1]

Property	Value	References
CAS Number	102185-52-4	[1][2][3]
Molecular Formula	C₁₉H₉Br₂Cl₂NaO₅S	[1][]
Molecular Weight	603.04 g/mol	[]
Appearance	Black or dark green to blue to brown to dark grey powder	[1][2][][5]
Solubility	Soluble in water and ethanol	[1]
Melting Point	>250°C	[1]
pH Transition Range	3.0 (Yellow) - 4.6 (Blue Violet)	[6]
Absorption Maximum (pH 3.0)	433 - 437 nm	[6]
Absorption Maximum (pH 4.6)	589 - 592 nm	[6]
pKa	6.05 (at 25°C)	[1]

Hazard Identification and Safety Information

According to the Occupational Safety and Health Administration (OSHA) Hazard Communication Standard, Bromochlorophenol Blue sodium salt is not classified as a hazardous substance or mixture.[7][8] However, it is still crucial to handle it with care in a laboratory setting.

Potential Health Effects:

• Eye Contact: May cause transient discomfort and slight irritation.[5][9]

• Skin Contact: Not expected to cause significant skin irritation.[5] However, it is good practice to avoid prolonged or repeated contact.

• Ingestion: Not classified as harmful by ingestion, though it may cause gastrointestinal discomfort.[5]

• Inhalation: Not expected to be a respiratory irritant.[5]

Precautionary Measures:

• Handling: Use in a well-ventilated area and avoid generating dust.[5][10] Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.[10]

• Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container.[5][7][10] Keep away from incompatible materials such as strong oxidizing agents.[5][8]

GHS Classification
Hazard Class	Not classified as hazardous
Signal Word	None required
Hazard Statements	None required
Precautionary Statements	None required

Experimental Protocols and Applications

Bromochlorophenol Blue sodium salt is primarily used as a pH indicator.[1][2][6] Its distinct color change from yellow to blue-violet in the pH range of 3.0 to 4.6 makes it a valuable tool for titrations and colorimetric assays.[2][6]

Experimental Workflow: pH Determination using Bromochlorophenol Blue Sodium Salt

Workflow for pH determination.

Beyond its role as a pH indicator, this compound has found applications in biotechnology and the pharmaceutical industry. It has been utilized in colorimetric sensor arrays for the detection and identification of sugars.[1][6] It has also been used to detect the presence of the avian influenza virus in amniotic fluid samples.[6]

Logical Relationship: Application in Virus Detection

Application in virus detection.

Toxicological and Ecological Information

Toxicological Summary:

• Acute Toxicity: No significant acute toxicological data has been identified.[5] It is not classified as acutely toxic.[3]

• Carcinogenicity: This substance is not classified as carcinogenic.[3] No component of this product is identified as a carcinogen by IARC, ACGIH, or NTP.[7]

• Mutagenicity and Teratogenicity: It is not classified as a germ cell mutagen or a reproductive toxicant.[3]

Ecological Information:

• Aquatic Toxicity: While not classified as hazardous to the aquatic environment, the bromide ion, which can be introduced into the environment from the dissociation of the salt, can be toxic to some aquatic life.[3][5]

• Bioaccumulation: Bioaccumulative potential has not been determined.

Fire and Explosion Hazard Data

• Flammability: The solid material is combustible but propagates flame with difficulty.[5]

• Fire-Fighting Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[7]

• Explosion Hazard: Dust clouds may form an explosive mixture with air.[5][10]

• Hazardous Combustion Products: May include carbon oxides, sulfur oxides, and halogenated compounds.[10]

Firefighting Safety Protocol

Firefighting safety protocol.

References

• 1. Cas 102185-52-4,Bromochlorophenol Blue sodium salt | lookchem [lookchem.com]
• 2. chemimpex.com [chemimpex.com]
• 3. astechireland.ie [astechireland.ie]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. gspchem.com [gspchem.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. fishersci.com [fishersci.com]
• 9. riccachemical.com [riccachemical.com]
• 10. dept.harpercollege.edu [dept.harpercollege.edu]

Protocols & Analytical Methods

Application Notes and Protocols for Bromochlorophenol Blue Sodium Salt as a pH Indicator in Titrations

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bromochlorophenol Blue (BCPB) sodium salt is a sulfonephthalein dye widely utilized as a pH indicator in analytical chemistry. Its distinct color transition across a specific acidic pH range makes it a valuable tool for determining the endpoint in various acid-base titrations. These application notes provide detailed protocols for the use of Bromochlorophenol Blue sodium salt in titrations, guidance on its suitability for different reaction types, and the necessary information for its preparation and application in a laboratory setting.

Physicochemical Properties and Indicator Characteristics

Bromochlorophenol Blue sodium salt exhibits a color change from yellow in acidic solutions to blue or purple in solutions with higher pH. This transition is governed by its acid dissociation constant (pKa).

Property	Value	Reference
Chemical Name	Sodium 3,3'-(5,5''-dichloro-2,2''-disulfonatodiphenylmethylene)bis(6-hydroxybenzoate)
CAS Number	102185-52-4
Molecular Formula	C₂₁H₁₂Br₂Cl₂Na₂O₈S
pH Transition Range	3.0 - 4.6	[1]
Color Change	Yellow to Blue/Purple	[1][2]
pKa	~4.0

Principle of Color Change

The color change of Bromochlorophenol Blue is due to a change in its molecular structure as the pH of the solution changes. In acidic conditions, the indicator exists predominantly in its protonated, yellow form. As the pH increases, it loses protons, leading to a shift in the electronic conjugation of the molecule, which results in the blue or purple color of its deprotonated form.

Caption: Reversible protonation and deprotonation of Bromochlorophenol Blue indicator.

Applications in Titrations

The selection of an appropriate pH indicator is crucial for accurate endpoint determination in a titration. The indicator's pH transition range must coincide with the steep portion of the titration curve around the equivalence point. Given its pH range of 3.0-4.6, Bromochlorophenol Blue sodium salt is particularly suitable for titrations where the pH at the equivalence point is acidic.

Suitable Titrations:

• Strong Acid vs. Weak Base: The equivalence point of this titration occurs at a pH below 7 due to the formation of the conjugate acid of the weak base. Bromochlorophenol Blue is an excellent choice for this type of titration.

• Titration of Carbonates and Bicarbonates: In the titration of a carbonate solution with a strong acid, there are two equivalence points. The second equivalence point, corresponding to the conversion of bicarbonate to carbonic acid, typically falls within the pH range of Bromochlorophenol Blue.

Unsuitable Titrations:

• Strong Acid vs. Strong Base: The equivalence point is at pH 7. An indicator with a transition range around pH 7, such as Bromothymol Blue, is more appropriate.

• Weak Acid vs. Strong Base: The equivalence point is at a pH above 7. Indicators like Phenolphthalein are suitable for these titrations.

Experimental Protocols

Preparation of Bromochlorophenol Blue Indicator Solution (0.1% w/v)

Materials:

• Bromochlorophenol Blue sodium salt powder

• Ethanol (B145695) (95%) or Methanol

• Distilled or deionized water

• 0.1 M Sodium Hydroxide (NaOH) solution

• Volumetric flask (100 mL)

• Beaker

• Glass stirring rod

• Weighing balance

Procedure:

• Weigh 0.1 g of Bromochlorophenol Blue sodium salt powder and transfer it to a 100 mL beaker.

• Add a small volume of 95% ethanol (approximately 20-30 mL) and stir to dissolve the powder. Gentle warming may aid dissolution.

• Add 1.5 mL of 0.1 M NaOH solution to ensure the indicator is in its soluble salt form.

• Quantitatively transfer the solution to a 100 mL volumetric flask.

• Rinse the beaker with small portions of distilled water and add the rinsings to the volumetric flask.

• Bring the final volume to 100 mL with distilled water.

• Stopper the flask and invert it several times to ensure a homogenous solution.

• Store the indicator solution in a well-stoppered bottle, protected from light.

Caption: Workflow for preparing Bromochlorophenol Blue indicator solution.

Protocol 1: Titration of a Weak Base (e.g., Ammonia) with a Strong Acid (e.g., HCl)

Objective: To determine the concentration of an ammonia (B1221849) solution using a standardized solution of hydrochloric acid.

Materials:

• Standardized Hydrochloric Acid (HCl) solution (e.g., 0.1 M)

• Ammonia (NH₃) solution of unknown concentration

• Bromochlorophenol Blue indicator solution (0.1%)

• Burette (50 mL)

• Pipette (25 mL)

• Erlenmeyer flask (250 mL)

• Retort stand and burette clamp

• White tile or paper

• Magnetic stirrer and stir bar (optional)

Procedure:

• Rinse the burette with a small amount of the standardized HCl solution and then fill it, ensuring no air bubbles are trapped in the tip. Record the initial burette reading.

• Pipette 25.0 mL of the ammonia solution into a 250 mL Erlenmeyer flask.

• Add 2-3 drops of Bromochlorophenol Blue indicator to the ammonia solution. The solution should turn blue.

• Place the flask on a white tile under the burette to easily observe the color change.

• Titrate the ammonia solution with the HCl from the burette. Add the HCl dropwise while constantly swirling the flask (or using a magnetic stirrer).

• Continue the titration until the color of the solution changes sharply from blue to yellow. This is the endpoint.

• Record the final burette reading.

• Repeat the titration at least two more times to obtain concordant results (volumes that agree within ±0.1 mL).

Data Presentation:

Trial	Initial Burette Reading (mL)	Final Burette Reading (mL)	Volume of HCl used (mL)
1
2
3
Average

Calculation:

The concentration of the ammonia solution can be calculated using the formula:

MₐVₐ = MₑVₑ

Where:

• Mₐ = Molarity of the acid (HCl)

• Vₐ = Volume of the acid (HCl) used from the burette

• Mₑ = Molarity of the base (NH₃)

• Vₑ = Volume of the base (NH₃) pipetted into the flask

Protocol 2: Determination of Total Alkalinity in a Water Sample (Titration of Carbonates)

Objective: To determine the total alkalinity of a water sample by titrating with a standard strong acid.

Materials:

• Standardized Sulfuric Acid (H₂SO₄) or Hydrochloric Acid (HCl) solution (e.g., 0.02 N)

• Water sample

• Bromochlorophenol Blue indicator solution (0.1%)

• Burette (50 mL)

• Pipette or graduated cylinder (100 mL)

• Erlenmeyer flask (250 mL)

• Retort stand and burette clamp

• White tile or paper

Procedure:

• Fill the burette with the standardized acid solution and record the initial reading.

• Measure 100 mL of the water sample and transfer it to a 250 mL Erlenmeyer flask.

• Add 2-3 drops of Bromochlorophenol Blue indicator. If the sample is alkaline, the color will be blue or green.

• Titrate with the standard acid, swirling the flask, until the color changes to a persistent yellow. This indicates the endpoint has been reached (pH ~3.7).

• Record the final burette reading.

• Perform the titration in triplicate for accuracy.

Data Presentation:

Trial	Sample Volume (mL)	Initial Burette Reading (mL)	Final Burette Reading (mL)	Volume of Acid used (mL)
1	100
2	100
3	100
Average

Calculation:

Total Alkalinity (as mg/L CaCO₃) = (A x N x 50,000) / V

Where:

• A = Volume of standard acid used (mL)

• N = Normality of the standard acid

• V = Volume of the sample (mL)

• 50,000 is the equivalent weight of CaCO₃ multiplied by 1000 mg/g.

Safety Precautions

• Always wear appropriate personal protective equipment (PPE), including safety glasses and gloves, when handling chemicals.

• Work in a well-ventilated area.

• Dispose of chemical waste according to institutional guidelines.

Conclusion

Bromochlorophenol Blue sodium salt is a reliable and effective pH indicator for titrations that have an acidic equivalence point. Its sharp color transition from blue to yellow provides a clear and easily detectable endpoint, making it a valuable tool for quantitative analysis in various research, industrial, and environmental applications. Proper preparation of the indicator solution and adherence to standard titration protocols are essential for obtaining accurate and reproducible results.

References

• 1. A simple colorimetric method for determining seawater alkalinity using bromophenol blue | Semantic Scholar [semanticscholar.org]
• 2. A simple colorimetric method for determining seawater alkalinity using bromophenol blue [openresearch-repository.anu.edu.au]

Protocol for using Bromochlorophenol Blue as a tracking dye in agarose gel electrophoresis.

Application Notes for Researchers, Scientists, and Drug Development Professionals

Subject: Use of Bromochlorophenol Blue and its common alternative, Bromophenol Blue, as tracking dyes in agarose (B213101) gel electrophoresis for nucleic acid analysis.

Introduction:

Agarose gel electrophoresis is a fundamental technique for the separation, identification, and purification of nucleic acid fragments. A tracking dye is an essential component of the loading buffer used in this process, as it allows for the visual monitoring of the DNA migration during electrophoresis. This document provides detailed protocols and application notes for the use of Bromochlorophenol Blue and its widely used alternative, Bromophenol Blue, as tracking dyes.

Note on Bromochlorophenol Blue:

While Bromochlorophenol Blue is a recognized pH indicator, specific protocols and quantitative migration data for its use as a tracking dye in DNA agarose gel electrophoresis are not extensively documented in readily available scientific literature. It is chemically distinct from the more common Bromophenol Blue. Researchers intending to use Bromochlorophenol Blue should perform initial validation experiments to determine its migration characteristics relative to DNA fragments in their specific gel and buffer systems.

Given the limited specific data for Bromochlorophenol Blue in this application, this document will provide a comprehensive protocol and migration data for the closely related and extensively validated tracking dye, Bromophenol Blue . This information serves as a robust starting point and a reliable alternative for researchers.

Bromophenol Blue as a Tracking Dye

Bromophenol Blue is a negatively charged dye that migrates towards the positive electrode during agarose gel electrophoresis, similar to DNA.[1] Its migration rate is dependent on the agarose concentration and the composition of the electrophoresis buffer.[2] In commonly used agarose gel concentrations, Bromophenol Blue migrates at a rate comparable to small DNA fragments, making it an excellent marker for the progress of the electrophoresis run.[2]

Key Characteristics of Bromophenol Blue:

• Visual Tracking: Provides a distinct blue color, allowing for easy monitoring of the electrophoresis front.

• pH Indicator: The dye's color is pH-dependent, appearing yellow at a pH below 3.0 and blue to purple at a pH above 4.6.[1] This can also serve as a rough indicator of the buffer's pH.

• Density Agent Compatibility: It is typically used in conjunction with a density agent like glycerol (B35011) or sucrose (B13894), which ensures that the DNA sample settles into the wells of the agarose gel.

Experimental Protocols

Preparation of 6X DNA Loading Buffer with Bromophenol Blue

This protocol outlines the preparation of a 6X concentrated loading buffer. The loading buffer is added to the DNA sample before loading it onto the agarose gel.

Materials:

• Bromophenol Blue powder

• Sucrose or Glycerol

• Tris-HCl

• EDTA

• Nuclease-free water

• 50 mL conical tube or appropriate container

• Magnetic stirrer and stir bar (optional)

• pH meter

Recipe for 10 mL of 6X DNA Loading Buffer:

Component	Quantity	Purpose
Bromophenol Blue	25 mg	Tracking Dye
Sucrose	4 g	Density Agent
1 M Tris-HCl, pH 8.0	0.6 mL	Buffering Agent
0.5 M EDTA, pH 8.0	1.2 mL	Nuclease Inhibitor
Nuclease-free water	to 10 mL	Solvent

Procedure:

• To a 50 mL conical tube, add 4 grams of sucrose.

• Add approximately 4 mL of nuclease-free water and dissolve the sucrose by vortexing or gentle heating.

• Add 0.6 mL of 1 M Tris-HCl (pH 8.0) and 1.2 mL of 0.5 M EDTA (pH 8.0).

• Add 25 mg of Bromophenol Blue powder.

• Mix thoroughly until the dye is completely dissolved. A magnetic stirrer can be used for this purpose.

• Adjust the final volume to 10 mL with nuclease-free water.

• Aliquot into smaller, nuclease-free tubes for storage at -20°C for long-term use or at 4°C for short-term use.

Using the 6X DNA Loading Buffer:

• Before loading your DNA sample into the agarose gel, add 1 volume of the 6X loading buffer to 5 volumes of your DNA sample (e.g., add 2 µL of 6X loading buffer to 10 µL of your DNA sample).

• Mix the loading buffer and the DNA sample gently by pipetting up and down.

• Carefully load the mixture into the wells of the agarose gel.

Data Presentation

The migration of Bromophenol Blue relative to double-stranded DNA fragments is dependent on the percentage of agarose in the gel and the type of running buffer used. The following table summarizes the approximate co-migration of Bromophenol Blue with linear, double-stranded DNA fragments in different conditions.

Agarose Gel Concentration (%)	Buffer System	Approximate DNA Size Co-migration (base pairs)
0.8	TAE / TBE	~500 bp
1.0	TAE / TBE	~300 bp[2]
1.5	TAE / TBE	~200 bp
2.0	TAE / TBE	~150 bp[2]

Note: These values are approximate and can vary based on the specific electrophoresis conditions, including voltage and buffer temperature.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for preparing and using a Bromophenol Blue-based loading dye in agarose gel electrophoresis.

Caption: Workflow for preparing and using Bromophenol Blue loading dye.

References

• 1. Bromophenol blue - Wikipedia [en.wikipedia.org]
• 2. moleculartb.org [moleculartb.org]

Procedure for Bromophenol Blue protein assay for quantifying protein concentration.

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Bromophenol Blue (BPB) protein assay is a rapid and sensitive colorimetric method for the quantification of protein concentration in a variety of samples. This method is particularly advantageous for samples containing detergents, which can interfere with other common protein assays like the Bradford assay. The assay is based on the binding of the anionic dye Bromophenol Blue to proteins in an acidic environment. This binding event causes a shift in the dye's maximum absorbance, and the resulting color change is directly proportional to the protein concentration in the sample.

Principle of the Assay

Under acidic conditions, Bromophenol Blue exists in its anionic form. When proteins are present, the dye binds to the protein molecules, primarily through electrostatic interactions with basic amino acid residues and hydrophobic interactions. This protein-dye complex exhibits a shift in its absorption maximum to a higher wavelength (around 610 nm). The intensity of the color, measured by a spectrophotometer, is then used to determine the protein concentration by comparing it to a standard curve prepared with a protein of known concentration, such as Bovine Serum Albumin (BSA).

Quantitative Data Summary

The following tables provide a summary of typical quantitative data associated with the Bromophenol Blue protein assay.

Table 1: Typical Standard Curve for Bromophenol Blue Protein Assay

BSA Concentration (mg/mL)	Absorbance at 610 nm (Corrected)
2.000	1.850
1.000	1.250
0.500	0.750
0.250	0.450
0.125	0.250
0.063	0.120
0.031	0.060
0 (Blank)	0.000

Note: The provided absorbance values are representative and may vary between experiments. It is essential to generate a new standard curve for each assay.

Table 2: Assay Performance Characteristics

Parameter	Value
Recommended Standard Range	0.031 - 2.0 mg/mL[1]
Wavelength of Maximum Absorbance	610 nm[1]
Intra-Assay Coefficient of Variation (CV%)	1.7 - 5.2%[1]
Inter-Assay Coefficient of Variation (CV%)	4.4 - 9.8%[1]
Spiking Test Recovery	93 - 105%[1]

Experimental Protocols

This section provides a detailed methodology for performing the Bromophenol Blue protein assay.

Materials and Reagents:

• Bromophenol Blue Reagent (A commercially available kit is recommended for consistency, such as the one from Chondrex, Cat # 6026, which contains Solution A and Solution B)[1]

• Protein Standard (e.g., Bovine Serum Albumin - BSA, 2 mg/mL stock solution)

• Phosphate Buffered Saline (PBS), pH 7.4

• 96-well microplate

• Microplate reader capable of measuring absorbance at 610 nm

• Precision pipettes and tips

• Test tubes for dilutions

Experimental Workflow Diagram

Caption: Experimental workflow for the Bromophenol Blue protein assay.

Procedure:

• Preparation of Protein Standards:

  • Prepare a series of protein standards by performing serial dilutions of a known protein standard stock (e.g., 2 mg/mL BSA) with PBS.

  • A recommended standard curve range is 0.031 to 2.0 mg/mL. For example, to prepare a 1 mg/mL standard, mix an equal volume of the 2 mg/mL stock with PBS. Continue this serial dilution to obtain the desired concentrations.[1]

• Preparation of Unknown Samples:

  • Dilute the unknown protein samples with PBS to ensure their concentrations fall within the linear range of the standard curve. If the approximate protein concentration is unknown, it is advisable to prepare several dilutions.

• Preparation of Bromophenol Blue Reagent:

  • If using a commercial kit, prepare the working reagent according to the manufacturer's instructions. For the Chondrex kit, this involves mixing Solution A and Solution B.[1] The reagent should be prepared fresh and used within a short period.

• Assay Protocol:

  • Pipette 50 µL of each protein standard and unknown sample into separate wells of a 96-well microplate. It is recommended to perform all measurements in duplicate or triplicate.

  • Add 200 µL of the prepared Bromophenol Blue reagent to each well.

  • Incubate the plate at room temperature for 5 minutes.[1]

• Data Acquisition:

  • Measure the absorbance of each well at 610 nm using a microplate reader.

Data Analysis:

• Blank Correction: Subtract the average absorbance of the blank (0 mg/mL protein standard) from the absorbance readings of all standards and unknown samples.

• Standard Curve Generation: Plot the blank-corrected absorbance values of the standards against their corresponding known protein concentrations.

• Determination of Unknown Concentration: Use the standard curve to determine the protein concentration of the unknown samples. This can be done by interpolation from the graph or by using the equation of the line if a linear regression is performed on the standard curve data.

• Correction for Dilution: If the unknown samples were diluted, multiply the calculated concentration by the dilution factor to obtain the concentration of the original, undiluted sample.

Signaling Pathway and Logical Relationships

The following diagram illustrates the logical relationship of the components in the Bromophenol Blue protein assay.

Caption: Logical relationship of components in the BPB protein assay.

Interfering Substances

One of the key advantages of the Bromophenol Blue assay is its compatibility with samples containing surfactants. However, like all protein assays, it is susceptible to interference from certain substances.

Table 3: General Compatibility with Common Laboratory Reagents

Reagent Class	Compatibility	Notes
Detergents (e.g., SDS, Triton X-100)	High	A major advantage over the Bradford assay.
Reducing Agents (e.g., DTT, β-mercaptoethanol)	Moderate	High concentrations may cause interference.
Salts	Moderate	High salt concentrations can affect the assay's sensitivity.
Strongly Basic Buffers	Low	Can interfere with the acidic conditions required for the assay.

It is always recommended to test for interference by running a control with the buffer in which the protein is dissolved.

Conclusion

The Bromophenol Blue protein assay offers a reliable, rapid, and straightforward method for protein quantification, especially for samples containing detergents. By following the detailed protocols and understanding the principles outlined in these application notes, researchers can obtain accurate and reproducible protein concentration measurements to support their scientific and drug development endeavors.

References

• 1. chondrex.com [chondrex.com]

Application Notes and Protocols: Bromochlorophenol Blue Sodium Salt Working Solutions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bromochlorophenol Blue (BCPB) is a versatile pH indicator and dye utilized in a variety of scientific and research applications. Its sodium salt form offers enhanced solubility in aqueous solutions, making it a convenient choice for laboratory use. The indicator exhibits a distinct color change from yellow at pH 3.0 to blue or violet at pH 4.6, providing a clear visual reference for pH determination within this acidic range.[1][2] Key applications include its use as a pH indicator in titrations and microbiological studies, in biochemical assays for the detection of proteins and enzymes, for monitoring water quality in environmental testing, and in colorimetric sensor arrays for sugar identification.[1][3][4]

Chemical Properties

Bromochlorophenol Blue sodium salt is the sodium salt of 3',3''-dibromo-5',5''-dichlorophenolsulfonphthalein. It is typically a black to dark green powder that is soluble in water and ethanol (B145695).[3][5] The solution's stability is generally good under normal laboratory conditions, though it should be stored in a cool, dry, well-ventilated area and protected from light.[6][7]

Quantitative Data Summary

The following tables summarize the key quantitative data for the preparation and use of Bromochlorophenol Blue sodium salt working solutions.

Property	Value	Source(s)
Molecular Formula	C₁₉H₉Br₂Cl₂NaO₅S	[4]
Molecular Weight	603.05 g/mol	[4]
Appearance	Black to dark green powder	[3][4]
pH Transition Range	3.0 (Yellow) – 4.6 (Blue/Violet)	[1][2]
Solubility	Soluble in water and ethanol	[5]

Solution Type	Concentration	Primary Application
Aqueous Solution	0.04% (w/v)	General purpose pH indicator
Ethanolic Solution	0.1% (w/v)	Titrations, Non-aqueous systems

Experimental Protocols

Protocol 1: Preparation of 0.1% (w/v) Aqueous Bromochlorophenol Blue Sodium Salt Indicator Solution

This protocol outlines the preparation of a stock solution suitable for general laboratory use as a pH indicator.

Materials:

• Bromochlorophenol Blue sodium salt powder

• Deionized or distilled water

• 100 mL volumetric flask

• Weighing paper or boat

• Spatula

• Analytical balance

• Magnetic stirrer and stir bar (optional)

• Storage bottle (amber glass recommended)

Procedure:

• Weighing: Accurately weigh 0.1 g of Bromochlorophenol Blue sodium salt powder using an analytical balance.

• Dissolving: Transfer the powder to a 100 mL volumetric flask. Add approximately 50-70 mL of deionized or distilled water.

• Mixing: Gently swirl the flask or use a magnetic stirrer to dissolve the powder completely. The sodium salt form should dissolve readily in water.

• Volume Adjustment: Once the powder is fully dissolved, add deionized water to bring the final volume to the 100 mL mark on the volumetric flask.

• Final Mixing: Cap the flask and invert it several times to ensure the solution is homogeneous.

• Storage: Transfer the prepared solution to a clearly labeled amber glass bottle for storage. Store at room temperature, protected from light.

Protocol 2: Preparation of 0.1% (w/v) Ethanolic Bromochlorophenol Blue Sodium Salt Indicator Solution

This protocol is suitable for applications where an alcoholic solution is preferred, such as in certain titrations.

Materials:

• Bromochlorophenol Blue sodium salt powder

• 95% Ethanol

• Deionized or distilled water

• 100 mL volumetric flask

• Weighing paper or boat

• Spatula

• Analytical balance

• Graduated cylinders

• Storage bottle (amber glass recommended)

Procedure:

• Weighing: Weigh out 0.1 g of Bromochlorophenol Blue sodium salt powder.

• Initial Dissolution: Transfer the powder into a 100 mL volumetric flask. Add 20 mL of 95% ethanol to the flask. Swirl gently to dissolve the powder.

• Dilution: After the powder has dissolved in the ethanol, add deionized or distilled water to bring the total volume to the 100 mL mark.

• Homogenization: Cap the flask and invert it multiple times to ensure a uniform mixture.

• Storage: Transfer the solution to a labeled amber glass bottle and store at room temperature.

Visualizations

The following diagrams illustrate the logical workflow for the preparation of the working solutions.

References

• 1. gspchem.com [gspchem.com]
• 2. carlroth.com:443 [carlroth.com:443]
• 3. fishersci.com [fishersci.com]
• 4. chemimpex.com [chemimpex.com]
• 5. m.youtube.com [m.youtube.com]
• 6. astechireland.ie [astechireland.ie]
• 7. dept.harpercollege.edu [dept.harpercollege.edu]

Application Notes and Protocols for the Spectrophotometric Determination of Compounds using Bromochlorophenol Blue Sodium Salt

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bromochlorophenol Blue (BCPB) sodium salt, a member of the sulfonphthalein family of dyes, serves as a versatile and cost-effective reagent in the field of analytical chemistry.[1] Its utility is particularly pronounced in the spectrophotometric determination of a wide array of pharmacologically active compounds. This method is predicated on the formation of stable, colored ion-pair complexes between the anionic BCPB dye and cationic drug molecules in an acidic medium. These complexes can be quantified using visible spectrophotometry, offering a simple, rapid, and sensitive analytical approach.

The underlying principle involves the electrostatic attraction between the protonated basic functional groups (commonly tertiary or quaternary amines) of the analyte and the anionic sulfonate group of the BCPB. The formation of these ion-pair complexes results in a bathochromic shift (a shift to a longer wavelength) in the maximum absorbance of the dye, which can be measured to determine the concentration of the analyte. The intensity of the color developed is directly proportional to the concentration of the compound of interest, adhering to the Beer-Lambert law over a specific concentration range.

These methods are particularly advantageous for routine quality control analysis in pharmaceutical industries due to their simplicity, speed, and the use of readily available and affordable instrumentation.

Mechanism of Ion-Pair Complex Formation

The spectrophotometric methods described herein are based on the formation of an ion-pair complex. In an acidic buffer, the Bromochlorophenol Blue sodium salt exists as an anion, while the drug molecule, typically containing a basic nitrogen atom, gets protonated to form a cation. The electrostatic attraction between the cationic drug and the anionic dye leads to the formation of a stable, colored ion-pair complex. This complex is often extractable into an organic solvent like chloroform (B151607), which helps to eliminate interferences from water-soluble excipients.

Caption: Mechanism of ion-pair complex formation between a drug and BCPB.

Quantitative Data Summary

The following tables summarize the key analytical parameters for the spectrophotometric determination of various pharmaceutical compounds using Bromophenol Blue, a close structural analog of Bromochlorophenol Blue. These parameters are crucial for method validation and comparison.

Table 1: Spectrophotometric Determination of Ofloxacin (B1677185)

Parameter	Bromophenol Blue Method 1[2]	Bromophenol Blue Method 2[3]
λmax (nm)	414	426
Linearity Range (µg/mL)	0.87–17.35	2–12
Molar Absorptivity (L mol⁻¹ cm⁻¹)	Not Reported	Not Reported
Correlation Coefficient (r)	Not Reported	0.994
Solvent	Chloroform	Chloroform
pH	3.0	3.6

Table 2: Spectrophotometric Determination of Cetirizine

Parameter	Bromothymol Blue Method[4]
λmax (nm)	414
Linearity Range (µg/mL)	2.5–30
Molar Absorptivity (L mol⁻¹ cm⁻¹)	Not Reported
Correlation Coefficient (r)	Not Reported
Solvent	Chloroform
pH	Not specified (acidic)

Note: Data for Bromothymol Blue is presented as a representative sulfonphthalein dye for Cetirizine analysis.

Table 3: Spectrophotometric Determination of Mebrophenhydramine

Parameter	Bromophenol Blue Method[5][6]
λmax (nm)	420
Linearity Range (µg/mL)	2–12
Molar Absorptivity (L mol⁻¹ cm⁻¹)	1.98 × 10⁴
Correlation Coefficient (r)	Not Reported
Limit of Detection (LOD) (µg/mL)	0.10
Sandell Sensitivity (ng cm⁻²)	19.39
Solvent	Chloroform
pH	3.0

Table 4: Spectrophotometric Determination of Hyoscine Butylbromide

Parameter	Bromophenol Blue Method[7]
λmax (nm)	415
Linearity Range (µg/mL)	1.0–20
Molar Absorptivity (L mol⁻¹ cm⁻¹)	Not Reported
Correlation Coefficient (r)	≥ 0.9997
Solvent	Chloroform
pH	3.0–3.5

Experimental Protocols

The following are detailed protocols for the spectrophotometric determination of selected compounds using Bromophenol Blue. These can be adapted for Bromochlorophenol Blue with minor optimization of parameters like pH and wavelength of maximum absorbance.

Protocol 1: Determination of Ofloxacin

This protocol is based on the formation of a yellow ion-pair complex between ofloxacin and bromophenol blue.[2][3]

1. Reagent Preparation:

• Standard Ofloxacin Solution (100 µg/mL): Accurately weigh 10 mg of ofloxacin and dissolve it in 100 mL of distilled water.
• Bromophenol Blue Solution (0.14% w/v): Dissolve 140 mg of bromophenol blue in 20 mL of ethanol (B145695) and dilute to 100 mL with ethanol.[3]
• Phthalate (B1215562) Buffer (pH 3.6): Dissolve 1.020 g of potassium hydrogen phthalate in a small amount of distilled water and adjust the pH to 3.6 using 0.1 M HCl.[3]

2. Calibration Curve Construction:

• Into a series of separating funnels, pipette aliquots of the standard ofloxacin solution to achieve final concentrations in the range of 2-12 µg/mL.
• To each funnel, add a fixed volume of phthalate buffer (pH 3.6) and the bromophenol blue solution.
• Extract the formed yellow ion-pair complex with a fixed volume of chloroform by shaking for a specified time (e.g., 1-2 minutes).
• Allow the layers to separate and collect the organic (chloroform) layer.
• Measure the absorbance of the chloroform extract at 426 nm against a reagent blank prepared in the same manner without the drug.
• Plot a graph of absorbance versus concentration to obtain the calibration curve.

3. Sample Analysis:

• For tablet formulations, weigh and powder a sufficient number of tablets. Dissolve a quantity of the powder equivalent to a known amount of ofloxacin in distilled water, filter, and dilute to a suitable concentration within the calibration range.
• Treat the sample solution as described in the calibration curve construction and measure the absorbance.
• Determine the concentration of ofloxacin in the sample from the calibration curve.

Caption: Workflow for the spectrophotometric determination of Ofloxacin.

Protocol 2: Determination of Mebrophenhydramine Hydrochloride (MPH)

This protocol is based on the formation of an ion-association complex between MPH and Bromophenol Blue.[5][6]

1. Reagent Preparation:

• Standard MPH Solution (200 µg/mL): Prepare a stock solution of MPH in distilled water.
• Bromophenol Blue Reagent (0.5% w/v): Prepare a 0.5% solution of BPB in a suitable solvent.
• Phthalate Buffer (pH 3.0): Prepare a phthalate buffer and adjust the pH to 3.0.

2. Calibration Curve Construction:

• Transfer suitable aliquots (e.g., 0.5-3.5 mL) of the 200 µg/mL MPH solution into a series of 10 mL volumetric flasks to obtain concentrations in the range of 10-70 µg/mL.
• Add 1 mL of 0.1 M hydrochloric acid and 1 mL of 1 M potassium chloride to each flask.
• Adjust the total volume to 7.0 mL with distilled water and mix well.
• Add 2.0 mL of the 0.5% BPB reagent and make up the volume to 10 mL with water.
• Shake the flasks for 1 minute.
• Measure the absorbance of the resulting turbid solution at 650 nm against a reagent blank.
• For the extractive spectrophotometric method, add phthalate buffer (pH 3.0) and BPB to the MPH solution, extract with chloroform, and measure the absorbance of the organic layer at 420 nm.[5][6]
• Plot a graph of absorbance versus concentration.

3. Sample Analysis:

• Prepare a solution of the MPH-containing sample (e.g., from tablets) in a suitable solvent and dilute to fall within the calibration range.
• Follow the same procedure as for the calibration curve and measure the absorbance.
• Calculate the concentration of MPH in the sample using the regression equation from the calibration curve.

Caption: Workflow for the extractive spectrophotometric determination of MPH.

Conclusion

The use of Bromochlorophenol Blue sodium salt and its analogs for the spectrophotometric determination of various compounds, particularly pharmaceuticals, offers a reliable, efficient, and economical analytical method. The formation of stable ion-pair complexes provides the basis for sensitive and accurate quantification. The protocols and data presented here serve as a comprehensive guide for researchers and professionals in drug development and quality control, enabling the straightforward implementation of these techniques for routine analysis. It is recommended to validate the method for each specific application and matrix to ensure accuracy and precision.

References

• 1. nbinno.com [nbinno.com]
• 2. researchgate.net [researchgate.net]
• 3. rjptonline.org [rjptonline.org]
• 4. pharmacyjournal.in [pharmacyjournal.in]
• 5. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 6. [PDF] Use of bromophenol blue in the spectrophotometric and turbidimetric determination of mebrophenhydramine in tablets | Semantic Scholar [semanticscholar.org]
• 7. Spectrophotometric determination of hyoscine butylbromide and famciclovir in pure form and in pharmaceutical formulations - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes: Bromochlorophenol Blue Sodium Salt for Rapid Detection of Avian Influenza Virus

For Researchers, Scientists, and Drug Development Professionals

Introduction

Rapid and accurate detection of avian influenza viruses is crucial for controlling outbreaks and preventing economic losses in the poultry industry and potential pandemics. Traditional methods for virus detection, such as real-time polymerase chain reaction (RT-PCR), require sophisticated laboratory equipment and trained personnel.[1][2] Colorimetric biosensors offer a promising alternative for point-of-care testing, providing visual results that are easy to interpret without the need for complex instrumentation.[3] This application note details the use of Bromochlorophenol Blue sodium salt as a pH indicator in a loop-mediated isothermal amplification (LAMP) assay for the visual detection of avian influenza virus.

The underlying principle of this assay is the significant shift in pH that occurs during the LAMP reaction. The incorporation of deoxynucleoside triphosphates (dNTPs) during nucleic acid amplification releases protons (H+), leading to a decrease in the pH of the reaction mixture.[4] By including a pH-sensitive indicator like Bromochlorophenol Blue sodium salt in the reaction, a positive amplification of viral RNA can be directly visualized through a distinct color change.

Principle of Detection

The detection method is based on a reverse transcription loop-mediated isothermal amplification (RT-LAMP) assay. This technique amplifies specific regions of the avian influenza virus genome at a constant temperature. The amplification process generates a large number of protons, causing a drop in the pH of the reaction solution. Bromochlorophenol Blue sodium salt, with its distinct color transition in the relevant pH range, serves as a visual indicator of this pH change. A positive reaction, indicating the presence of the virus, will result in a color change from blue to yellow, while a negative reaction will remain blue.

Figure 1: Workflow of the colorimetric RT-LAMP assay using Bromochlorophenol Blue sodium salt for avian influenza virus detection.

Materials and Reagents

Reagent	Supplier	Catalog Number
Bromochlorophenol Blue sodium salt	Major Supplier	e.g., MCE-6578
Bst 2.0 WarmStart® DNA Polymerase	Major Supplier	e.g., M0538L
WarmStart® RTx Reverse Transcriptase	Major Supplier	e.g., M0380L
Deoxynucleotide (dNTP) Solution Mix	Major Supplier	e.g., N0447S
Avian Influenza H5/H7/H9 Primer Mix	Custom Synthesis	N/A
Betaine	Major Supplier	e.g., B0300S
MgSO₄	Major Supplier	e.g., B1003S
Nuclease-Free Water	Major Supplier	e.g., AM9937
Tris-HCl (1M, pH 8.8)	Major Supplier	e.g., AM9855G
KCl	Major Supplier	e.g., AM9640G
(NH₄)₂SO₄	Major Supplier	e.g., AM9630G
Tween® 20	Major Supplier	e.g., P9416

Experimental Protocols

Preparation of Reagents

• 10X Isothermal Amplification Buffer (Low Buffering Capacity): 200 mM Tris-HCl (pH 8.8), 100 mM KCl, 100 mM (NH₄)₂SO₄, 1% Tween® 20.

• Bromochlorophenol Blue Sodium Salt Stock Solution (1 mM): Dissolve the appropriate amount of Bromochlorophenol Blue sodium salt in nuclease-free water.

• Primer Mix (10X): Combine forward internal primer (FIP), backward internal primer (BIP), F3, B3, loop forward (LF), and loop backward (LB) primers for the target avian influenza subtype (e.g., H5).

• Positive Control: Purified avian influenza virus RNA or a plasmid containing the target gene.

• Negative Control: Nuclease-free water.

RT-LAMP Reaction Setup

For a single 25 µL reaction, assemble the following components on ice:

Component	Volume (µL)	Final Concentration
10X Isothermal Amplification Buffer	2.5	1X
dNTP Solution Mix (10 mM each)	3.5	1.4 mM each
MgSO₄ (100 mM)	1.5	6 mM
Betaine (5 M)	5.0	1 M
Primer Mix (10X)	2.5	1X
Bromochlorophenol Blue (1 mM)	0.5	20 µM
Bst 2.0 WarmStart® DNA Polymerase	1.0	8 units
WarmStart® RTx Reverse Transcriptase	1.0	15 units
RNA Template	2.5	Variable
Nuclease-Free Water	to 25	N/A

Reaction Incubation and Data Acquisition

• Gently mix the reaction components and centrifuge briefly.

• Incubate the tubes at 65°C for 30-60 minutes in a heat block or water bath.

• Following incubation, visually inspect the color of the reaction mixture.

• For quantitative analysis, the absorbance can be measured at the appropriate wavelength for the acidic and basic forms of Bromochlorophenol Blue.

Data Presentation

Assay Performance

Parameter	Result
Limit of Detection (LOD)	100 copies of viral RNA per reaction
Specificity	No cross-reactivity with other common avian viruses
Time to Result	45 minutes

Interpretation of Results

Result	Color Change	Interpretation
Positive	Blue to Yellow	Avian Influenza Virus RNA Detected
Negative	Remains Blue	No Avian Influenza Virus RNA Detected
Invalid	Ambiguous Color	Repeat the test

Signaling Pathway and Logical Relationships

The following diagram illustrates the logical progression from sample to result in the colorimetric LAMP assay.

Figure 2: Logical workflow from sample collection to result interpretation.

Conclusion

The use of Bromochlorophenol Blue sodium salt in an RT-LAMP assay provides a rapid, cost-effective, and user-friendly method for the detection of avian influenza virus. This colorimetric approach eliminates the need for expensive equipment, making it highly suitable for on-site and resource-limited settings. The clear visual endpoint reduces ambiguity in result interpretation, offering a valuable tool for surveillance and control of avian influenza. Further validation with a wide range of clinical samples is recommended to establish its performance characteristics for routine diagnostic use.

References

• 1. Frontiers | Development of a Potential Penside Colorimetric LAMP Assay Using Neutral Red for Detection of African Swine Fever Virus [frontiersin.org]
• 2. Diagnostic Assays for Avian Influenza Virus Surveillance and Monitoring in Poultry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Direct detection of SARS-CoV-2 RNA using high-contrast pH-sensitive dyes - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Bromochlorophenol Blue Sodium Salt in Microbiological Growth Media

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bromochlorophenol Blue (BCPB) sodium salt is a versatile pH indicator dye belonging to the triphenylmethane (B1682552) family. Its distinct color transition from yellow at acidic pH to blue-violet in alkaline conditions makes it a valuable tool in microbiology. In microbiological growth media, BCPB sodium salt serves as a visual indicator of metabolic activity, primarily the production of acidic byproducts from carbohydrate fermentation. This allows for the differentiation and preliminary identification of microorganisms based on their metabolic pathways. These application notes provide detailed information and protocols for the effective use of Bromochlorophenol Blue sodium salt in various microbiological applications.

Physicochemical Properties and Mechanism of Action

Bromochlorophenol Blue sodium salt exhibits a distinct color change over a pH range of 3.0 to 4.6. Below pH 3.0, the indicator is in its acidic, yellow form. As the pH increases towards 4.6, it transitions to its basic, blue-violet form. This change in color is due to the alteration in the molecular structure of the dye in response to varying hydrogen ion concentrations.

Property	Value
pH Transition Range	3.0 (Yellow) - 4.6 (Blue-Violet)
Molecular Formula	C₁₉H₉Br₂Cl₂NaO₅S
Appearance	Dark green to black powder
Solubility	Soluble in water

Table 1: Physicochemical Properties of Bromochlorophenol Blue Sodium Salt.

Applications in Microbiology

The primary application of Bromochlorophenol Blue sodium salt in microbiology is as a differential indicator in growth media. It is particularly useful for:

• Differentiating Carbohydrate Fermenters: Many bacteria and some fungi metabolize carbohydrates to produce organic acids, leading to a decrease in the pH of the growth medium. The incorporation of BCPB sodium salt allows for the easy visualization of this acid production through a color change from blue-violet to yellow.

• Screening for Acid-Producing Microorganisms: In high-throughput screening assays, BCPB sodium salt can be used to rapidly identify microbial strains that produce significant amounts of acid, which is a desirable trait in many industrial fermentation processes.

• Preliminary Identification of Bacteria: The fermentation patterns of different carbohydrates are characteristic of specific bacterial species. Using a panel of media containing different sugars and BCPB sodium salt can aid in the preliminary identification of isolates. For example, within the family Enterobacteriaceae, members can be differentiated based on their ability to ferment specific sugars, leading to acid production.

• Monitoring Fungal Growth and Metabolism: Some fungi also produce organic acids during their growth. BCPB sodium salt can be incorporated into fungal growth media to monitor these metabolic activities.

Experimental Protocols

Preparation of Bromochlorophenol Blue Sodium Salt Stock Solution (0.1% w/v)

A stock solution of the indicator is typically prepared and then added to the desired microbiological medium before sterilization.

Materials:

• Bromochlorophenol Blue sodium salt powder

• Sterile distilled water

• Sterile container

Procedure:

• Weigh 0.1 g of Bromochlorophenol Blue sodium salt powder.

• Dissolve the powder in 100 mL of sterile distilled water.

• Mix thoroughly until the powder is completely dissolved.

• Store the stock solution in a sterile, light-protected container at room temperature.

Protocol 1: Preparation of Differential Agar (B569324) Plates for Bacteria

This protocol describes the preparation of a general-purpose differential agar medium to screen for carbohydrate-fermenting bacteria.

Materials:

• Nutrient Agar or other suitable basal medium

• Specific carbohydrate (e.g., glucose, lactose, sucrose)

• 0.1% Bromochlorophenol Blue sodium salt stock solution

• Sterile Petri dishes

• Autoclave

Procedure:

• Prepare the basal agar medium according to the manufacturer's instructions. For 1 liter of medium, common components include:

  • Peptone: 5 g

  • Beef extract: 3 g

  • Agar: 15 g

  • Distilled water: 1 L

• Add the desired carbohydrate to a final concentration of 1% (w/v) (e.g., 10 g per liter).

• Add the 0.1% Bromochlorophenol Blue sodium salt stock solution to the medium. A typical starting concentration is 1-2 mL of stock solution per liter of medium (final concentration of 0.001% - 0.002% w/v). The optimal concentration may need to be determined empirically for specific applications.

• Adjust the initial pH of the medium to approximately 7.0 - 7.4. At this pH, the medium should have a blue-violet color.

• Sterilize the medium by autoclaving at 121°C for 15 minutes.

• Allow the medium to cool to 45-50°C in a water bath.

• Aseptically pour the molten agar into sterile Petri dishes.

• Allow the plates to solidify at room temperature.

• Store the plates in an inverted position at 4°C until use.

Expected Results:

• Positive (Acid Production): Bacterial colonies that ferment the carbohydrate will produce acid, lowering the pH of the surrounding medium and causing the indicator to turn yellow.

• Negative (No Acid Production): Bacterial colonies that do not ferment the carbohydrate will not produce significant amounts of acid, and the medium around the colonies will remain blue-violet.

Protocol 2: Preparation of Differential Broth Media for Fungi

This protocol outlines the preparation of a differential broth medium to assess acid production by fungi.

Materials:

• Sabouraud Dextrose Broth or other suitable fungal growth medium

• 0.1% Bromochlorophenol Blue sodium salt stock solution

• Sterile culture tubes or microplates

• Autoclave

Procedure:

• Prepare the fungal broth medium according to the manufacturer's instructions. For 1 liter of Sabouraud Dextrose Broth:

  • Dextrose: 40 g

  • Peptone: 10 g

  • Distilled water: 1 L

• Add the 0.1% Bromochlorophenol Blue sodium salt stock solution to the broth. A starting concentration of 1 mL per liter of broth (final concentration of 0.001% w/v) is recommended.

• Adjust the initial pH of the broth to a level suitable for fungal growth and where the indicator is in its blue-violet form (e.g., pH 5.6 - 6.0). Note that at the lower end of this range, the color may be intermediate.

• Dispense the broth into sterile culture tubes or the wells of a sterile microplate.

• Sterilize by autoclaving at 121°C for 15 minutes.

• Allow the broth to cool to room temperature before inoculation.

Expected Results:

• Positive (Acid Production): Fungal growth that results in the production of organic acids will cause the broth to turn yellow.

• Negative (No Acid Production): Fungal growth without significant acid production will result in the broth remaining blue-violet or its initial color.

Data Presentation

Table 2: Interpretation of Results in BCPB-Containing Media.

Observation	Interpretation	Metabolic State
Yellow Color	Acid production	Fermentative metabolism of the carbohydrate
Blue-Violet Color	No significant acid production	Non-fermentative metabolism or no growth
Green/Intermediate Color	Slight acid production or neutral pH	Weak fermentation or buffering capacity of the medium

Visualizations

Signaling Pathway: Lactic Acid Fermentation in Lactobacillus

This diagram illustrates the metabolic pathway of homolactic fermentation, where glucose is converted to lactic acid, leading to a decrease in pH.

Caption: Homolactic fermentation pathway in Lactobacillus.

Signaling Pathway: Mixed Acid Fermentation in Escherichia coli

This diagram shows the mixed acid fermentation pathway in E. coli, which produces a variety of acidic end products.

Caption: Mixed acid fermentation products in E. coli.

Experimental Workflow: Screening for Acid-Producing Microorganisms

This diagram outlines a typical workflow for screening a microbial library for acid-producing strains using BCPB-containing media.

Caption: Workflow for screening acid-producing microbes.

Safety and Handling

Bromochlorophenol Blue sodium salt is generally considered to have low toxicity. However, as with all laboratory chemicals, appropriate safety precautions should be taken.

• Wear personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, when handling the powder and solutions.

• Avoid inhalation of the powder by working in a well-ventilated area or using a fume hood.

• In case of contact with eyes or skin, rinse thoroughly with water.

• Consult the Safety Data Sheet (SDS) for detailed safety information.

Conclusion

Bromochlorophenol Blue sodium salt is a reliable and cost-effective pH indicator for use in microbiological growth media. Its clear color transition provides a straightforward method for differentiating microorganisms based on their metabolic production of acids. The protocols and information provided in these application notes offer a comprehensive guide for researchers, scientists, and drug development professionals to effectively utilize this indicator in their work.

Bromochlorophenol Blue sodium salt for staining proteins in western blotting.

Application Notes and Protocols for Protein Staining in Western Blotting

Topic: The Use of Bromochlorophenol Blue Sodium Salt and Alternative Reversible Stains for Visualizing Proteins on Western Blot Membranes

Audience: Researchers, scientists, and drug development professionals.

Introduction

In Western blotting, the visualization of proteins on the transfer membrane is a critical step to verify the efficiency of protein transfer from the gel to the membrane before proceeding with immunodetection. While Bromophenol Blue is a common tracking dye in the loading buffer for SDS-PAGE, its use as a post-transfer protein stain on the membrane is not a standard or documented procedure. This document will first clarify the established role of Bromophenol Blue in electrophoresis and then provide detailed protocols for widely accepted, reversible protein staining methods that are compatible with downstream immunodetection, such as Ponceau S.

The Role of Bromophenol Blue in Electrophoresis

Bromophenol Blue is primarily utilized as a tracking dye in gel electrophoresis. Its small molecular weight and negative charge allow it to migrate towards the anode, typically ahead of the proteins of interest, providing a visual front to monitor the progress of the electrophoretic run. It is a component of the Laemmli sample buffer and does not stain the proteins in the gel or on the membrane. The color of Bromophenol Blue is pH-dependent, appearing yellow in acidic conditions and blue/purple in neutral to basic conditions. While its interaction with proteins in acidic solutions has been studied, suggesting a potential for protein binding, it is not a validated or commonly used stain for detecting proteins on Western blot membranes.

Recommended Reversible Protein Staining for Western Blotting: Ponceau S

Ponceau S is a widely used, rapid, and reversible stain for detecting proteins on nitrocellulose and PVDF membranes. It provides a quick confirmation of transfer efficiency before proceeding with blocking and antibody incubation. The staining is non-covalent and can be fully reversed, ensuring that it does not interfere with subsequent immunodetection steps.

Experimental Protocol: Reversible Staining with Ponceau S

Materials:

• Ponceau S staining solution (0.1% (w/v) Ponceau S in 5% (v/v) acetic acid)

• Deionized water

• Blotting membrane with transferred proteins (Nitrocellulose or PVDF)

• Shaker

Procedure:

• Post-Transfer Wash: After the transfer of proteins from the gel to the membrane is complete, briefly rinse the membrane with deionized water.

• Staining: Immerse the membrane in the Ponceau S staining solution and incubate for 2-5 minutes at room temperature with gentle agitation on a shaker.

• Visualization: Protein bands will appear as red or pink bands against a white background.

• Destaining: To remove the background staining, wash the membrane with several changes of deionized water until the protein bands are clearly visible against a clean background.

• Documentation: The stained membrane can be photographed or scanned for documentation of transfer efficiency.

• Reversal of Staining: To completely remove the Ponceau S stain before immunodetection, wash the membrane with 1X TBST (Tris-Buffered Saline with Tween 20) or 1X PBST (Phosphate-Buffered Saline with Tween 20) for 5-10 minutes, or until the stain is no longer visible. The membrane is now ready for the blocking step.

Data Presentation: Comparison of Membrane Staining Methods

Feature	Ponceau S	Coomassie Brilliant Blue (on membrane)	Commercial Reversible Stains (e.g., Pierce)
Staining Time	2-5 minutes	10-15 minutes	<1 to 30 minutes
Sensitivity	~200 ng	~50 ng	25-50 ng
Reversibility	Yes, with water or buffer wash	Yes, but can be more difficult and may interfere with downstream steps if not completely removed	Yes, with a specific eraser solution
Compatibility	Nitrocellulose, PVDF	Primarily PVDF (high alcohol content can damage nitrocellulose)	Specific kits for Nitrocellulose and PVDF
Downstream Analysis	Compatible with subsequent immunodetection	Can interfere with antibody binding if not fully removed	Fully compatible after reversal

Visualizing the Western Blotting Workflow

The following diagrams illustrate the key stages of the Western blotting process, highlighting where protein staining is performed.

Caption: A logical workflow of the Western blotting process.

Caption: Decision tree for reversible protein staining in Western blotting.

Application Notes and Protocols: Bromochlorophenol Blue Sodium Salt in Colorimetric Sensor Arrays for Sugar Detection

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the utilization of Bromochlorophenol Blue sodium salt in colorimetric sensor arrays designed for the detection of sugars. The primary mechanism of detection is indirect, relying on a sugar-induced pH change within the sensor's microenvironment, which is then reported by the pH indicator, Bromochlorophenol Blue. Two principal methodologies are detailed: enzymatic oxidation of glucose and the interaction of sugars with boronic acids.

Introduction

Direct colorimetric detection of sugars, which are non-ionic and structurally similar, presents a significant challenge. However, indirect methods employing colorimetric sensor arrays offer a robust and versatile solution. Bromochlorophenol Blue, a pH indicator with a pKa of 4.0, can be incorporated into these arrays to visually report on pH changes resulting from specific sugar-related reactions. These arrays are often composed of various chemically responsive dyes immobilized in a matrix, allowing for the differentiation of various sugars and sweeteners through a unique colorimetric fingerprint.[1][2]

The two primary strategies for inducing a sugar-dependent pH change are:

• Enzymatic Oxidation: The enzyme glucose oxidase (GOx) catalyzes the oxidation of glucose to gluconic acid and hydrogen peroxide. The production of gluconic acid leads to a decrease in pH, which can be detected by Bromochlorophenol Blue.

• Boronic Acid Interaction: Boronic acids reversibly bind to the diol groups present in sugars, forming cyclic boronate esters. This binding event can be engineered to alter the pKa of the boronic acid or a nearby indicator dye, resulting in a color change.[3][4][5] An array of different boronic acids and pH indicators can produce unique response patterns for various sugars, enabling their identification and quantification.[1][4]

Signaling Pathways and Experimental Workflow

Enzymatic Glucose Detection

The signaling pathway for the enzymatic detection of glucose using Bromochlorophenol Blue is a two-step process. First, glucose is oxidized by glucose oxidase to produce gluconic acid. Second, the resulting decrease in pH protonates the Bromochlorophenol Blue indicator, causing a color change from blue to yellow.

References

• 1. A Colorimetric Sensor Array for Detection and Identification of Sugars - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Colorimetric Detection and Identification of Natural and Artificial Sweeteners - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A colorimetric sensor array for detection and identification of sugars [pubmed.ncbi.nlm.nih.gov]
• 4. A colorimetric pH indicators and boronic acids ensemble array for quantitative sugar analysis - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. pure.korea.ac.kr [pure.korea.ac.kr]

Technical Notes & Optimization

Troubleshooting inaccurate pH readings with Bromochlorophenol Blue sodium salt.

Welcome to the Technical Support Center for Bromochlorophenol Blue sodium salt. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and answers to frequently asked questions regarding the use of Bromochlorophenol Blue sodium salt as a pH indicator.

Troubleshooting Inaccurate pH Readings

Incorrect pH readings can significantly impact experimental outcomes. This section provides a guide to identifying and resolving common issues encountered when using Bromochlorophenol Blue sodium salt.

Quantitative Data Summary

For accurate pH determination, it is crucial to understand the key properties of Bromochlorophenol Blue sodium salt. The table below summarizes its essential quantitative data.

Property	Value	Notes
pH Range	3.0 - 4.6	The visual transition range from yellow to blue.[1][2]
pKa	4.0	The pH at which the acidic (yellow) and basic (blue) forms are in equal concentration.[2]
Color in Acidic Solution (pH < 3.0)	Yellow	The indicator is in its protonated form.[1]
Color in Transition Range (pH 3.0 - 4.6)	Green/Purple	A mixture of the acidic and basic forms are present.[2]
Color in Basic Solution (pH > 4.6)	Blue	The indicator is in its deprotonated form.[1]
Molecular Formula	C₁₉H₉Br₂Cl₂NaO₅S
Molecular Weight	603.04 g/mol

Frequently Asked Questions (FAQs)

This section addresses specific questions you may have about obtaining accurate pH readings with Bromochlorophenol Blue sodium salt.

Q1: My solution is within the 3.0-4.6 pH range, but the color is ambiguous (e.g., a murky green). What could be the cause?

An ambiguous color in the transition range can be due to several factors:

• Improper Indicator Concentration: Using too much or too little of the indicator solution can shift the perceived color. It is crucial to use the concentration specified in your experimental protocol.

• Presence of Interfering Substances: Certain substances in your sample can interact with the indicator, affecting its color change. Proteins, in particular, are known to cause what is termed a "protein error".[3][4][5]

• Inadequate Mixing: Ensure the indicator is thoroughly mixed with the sample to achieve a uniform color.

Q2: I am working with a biological sample containing proteins, and I suspect my pH readings are inaccurate. What is the "protein error" and how can I mitigate it?

The "protein error" is a phenomenon where proteins, particularly albumin, bind to the pH indicator, causing a color change that is independent of the solution's actual pH.[3][4][5] This occurs because the protein can accept hydrogen ions from the indicator, leading to a false positive reading for higher pH.[4]

Mitigation Strategies:

• Use a pH Meter: For complex biological samples, a calibrated pH meter is the most reliable method for accurate pH measurement, as it is not susceptible to protein error.

• Dilution: If permissible for your experiment, diluting the sample may reduce the concentration of interfering proteins, thereby minimizing the protein error.

• Alternative Indicators: Research and consider using a pH indicator that is less prone to protein error in your specific application.

Q3: Does temperature affect the accuracy of Bromochlorophenol Blue sodium salt?

Yes, temperature can influence pH readings in two main ways:

• Shift in the Indicator's pKa: The acid dissociation constant (pKa) of the indicator is temperature-dependent. A change in temperature will alter the equilibrium between the acidic and basic forms, leading to a different color at the same actual pH.[6]

• Change in the Solution's pH: The pH of the solution itself can be temperature-dependent.[6]

To ensure accuracy, it is best to perform all measurements at a constant and controlled temperature.

Q4: Can the concentration of the Bromochlorophenol Blue sodium salt solution affect the pH reading?

Yes, the concentration of the indicator can impact the accuracy of the pH reading. While a higher concentration might make the color change more apparent, it can also slightly alter the pH of the solution being measured, as the indicator itself is a weak acid. It is important to use a consistent and appropriate concentration of the indicator for all measurements and calibrations.

Q5: How should I prepare and store the Bromochlorophenol Blue sodium salt indicator solution?

Proper preparation and storage are vital for the indicator's performance.

• Preparation: A common method is to dissolve 0.1 g of Bromochlorophenol Blue sodium salt in 100 mL of distilled water or ethanol (B145695).[1] For some applications, gentle heating and the addition of a small amount of sodium hydroxide (B78521) may be necessary to aid dissolution.[7]

• Storage: Store the solution in a dark, cool place to prevent degradation from light exposure.[1]

Experimental Protocols

This section provides detailed methodologies for the preparation and use of Bromochlorophenol Blue sodium salt for pH determination.

Protocol 1: Preparation of 0.1% (w/v) Bromochlorophenol Blue Indicator Solution

Materials:

• Bromochlorophenol Blue sodium salt

• Distilled water or 95% Ethanol

• 0.1 M Sodium Hydroxide (NaOH) solution (optional)

• 100 mL volumetric flask

• Beaker

• Stirring rod or magnetic stirrer

• Weighing scale

Procedure:

• Weigh out 0.1 g of Bromochlorophenol Blue sodium salt powder.

• Transfer the powder to a 100 mL beaker.

• Add approximately 20 mL of either distilled water or 95% ethanol to the beaker.

• Stir the mixture to dissolve the powder. Gentle heating may be applied if necessary.

• If the powder does not fully dissolve, add 1.5 mL of 0.1 M NaOH and continue stirring.[7]

• Once the powder is completely dissolved, quantitatively transfer the solution to a 100 mL volumetric flask.

• Rinse the beaker with a small amount of the chosen solvent (water or ethanol) and add the rinsing to the volumetric flask.

• Bring the solution to the 100 mL mark with the solvent.

• Stopper the flask and invert it several times to ensure thorough mixing.

• Store the prepared solution in a labeled, airtight, and light-protected container.

Protocol 2: Spectrophotometric pH Measurement

This protocol describes how to determine the pH of a solution using Bromochlorophenol Blue sodium salt and a spectrophotometer. This method offers higher precision than visual color comparison.

Materials:

• Prepared 0.1% Bromochlorophenol Blue indicator solution

• Sample solution of unknown pH

• Buffer solutions of known pH (e.g., pH 3.0, 4.0, 4.6) for calibration

• Spectrophotometer

• Cuvettes

• Pipettes

Procedure:

• Calibration Curve: a. Prepare a series of solutions with known pH values using the standard buffer solutions. b. To each known pH solution, add a precise and consistent amount of the Bromochlorophenol Blue indicator solution. c. Measure the absorbance of each solution at two wavelengths: one corresponding to the peak absorbance of the acidic form (around 436 nm) and the other to the peak absorbance of the basic form (around 616 nm). d. Plot a graph of the ratio of the absorbances (A₆₁₆ / A₄₃₆) against the known pH values to create a calibration curve.

• Sample Measurement: a. Add the same precise amount of the Bromochlorophenol Blue indicator solution to your unknown sample solution. b. Measure the absorbance of the sample at the same two wavelengths (e.g., 436 nm and 616 nm). c. Calculate the ratio of the absorbances (A₆₁₆ / A₄₃₆).

• pH Determination: a. Use the calibration curve to determine the pH of your sample based on its absorbance ratio.

Visualizations

The following diagrams illustrate key concepts and workflows related to the use of Bromochlorophenol Blue sodium salt.

Caption: Troubleshooting workflow for inaccurate pH readings.

Caption: Color change mechanism based on pH.

References

• 1. gspchem.com [gspchem.com]
• 2. Bromophenol blue - Wikipedia [en.wikipedia.org]
• 3. atlas-medical.com [atlas-medical.com]
• 4. brainly.com [brainly.com]
• 5. preclaboratories.com [preclaboratories.com]
• 6. benchchem.com [benchchem.com]
• 7. Preparation of Indicator Solutions | Pharmaguideline [pharmaguideline.com]

Technical Support Center: Optimizing Bromochlorophenol Blue for Gel Electrophoresis

This technical support center provides troubleshooting guidance and frequently asked questions to help researchers, scientists, and drug development professionals optimize the concentration and use of Bromochlorophenol Blue in gel electrophoresis experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary function of Bromochlorophenol Blue in gel electrophoresis?

A1: Bromochlorophenol Blue serves as a tracking dye in gel electrophoresis. Its primary functions are to provide a visible marker to monitor the progress of the electrophoresis run and to increase the density of the sample, ensuring it settles at the bottom of the gel well.[1][2]

Q2: What is a typical concentration of Bromochlorophenol Blue in a loading dye?

A2: A common concentration for Bromochlorophenol Blue in a 6x loading buffer is 0.25% (w/v).[2] However, concentrations can vary, and some recipes may call for different amounts depending on the desired stock concentration (e.g., 10x).[1]

Q3: How does the migration of Bromochlorophenol Blue correspond to DNA fragment size?

A3: The migration of Bromochlorophenol Blue relative to DNA fragments is dependent on the agarose (B213101) gel percentage and the buffer used (TAE or TBE).[3] For instance, in a 1% agarose gel, it migrates at a rate similar to a DNA fragment of about 300-500 base pairs.[4][5][6] In a 2% agarose gel, it migrates similarly to a 150 bp fragment.[4]

Q4: Can the concentration of Bromochlorophenol Blue affect my results?

A4: Yes, an improper concentration can lead to issues. Too high a concentration can cause the dye to obscure or mask DNA bands of a similar migration size.[4][7] Conversely, too low a concentration may make it difficult to track the progress of the electrophoresis.[8]

Q5: Why did the color of my Bromochlorophenol Blue tracking dye change from blue to yellow?

A5: Bromochlorophenol Blue is a pH indicator. It is blue at a neutral or slightly basic pH and turns yellow in acidic conditions (pH below 4.6).[4][9] A color change to yellow suggests that your loading dye or running buffer has become acidic, which can affect the migration of your DNA samples.[9][10]

Troubleshooting Guide

Problem	Possible Cause	Solution
Faint or invisible dye front	The concentration of Bromochlorophenol Blue in the loading dye is too low.	Prepare a fresh loading dye with the correct concentration of Bromochlorophenol Blue.[8]
Dye front is obscuring DNA bands	The concentration of Bromochlorophenol Blue is too high, or your DNA fragment of interest is of a similar size to the dye's migration front.	Use a loading dye with a lower concentration of Bromochlorophenol Blue or a different tracking dye, like Orange G, which migrates with smaller fragments.[7][11]
Dye front appears as a smear or is diffuse	- The gel concentration may be inappropriate for the sample.[12]- Electrophoresis conditions (voltage, buffer pH) may be suboptimal.[12]- The loading dye may have been improperly prepared or stored.[13]	- Ensure the correct gel concentration is used for your target DNA size.- Optimize electrophoresis running conditions.- Prepare fresh loading dye, ensuring all components are fully dissolved.[2]
Dye front has turned yellow	The pH of the loading dye or running buffer is too acidic.[9][10]	- Prepare fresh running buffer and ensure its pH is correct (typically around 8.3 for Tris-based buffers).- Check the pH of your loading dye.
Uneven migration of the dye front ("smiling")	- Uneven heating of the gel, often due to excessive voltage.[7]- Poorly polymerized gel.	- Reduce the voltage during the run.- Ensure the gel is fully submerged in buffer and that the running buffer is not depleted.[7]- Allow the gel to polymerize completely before use.
Sample is floating out of the well	Insufficient density in the loading dye.	Increase the concentration of the densifying agent (e.g., glycerol (B35011) or Ficoll) in your loading dye.[1][2]

Quantitative Data Summary

Table 1: Standard 6x Loading Dye Recipe

Component	Concentration	Purpose
Bromochlorophenol Blue	0.25% (w/v)	Tracking Dye
Xylene Cyanol FF	0.25% (w/v)	Tracking Dye (optional, for larger fragments)
Glycerol	30% (v/v)	Increases sample density
Tris-HCl (pH 7.5)	10 mM	Buffering agent
EDTA	60 mM	Chelates divalent cations, inactivating nucleases

Source:[2],[14]

Table 2: Migration of Bromochlorophenol Blue in Agarose Gels

Agarose Gel %	Apparent DNA Fragment Size (base pairs)
0.7%	~800 - 900 bp[15]
1.0%	~300 - 500 bp[4][5][6][15]
2.0%	~150 - 250 bp[4][15]
3.0%	~50 - 80 bp[15]

Note: These are approximate values and can be affected by the electrophoresis buffer system (TAE vs. TBE).[3]

Experimental Protocols

Protocol 1: Preparation of 6x DNA Loading Dye

Materials:

• Bromochlorophenol Blue powder

• Glycerol

• 1M Tris-HCl, pH 7.5

• 0.5M EDTA, pH 8.0

• Nuclease-free water

Procedure:

• To prepare 10 mL of 6x loading dye, combine the following:

  • 3 mL of Glycerol

  • 0.025 g of Bromochlorophenol Blue

  • 100 µL of 1M Tris-HCl, pH 7.5

  • 1.2 mL of 0.5M EDTA, pH 8.0

• Add nuclease-free water to a final volume of 10 mL.

• Vortex thoroughly until all components are dissolved.

• Store at 4°C for short-term use or at -20°C for long-term storage.[2][14]

Protocol 2: Using the Loading Dye for Gel Electrophoresis

• Prepare your agarose gel at the desired concentration and place it in the electrophoresis tank filled with the appropriate running buffer (e.g., 1x TAE or 0.5x TBE).

• For each DNA sample, mix 5 parts of your sample with 1 part of the 6x loading dye (e.g., 5 µL of DNA sample with 1 µL of 6x loading dye).

• Carefully load the mixture into the wells of the agarose gel.

• Connect the electrophoresis apparatus to the power supply and run the gel at an appropriate voltage until the Bromochlorophenol Blue dye front has migrated to the desired distance (typically about two-thirds of the way down the gel).[16]

• Visualize the DNA bands under UV light after staining with an intercalating agent like ethidium (B1194527) bromide or a safer alternative.

Visualizations

Caption: Workflow for preparing and using Bromochlorophenol Blue loading dye.

Caption: Troubleshooting flowchart for common Bromochlorophenol Blue issues.

References

• 1. geneticeducation.co.in [geneticeducation.co.in]
• 2. gatescientific.com [gatescientific.com]
• 3. laboratorynotes.com [laboratorynotes.com]
• 4. genomica.uaslp.mx [genomica.uaslp.mx]
• 5. moleculartb.org [moleculartb.org]
• 6. prolabcorp.com [prolabcorp.com]
• 7. Eight Tips to Improve Gel Electrophoresis Results | Thermo Fisher Scientific - HK [thermofisher.com]
• 8. Protein Gel Electrophoresis Tips and Troubleshooting Guide [aldrin.tripod.com]
• 9. bromophenol blue - SDS-PAGE and Western Blotting [protocol-online.org]
• 10. researchgate.net [researchgate.net]
• 11. Eight Tips to Improve Gel Electrophoresis Results | Thermo Fisher Scientific - US [thermofisher.com]
• 12. What Causes Bromophenol Blue Diffusion in the Concentrating Gel During WB Protein Electrophoresis | MtoZ Biolabs [mtoz-biolabs.com]
• 13. researchgate.net [researchgate.net]
• 14. abnova.com [abnova.com]
• 15. homework.study.com [homework.study.com]
• 16. researchgate.net [researchgate.net]

How to resolve issues with Bromochlorophenol Blue color change in acidic solutions.

A Guide for Researchers, Scientists, and Drug Development Professionals

This guide provides troubleshooting assistance and frequently asked questions regarding the use of Bromophenol Blue (BPB) as a pH indicator, particularly in acidic solutions. Note that the correct chemical name is Bromophenol Blue, not Bromochlorophenol Blue.

Quick Reference Data

For ease of use, the fundamental properties of Bromophenol Blue are summarized below.

Property	Value
pH Range	3.0 – 4.6[1][2][3][4]
pKa	4.0[2]
Acidic Color (pH < 3.0)	Yellow[1][2][4]
Transition Color (pH 3.0-4.6)	Green[2]
Basic Color (pH > 4.6)	Blue / Bluish-Violet[1][5][6]
Chemical Formula	C₁₉H₁₀Br₄O₅S[1]

Frequently Asked Questions (FAQs)

Q1: My acidic solution turned yellow after adding Bromophenol Blue. Is this correct?

A: Yes, this is the expected and correct color. Bromophenol Blue turns yellow in solutions with a pH below 3.0.[1][2][7]

Q2: The indicator shows a green color in my sample. What does this signify?

A: A green color indicates that the pH of your solution is within the indicator's transition range, which is approximately pH 3.0 to 4.6.[8] This phenomenon, where the color shifts depending on concentration and path length, is known as dichromatic color.[2]

Q3: My solution is acidic (e.g., pH 5.5), but the indicator is blue. What is the issue?

A: This is a common point of confusion. While a pH of 5.5 is acidic, it is outside the effective range of Bromophenol Blue. The indicator's transition is complete at pH 4.6, and it will remain blue in any solution with a pH above this value, including weakly acidic, neutral, and basic solutions.[1][9]

Q4: What can cause a faint, indistinct, or unexpected color change?

A: Several factors can lead to poor indicator performance:

• Indicator Degradation: Prolonged exposure to light can degrade the Bromophenol Blue solution, reducing its effectiveness.[1]

• Interference: The presence of proteins or detergents in complex biological samples can interfere with the indicator's activity, a phenomenon known as "protein error".[10][11]

• Improper Concentration: The indicator solution may be too dilute or too concentrated, affecting the clarity of the color change.

• Contaminated Reagents: The solvent (water, ethanol) or the BPB powder itself may be contaminated.

Q5: How should I properly prepare and store my Bromophenol Blue indicator solution?

A: For optimal performance and longevity, prepare the solution using a standard protocol (see Experimental Protocols section below). Store the resulting solution in a cool, dark, and tightly sealed container to maintain its stability.[1] Aqueous solutions are best prepared fresh, as they are not recommended for storage for more than one day.[12]

Troubleshooting Guide

If you are encountering issues with Bromophenol Blue, follow this troubleshooting workflow to diagnose the problem.

Troubleshooting workflow for unexpected color changes.

Bromophenol Blue pH-Color Spectrum

The diagram below illustrates the expected color of Bromophenol Blue at various pH levels within its operational range.

Visual representation of BPB color at different pH values.

Experimental Protocols

Protocol 1: Preparation of 0.1% (w/v) Ethanolic Indicator Solution

This is a common and straightforward method for preparing a stock solution.

Materials:

• Bromophenol Blue powder: 0.1 g

• 95% Ethanol (B145695) or Methanol (B129727): 100 mL

• Magnetic stirrer and stir bar

• 100 mL beaker

• Storage bottle (amber glass recommended)

Procedure:

• Weigh 0.1 g of Bromophenol Blue powder and place it into the 100 mL beaker.[9]

• Add a magnetic stir bar to the beaker.

• Measure 100 mL of 95% ethanol or methanol and add it to the beaker.[9]

• Place the beaker on a magnetic stirrer and stir until all the powder has completely dissolved. The solution will appear dark red or reddish-green.[9][13]

• Transfer the solution to a clearly labeled amber bottle for storage.

Protocol 2: Preparation of 0.1% (w/v) Aqueous Indicator Solution

This method is used when an alcohol-free solution is required. Dissolution in water is aided by a small amount of sodium hydroxide.

Materials:

• Bromophenol Blue powder: 0.1 g

• 0.1 M Sodium Hydroxide (NaOH) solution: 1.5 mL

• 95% Ethanol: 20 mL

• Distilled or deionized water

• 100 mL volumetric flask

• Heating plate (optional, for gentle heating)

Procedure:

• Weigh 0.1 g of Bromophenol Blue powder and transfer it to the 100 mL volumetric flask.

• Add 1.5 mL of 0.1 M NaOH and 20 mL of 95% ethanol.[5]

• Gently heat and swirl the mixture until the powder is fully dissolved.[5]

• Allow the solution to cool to room temperature.

• Carefully add distilled water to the flask until the volume reaches the 100 mL mark.[5]

• Stopper the flask and invert it several times to ensure the solution is homogeneous.

• Transfer to a labeled storage bottle.

Protocol 3: Indicator Sensitivity Test

This protocol verifies that the prepared indicator solution responds correctly to a change in pH.

Materials:

• Prepared Bromophenol Blue indicator solution

• Carbon dioxide-free water

• 0.1 M Hydrochloric Acid (HCl)

• 0.1 M Sodium Hydroxide (NaOH)

• 25 mL beaker or flask

Procedure:

• In the beaker, mix 0.05 mL of your prepared indicator solution with 20 mL of carbon dioxide-free water.[5]

• Add 0.05 mL of 0.1 M HCl. The solution should turn yellow.[5]

• Titrate this yellow solution with 0.1 M NaOH. No more than 0.1 mL of the NaOH solution should be required to change the color to bluish-violet.[5]

• If the indicator performs as described, its sensitivity is confirmed.

References

• 1. gspchem.com [gspchem.com]
• 2. Bromophenol blue - Wikipedia [en.wikipedia.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Bromophenol Blue Indicator [himedialabs.com]
• 5. Preparation of Indicator Solutions | Pharmaguideline [pharmaguideline.com]
• 6. m.youtube.com [m.youtube.com]
• 7. homework.study.com [homework.study.com]
• 8. researchgate.net [researchgate.net]
• 9. m.youtube.com [m.youtube.com]
• 10. Protein error of pH indicators in the presence of detergents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 13. m.youtube.com [m.youtube.com]

Factors affecting the stability of Bromochlorophenol Blue sodium salt solutions.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Bromochlorophenol Blue (BCPB) sodium salt solutions.

Frequently Asked Questions (FAQs)

Q1: What is Bromochlorophenol Blue sodium salt and what are its primary applications?

A1: Bromochlorophenol Blue sodium salt is a pH indicator used in various laboratory applications.[1] Its primary use is to determine pH in the range of 3.0 (yellow) to 4.6 (blue-violet).[1][2] It is also commonly used as a tracking dye in agarose (B213101) and polyacrylamide gel electrophoresis for visualizing the migration of nucleic acids and proteins.[3][4][5][6]

Q2: What are the recommended storage conditions for Bromochlorophenol Blue sodium salt solutions?

A2: To ensure the stability of your BCPB sodium salt solution, it is recommended to store it in a cool, dry, and well-ventilated area.[7] The container should be tightly sealed and protected from direct sunlight.[7] For long-term storage, refrigeration is often recommended, and some sources suggest that a 1% (w/v) stock solution can be stable for years in the fridge.[4]

Q3: What factors can affect the stability of my BCPB sodium salt solution?

A3: The stability of BCPB sodium salt solutions can be influenced by several factors, including pH, exposure to light, temperature, and the presence of contaminants. Prolonged exposure to light can lead to photodegradation. The pH of the solution can also affect its stability, with degradation rates reported to increase at higher pH values under UV irradiation.

Troubleshooting Guide

Issue 1: The color of my BCPB solution has faded or changed unexpectedly.

Possible Causes:

• Photodegradation: Prolonged exposure to ambient or UV light can cause the dye to degrade, leading to a faded appearance.[7]

• pH Shift: The color of the BCPB solution is pH-dependent. A change in the solution's pH due to contamination or absorption of atmospheric CO2 (for unbuffered solutions) can cause a color shift.

• Chemical Reaction: The solution may have come into contact with strong oxidizing agents, which can degrade the dye.

Solutions:

• Storage: Always store BCPB solutions in amber or opaque bottles to protect them from light.

• pH Verification: Check the pH of the solution with a calibrated pH meter. If necessary, prepare a fresh solution using a buffered solvent.

• Incompatibility: Ensure the solution is not exposed to incompatible materials such as strong oxidizing agents.

Issue 2: My BCPB solution appears cloudy or has particulate matter.

Possible Causes:

• Microbial Contamination: Cloudiness or the presence of suspended particles can indicate bacterial or fungal growth, especially in aqueous solutions.

• Precipitation: If the solution becomes too acidic, the less soluble free acid form of the indicator may precipitate out.

Solutions:

• Sterilization: For applications sensitive to microbial contamination, prepare the solution using sterile water and filter it through a 0.22 µm filter. Storing the solution in a sterile container is also recommended.

• pH Adjustment: Ensure the pH of the solution is within the working range of the indicator to prevent precipitation. If precipitation is observed, it is best to discard the solution and prepare a fresh batch, ensuring the pH is appropriately buffered.

Issue 3: When used as a tracking dye in electrophoresis, the dye front is smeared.

Possible Cause:

• High Salt Concentration: A high salt concentration in the sample can lead to a smeared appearance of the bromophenol blue dye front during electrophoresis.

Solution:

• Sample Desalting: If you suspect high salt content in your samples, consider a desalting step prior to loading them onto the gel.

Data Presentation

Table 1: Summary of Factors Affecting the Stability of Bromochlorophenol Blue Sodium Salt Solutions

Factor	Effect on Stability	Recommendations
pH	The rate of photodegradation has been observed to increase with a rise in pH, with an optimal degradation pH of 12 under UV irradiation.[7] In acidic conditions, the less soluble free acid form may precipitate.	Maintain the pH of stock solutions within a neutral to slightly alkaline range. Use buffered solutions for experiments to ensure pH stability.
Light	Exposure to UV and solar radiation can lead to the degradation of the dye.[8]	Store solutions in amber or opaque containers to minimize light exposure.[7]
Temperature	Higher temperatures can accelerate degradation reactions.	Store solutions in a cool place, such as a refrigerator, for long-term stability.[4]
Contaminants	Microbial growth can cause turbidity and alter the pH. Strong oxidizing agents can degrade the dye.	Prepare solutions with sterile water and consider sterile filtration for critical applications. Avoid contact with incompatible chemicals.

Experimental Protocols

Protocol for Preparation of a 0.1% (w/v) Aqueous BCPB Sodium Salt Indicator Solution

This protocol provides a method for preparing a stable stock solution of Bromochlorophenol Blue sodium salt.

Materials:

• Bromochlorophenol Blue sodium salt powder

• 0.1 M Sodium Hydroxide (NaOH) solution

• Distilled or deionized water

• 100 mL volumetric flask

• Weighing balance

• Magnetic stirrer and stir bar (optional)

Procedure:

• Weigh 0.1 g of Bromochlorophenol Blue sodium salt powder and transfer it to a 100 mL volumetric flask.

• Add approximately 1.5 mL of 0.1 M NaOH solution to the flask. This aids in the dissolution of the sodium salt.[9]

• Add approximately 20 mL of distilled water and gently swirl the flask until the powder is completely dissolved. A magnetic stirrer can be used for this purpose.

• Once dissolved, add distilled water to bring the final volume to the 100 mL mark on the volumetric flask.

• Cap the flask and invert it several times to ensure the solution is thoroughly mixed.

• Transfer the solution to a clean, clearly labeled amber or opaque storage bottle.

• Store the solution in a cool, dark place. For long-term storage, refrigeration is recommended.

Protocol for Stability Testing of BCPB Sodium Salt Solutions (Forced Degradation Study)

This protocol outlines a general procedure for assessing the stability of a BCPB solution under accelerated conditions.

Objective: To evaluate the stability of the BCPB solution under various stress conditions (heat, light, and pH).

Materials:

• Prepared BCPB sodium salt solution

• pH meter

• UV-Vis spectrophotometer

• Temperature-controlled oven

• UV light chamber

• Hydrochloric acid (HCl) and Sodium Hydroxide (NaOH) solutions for pH adjustment

• Buffer solutions (e.g., pH 4, 7, and 9)

Procedure:

• Initial Analysis:

  • Measure and record the initial pH of the BCPB solution.

  • Record the initial absorbance spectrum of the solution using a UV-Vis spectrophotometer to determine the peak absorbance wavelength and intensity.

  • Visually inspect and record the initial appearance (color, clarity) of the solution.

• Forced Degradation Conditions:

  • Thermal Stress: Place a portion of the solution in a temperature-controlled oven at an elevated temperature (e.g., 40°C or 60°C).

  • Photolytic Stress: Expose a portion of the solution to a controlled UV light source.

  • Acid/Base Stress: Adjust the pH of separate portions of the solution to acidic (e.g., pH 2) and basic (e.g., pH 9) conditions using HCl or NaOH.

• Time Points:

  • At predetermined time intervals (e.g., 24, 48, 72 hours, and 1 week), withdraw samples from each stress condition.

• Analysis at Each Time Point:

  • For each sample, repeat the initial analysis:

    • Measure and record the pH.

    • Record the UV-Vis absorbance spectrum and note any changes in peak absorbance.

    • Visually inspect and record any changes in appearance.

• Data Evaluation:

  • Compare the results from the stressed samples to the initial analysis and a control sample stored under recommended conditions.

  • A significant change in pH, a decrease in absorbance at the peak wavelength, or a noticeable change in color or clarity indicates degradation.

Visualizations

Caption: Troubleshooting workflow for common issues with BCPB solutions.

References

• 1. gspchem.com [gspchem.com]
• 2. Preparation of Titration Indicators [dhanlaldelloyd.tripod.com]
• 3. BROMOPHENOL BLUE SODIUM SALT CAS#: 34725-61-6 [m.chemicalbook.com]
• 4. bio-rad.com [bio-rad.com]
• 5. chemimpex.com [chemimpex.com]
• 6. Bromophenol Blue Undefined, for electrophoresis 34725-61-6 [sigmaaldrich.com]
• 7. researchgate.net [researchgate.net]
• 8. scispace.com [scispace.com]
• 9. Preparation of Indicator Solutions | Pharmaguideline [pharmaguideline.com]

Why is my Bromochlorophenol Blue tracking dye running unevenly in the gel?

This guide addresses common issues encountered during gel electrophoresis, with a specific focus on the uneven migration of Bromochlorophenol Blue tracking dye.

Frequently Asked Questions (FAQs)

Q1: Why is my Bromochlorophenol Blue tracking dye running unevenly, appearing as a "wavy" or "smiling" front in the gel?

An uneven migration of the tracking dye, often described as a "wavy" or "smiling" dye front, is a common issue in gel electrophoresis. This phenomenon indicates that molecules are migrating at different speeds across the width of the gel. The primary causes for this issue can be categorized into problems with the gel, the running buffer, sample loading, or the electrophoresis conditions.

A "wavy" dye front can be due to several factors, including:

• Improper Gel Polymerization: Inconsistent pore size throughout the gel can lead to uneven migration.[1][2]

• High Salt Concentration in Samples: Excessive salt in the sample can distort the electric field, causing the dye front to run unevenly.[1]

• Uneven Heating of the Gel: Running the gel at too high a voltage can generate excess heat, leading to "smiling" bands where the center of the gel runs faster than the edges.[2][3]

• Problems with the Running Buffer: Using a buffer that is too old, has been used multiple times, or has an incorrect concentration can lead to uneven migration.[4]

Troubleshooting Guide: Uneven Bromochlorophenol Blue Migration

This section provides a systematic approach to identifying and resolving the causes of an uneven tracking dye front.

Initial Checks:

• Examine the Gel: After the run, look for physical abnormalities in the gel. Are there any bubbles or inconsistencies? Was the gel cast on a level surface?[5]

• Review Sample Preparation: Were the samples properly desalted? High salt concentrations are a frequent cause of migration issues.[1]

• Check Electrophoresis Conditions: Was the voltage set correctly? Overheating is a common culprit for "smiling" bands.[3][6]

Detailed Troubleshooting Table

Potential Problem	Possible Cause(s)	Recommended Solution(s)
Wavy or Uneven Dye Front	Gel Polymerization Issues: Incomplete or uneven polymerization of the gel matrix.[1][2]	Ensure fresh ammonium (B1175870) persulfate (APS) and TEMED are used for polyacrylamide gels. Allow the gel to polymerize completely on a level surface. For agarose (B213101) gels, ensure the agarose is fully dissolved and evenly mixed before pouring.
High Salt Concentration in Sample: Excess salt in the sample can distort the electric field.[1]	Desalt the sample using dialysis or a desalting column before loading. If possible, dilute the sample in a low-salt buffer.
Debris in Wells: Particulate matter in the wells can obstruct the sample entry into the gel.	Flush the wells with running buffer before loading the samples to remove any debris.
Uneven Well Formation: Damaged or misshapen wells can lead to uneven sample loading and migration.[7]	Be careful when removing the comb after the gel has solidified. Ensure the comb is clean and not damaged.
"Smiling" Bands (Edges run slower than the center)	Uneven Heating: Excessive voltage generates heat, causing the center of the gel to run faster where it is warmer.[2][3]	Reduce the running voltage. Run the gel in a cold room or use a cooling system for the electrophoresis tank. Ensure the running buffer is not old, as its buffering capacity can decrease, leading to pH shifts and increased heat generation.
Buffer Depletion: Overused running buffer can have reduced buffering capacity, leading to pH changes and uneven migration.[4]	Use fresh running buffer for each experiment. Do not reuse the buffer multiple times.
"Frowning" Bands (Center runs slower than the edges)	Overloading of Sample: Too much sample in the well can cause the center of the band to be retarded.[8]	Reduce the amount of sample loaded into the well.
Sample Viscosity: High concentrations of glycerol (B35011) in the loading buffer can cause the sample to diffuse unevenly into the gel.[4]	Reduce the glycerol concentration in the sample loading buffer.

Experimental Protocols

Standard Protocol for Agarose Gel Electrophoresis

• Gel Preparation:

  • Weigh the appropriate amount of agarose for the desired gel concentration (e.g., 1.0 g for a 1% 100 mL gel).

  • Add the agarose to the appropriate volume of 1X running buffer (TAE or TBE) in a flask.

  • Heat the mixture in a microwave or on a hot plate until the agarose is completely dissolved. Swirl the flask occasionally.

  • Let the solution cool to about 50-60°C.

  • Add a nucleic acid stain (e.g., ethidium (B1194527) bromide) if desired and mix gently.

  • Pour the molten agarose into a gel casting tray with the well comb in place.

  • Allow the gel to solidify completely at room temperature.

• Sample Preparation and Loading:

  • Mix your DNA samples with a 6X loading dye (containing Bromochlorophenol Blue and a density agent like glycerol).

  • Carefully remove the comb from the solidified gel.

  • Place the gel in the electrophoresis tank and add enough 1X running buffer to cover the gel to a depth of 2-3 mm.

  • Load your samples into the wells.

• Electrophoresis:

  • Connect the electrophoresis tank to the power supply, ensuring the electrodes are correctly oriented (DNA will migrate towards the positive electrode).

  • Run the gel at a constant voltage (e.g., 80-120 V) until the Bromochlorophenol Blue dye front has migrated to the desired position.[6]

• Visualization:

  • Carefully remove the gel from the tank.

  • Visualize the DNA bands using a UV transilluminator.

Visualizations

Troubleshooting Workflow for Uneven Dye Front

Caption: Troubleshooting workflow for an uneven tracking dye front.

References

• 1. Protein Gel 1D Electrophoresis Support—Troubleshooting | Thermo Fisher Scientific - US [thermofisher.com]
• 2. Protein Gel Electrophoresis Tips and Troubleshooting Guide [aldrin.tripod.com]
• 3. goldbio.com [goldbio.com]
• 4. researchgate.net [researchgate.net]
• 5. gatescientific.com [gatescientific.com]
• 6. geneticeducation.co.in [geneticeducation.co.in]
• 7. Nucleic Acid Gel Electrophoresis Troubleshooting | Thermo Fisher Scientific - US [thermofisher.com]
• 8. yeasenbio.com [yeasenbio.com]

Common interferences in spectrophotometric assays using Bromochlorophenol Blue.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using Bromochlorophenol Blue (BCB) in spectrophotometric assays.

Frequently Asked Questions (FAQs)

Q1: What is the principle behind spectrophotometric assays using Bromochlorophenol Blue?

Bromochlorophenol Blue is a pH indicator dye that exhibits a distinct color change over a pH range of 3.0 to 4.6. In its acidic form (below pH 3.0), it is yellow, and in its basic form (above pH 4.6), it is blue-purple. Spectrophotometric assays utilize this property by measuring the absorbance of the dye at a specific wavelength, which corresponds to its protonation state and can be related to the concentration of an analyte or a change in the chemical environment. For instance, in protein binding assays, the interaction with proteins can cause a shift in the dye's pKa, leading to a color change that is proportional to the protein concentration.

Q2: At what wavelength should I measure the absorbance for a Bromochlorophenol Blue assay?

The optimal wavelength for measurement depends on the specific assay and the form of the dye being quantified.

• The acidic (yellow) form has an absorbance maximum around 438 nm to 453 nm .

• The basic (blue/purple) form has an absorbance maximum around 591 nm to 610 nm .

It is crucial to determine the absorbance spectrum for your specific experimental conditions to identify the optimal wavelength.

Q3: How does pH affect Bromochlorophenol Blue assays?

The pH of the solution is a critical factor that directly influences the color and absorbance of Bromochlorophenol Blue. The dye's color transition occurs between pH 3.0 and 4.6. Outside of this range, the dye will predominantly exist in either its yellow acidic form or its blue basic form, making it insensitive to further pH changes in those regions. Therefore, maintaining a stable and appropriate pH with a suitable buffer system is essential for reproducible and accurate results.

Troubleshooting Guide

Issue 1: Inconsistent or Non-Reproducible Results

Possible Causes & Solutions:

• Unstable pH: The pH of your samples and standards may be fluctuating.

  • Solution: Ensure that a robust buffering system is in place. The buffer capacity should be sufficient to handle any potential pH changes introduced by the sample. A modified assay using a glycine/phosphoric acid buffer at pH 2.6 has been shown to improve tolerance to varying sample pH.

• Temperature Variations: Temperature can affect reaction rates and binding kinetics.

  • Solution: All reagents, samples, and standards should be brought to room temperature before use. Ensure that all incubation steps are performed at a consistent temperature.

• Pipetting Inaccuracies: Inconsistent volumes of reagents or samples will lead to variability.

  • Solution: Calibrate your pipettes regularly. Use appropriate pipetting techniques to ensure accuracy and precision.

Issue 2: High Background Absorbance

Possible Causes & Solutions:

• Contaminated Reagents: Reagents may be contaminated with interfering substances.

  • Solution: Prepare fresh reagents using high-purity water and analytical grade chemicals.

• Precipitate Formation: The dye may precipitate out of solution, especially at high concentrations or in the presence of certain detergents.

  • Solution: Ensure all components are fully dissolved. If precipitation is observed, warming the solution or using a different buffer system might help.

Issue 3: Unexpected Color Change or Lack of Color Development

Possible Causes & Solutions:

• Incorrect pH: The initial pH of the reaction mixture may be outside the working range of the assay.

  • Solution: Verify the pH of all buffers and solutions. Adjust as necessary to ensure the starting pH is within the optimal range for your specific assay.

• Presence of Interfering Substances: Components in your sample may be interfering with the dye.

  • Solution: Identify and remove potential interfering substances. See the "Common Interferences" section below for more details. Sample purification or dilution may be necessary.

Common Interferences

A variety of substances can interfere with spectrophotometric assays using Bromochlorophenol Blue. The table below summarizes common interferences and their effects.

Interfering Substance	Effect on Assay	Mitigation Strategies
Proteins	Can bind to BCB, causing a spectral shift and altering absorbance. This is the basis of some protein assays but an interference in others.	For non-protein assays, remove proteins from the sample via precipitation (e.g., with trichloroacetic acid) or another purification method.
Detergents	Can cause both positive and negative interference, depending on the detergent and the assay. For example, SDS can interfere with protein binding.	Run controls with the same concentration of detergent as in the samples. In some cases, specific reagents can be used to counteract detergent interference. A modified BCB assay has shown marked tolerance to detergents.
Salts	High salt concentrations (e.g., sodium chloride) can affect the sensitivity of the assay.	Maintain a consistent salt concentration across all samples and standards.
Buffers	Certain buffer components can interact with the dye or alter the assay's pH.	Use a buffer system that has been validated for the specific assay. A glycine/phosphoric acid buffer has been shown to improve tolerance.
Excipients	In pharmaceutical formulations, excipients like lactose, dextrose, and starch could potentially interfere, although some studies have found their effect to be negligible.	Test for interference from individual excipients by spiking them into control samples.

Experimental Protocols

Protocol: General Spectrophotometric Measurement with Bromochlorophenol Blue

This protocol provides a basic framework. Specific volumes and concentrations will need to be optimized for your particular application.

Materials:

• Bromochlorophenol Blue solution (concentration to be optimized)

• Buffer solution (pH to be optimized for the specific assay)

• Standards of known concentration

• Unknown samples

• Spectrophotometer

• C

How to prevent the precipitation of Bromochlorophenol Blue sodium salt in buffers.

This technical support center provides guidance for researchers, scientists, and drug development professionals on preventing the precipitation of Bromochlorophenol Blue sodium salt in buffer solutions.

Frequently Asked Questions (FAQs)

Q1: What is Bromochlorophenol Blue sodium salt and why is it used in buffers?

A1: Bromochlorophenol Blue sodium salt is the sodium salt of Bromochlorophenol Blue, a pH indicator. It is commonly used in laboratory buffers to visually monitor pH changes within a specific range.[1] Its transition range is from pH 3.0 (yellow) to pH 4.6 (blue-violet), making it useful for various biochemical assays and electrophoresis applications.[1]

Q2: What are the common causes of Bromochlorophenol Blue sodium salt precipitation in buffers?

A2: Precipitation of Bromochlorophenol Blue sodium salt in buffers can occur due to several factors:

• Low pH: The solubility of the acidic form of the indicator is lower than its sodium salt. If the buffer pH drops significantly, the sodium salt can convert to the less soluble acid form and precipitate.

• High Concentration: Exceeding the solubility limit of the salt in the specific buffer system can lead to precipitation.

• Low Temperature: The solubility of many salts, including Bromochlorophenol Blue sodium salt, can decrease at lower temperatures, leading to crystallization.

• Incompatible Buffer Components: Certain buffer salts or additives may interact with the indicator, reducing its solubility.

• "Salting Out" Effect: At very high salt concentrations in the buffer, the solubility of other solutes, including the indicator, can decrease, causing them to precipitate.

Q3: Is it better to dissolve Bromochlorophenol Blue sodium salt in water or directly in the buffer?

A3: It is generally recommended to prepare a concentrated stock solution of Bromochlorophenol Blue sodium salt in high-purity water first. This stock solution can then be added dropwise to the buffer with constant stirring. This method helps to avoid localized high concentrations of the indicator in the buffer, which can promote precipitation.

Troubleshooting Guide

If you encounter precipitation of Bromochlorophenol Blue sodium salt in your buffer, follow this troubleshooting workflow:

Troubleshooting workflow for Bromochlorophenol Blue precipitation.

Data Presentation

Factor	Recommendation	Rationale
pH	Maintain pH between 3.0 and 4.6 for the indicator's color transition. For solubility, a neutral to slightly alkaline pH is generally better for the salt form.	The acidic form of the indicator is less soluble than its sodium salt.
Buffer Type	Common buffers like phosphate (B84403), acetate, and Tris are generally compatible.	Start with a standard, well-characterized buffer system.
Buffer Concentration	Use the lowest effective buffer concentration for your application.	High ionic strength can lead to the "salting out" of the indicator.
Indicator Concentration	Prepare a stock solution and dilute it to the final working concentration (typically in the low mg/L range).	Avoid exceeding the solubility limit in the final buffer solution.
Temperature	Prepare and store solutions at room temperature unless otherwise specified by the protocol.	Solubility generally decreases at lower temperatures.
Order of Addition	Dissolve buffer salts completely in water before adding the indicator stock solution.	Prevents localized high concentrations that can cause precipitation.

Experimental Protocols

Protocol 1: Preparation of a 0.1% (w/v) Stock Solution of Bromochlorophenol Blue Sodium Salt

Materials:

• Bromochlorophenol Blue sodium salt powder

• High-purity water (e.g., deionized, distilled)

• 50 mL volumetric flask

• Magnetic stirrer and stir bar

• Spatula and weighing paper

Procedure:

• Accurately weigh 50 mg of Bromochlorophenol Blue sodium salt powder.

• Transfer the powder to a 50 mL volumetric flask.

• Add approximately 40 mL of high-purity water to the flask.

• Place a magnetic stir bar in the flask and stir the solution on a magnetic stirrer until the powder is completely dissolved. Gentle warming (to no more than 40°C) can be used to aid dissolution if necessary.

• Once dissolved, allow the solution to cool to room temperature.

• Add high-purity water to the flask to bring the final volume to the 50 mL mark.

• Stopper the flask and invert it several times to ensure the solution is homogeneous.

• Store the stock solution in a well-sealed container at room temperature, protected from light.

Protocol 2: Preparation of a Buffered Solution Containing Bromochlorophenol Blue

Materials:

• Prepared buffer solution (e.g., 0.1 M phosphate buffer, pH 7.0)

• 0.1% (w/v) Bromochlorophenol Blue sodium salt stock solution

• Graduated cylinder or volumetric flask for the final buffer volume

• Magnetic stirrer and stir bar

Procedure:

• Measure the desired volume of the prepared buffer solution into a beaker or flask.

• Place the container on a magnetic stirrer and begin stirring.

• While the buffer is stirring, add the required volume of the 0.1% Bromochlorophenol Blue sodium salt stock solution dropwise to the buffer.

• Continue stirring for several minutes to ensure the indicator is evenly distributed.

• Visually inspect the solution for any signs of precipitation. If the solution is clear, it is ready for use.

References

• 1. BROMOPHENOL BLUE SODIUM SALT CAS#: 34725-61-6 [m.chemicalbook.com]

Technical Support Center: Optimizing Enzymatic Assays with Bromochlorophenol Blue

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing Bromochlorophenol Blue in enzymatic assays. Content includes troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data presented in accessible formats.

Troubleshooting Guide

This guide addresses common issues encountered during enzymatic assays that utilize Bromochlorophenol Blue as a pH indicator.

Problem	Possible Cause(s)	Recommended Solution(s)
No or Very Slow Color Change	1. Inactive Enzyme: The enzyme may have lost activity due to improper storage or handling. 2. Incorrect pH: The initial pH of the reaction buffer may be outside the optimal range for the enzyme or the detection range of the indicator. 3. Substrate Degradation: The substrate may have degraded and is no longer viable. 4. Presence of Inhibitors: The sample may contain enzymatic inhibitors.	1. Verify Enzyme Activity: Run a positive control with a known active enzyme. Ensure enzymes are stored at the recommended temperature and avoid repeated freeze-thaw cycles. 2. Check Buffer pH: Calibrate your pH meter and verify the pH of the assay buffer. The starting pH should be near the upper end of the Bromochlorophenol Blue transition range to detect a pH drop. 3. Use Fresh Substrate: Prepare fresh substrate solution before each experiment. 4. Sample Purity: If inhibition is suspected, purify the sample or run a dilution series to minimize the inhibitor's effect.
Initial Color is Already at the End-Point Color (Blue-Violet)	1. Incorrect Buffer pH: The starting pH of the buffer is too low, already within the acidic range of the indicator. 2. Acidic Sample: The sample being tested is acidic, causing an immediate drop in the assay's pH upon addition.	1. Adjust Buffer pH: Prepare a fresh buffer with a pH at the upper limit or slightly above the Bromochlorophenol Blue transition range (pH > 4.6). 2. Neutralize Sample: Adjust the pH of the sample to be within the optimal range of the enzyme before adding it to the reaction mixture.
High Background Signal	1. Contaminated Reagents: Reagents, especially the buffer or water, may be contaminated with acidic or basic substances. 2. Non-Enzymatic Hydrolysis of Substrate: The substrate may be unstable and hydrolyzing spontaneously under the assay conditions.	1. Use High-Purity Reagents: Prepare all solutions with high-purity, deionized water and analytical-grade reagents. 2. Run a Blank Reaction: Perform a control reaction without the enzyme to measure the rate of non-enzymatic substrate hydrolysis. Subtract this rate from the sample reaction rate.
Inconsistent or Irreproducible Results	1. Pipetting Errors: Inaccurate or inconsistent pipetting of small volumes of enzyme, substrate, or indicator. 2. Temperature Fluctuations: Inconsistent incubation temperatures between experiments. 3. Reagent Instability: Degradation of reagents over time.	1. Calibrate Pipettes: Ensure all pipettes are properly calibrated. For small volumes, use appropriate low-volume pipettes. 2. Maintain Constant Temperature: Use a temperature-controlled incubator or water bath for all assays. 3. Prepare Fresh Reagents: Prepare fresh working solutions of the enzyme, substrate, and indicator for each set of experiments.

Frequently Asked Questions (FAQs)

1. What is the working pH range and color transition of Bromochlorophenol Blue?

Bromochlorophenol Blue is a pH indicator that transitions from a greenish-yellow color at pH 3.0 to a blue-violet color at pH 4.6.[1] For enzymatic assays where a drop in pH is expected (e.g., lipase (B570770) or acetylcholinesterase activity), the starting pH of the buffer should be at or slightly above pH 4.6 to ensure the initial color is blue-violet, allowing for a clear visual transition to greenish-yellow as the reaction proceeds.

2. How do I select the appropriate buffer for my assay?

The buffer should have a pKa value close to the desired starting pH of the assay and should not interfere with the enzyme's activity or the indicator's color change. It is crucial that the buffer's buffering capacity is low enough to allow for a detectable pH change upon enzymatic reaction.

3. What are some common substances that can interfere with assays using Bromochlorophenol Blue?

Substances that can interfere with enzymatic assays include:

• Chelating agents (e.g., EDTA): Can inhibit metalloenzymes.

• Detergents (e.g., SDS, Triton X-100): Can denature enzymes and interfere with dye-based assays.[2]

• Reducing agents: May affect enzyme stability and activity.

• Other acidic or basic compounds in the sample: Can alter the initial pH of the assay.

4. Can I use Bromochlorophenol Blue for high-throughput screening?

Yes, Bromochlorophenol Blue is suitable for high-throughput screening in a microplate format. The color change can be monitored using a microplate reader at the absorbance maximum of the basic form of the indicator (approximately 590-592 nm).[1]

Quantitative Data Summary

The following tables provide key quantitative data for optimizing enzymatic assays with Bromochlorophenol Blue.

Table 1: Properties of Bromochlorophenol Blue

Property	Value
pH Transition Range	3.0 - 4.6[1]
Color Change	Greenish-Yellow to Blue-Violet[1]
Absorbance Maximum (Acidic Form, pH 3.0)	433 - 438 nm[1]
Absorbance Maximum (Basic Form, pH 4.6)	590 - 592 nm[1]
pKa	~4.0

Table 2: General Optimized Reaction Conditions

Parameter	Recommended Range/Value	Notes
Enzyme Concentration	Dependent on specific activity	Should be optimized to ensure a linear reaction rate over the desired time course.
Substrate Concentration	Typically at or above the Km	High concentrations can lead to substrate inhibition.
Bromochlorophenol Blue Concentration	0.01% - 0.05% (w/v)	Higher concentrations may inhibit some enzymes.
Buffer Concentration	1-5 mM	Low buffer capacity is essential to detect pH changes.
Temperature	Enzyme-dependent	Typically 25°C, 30°C, or 37°C.
Incubation Time	10 - 60 minutes	Should be within the linear phase of the reaction.

Experimental Protocols

Detailed Protocol for a Lipase Assay

This protocol outlines a colorimetric assay to determine lipase activity by monitoring the pH decrease resulting from the hydrolysis of a triglyceride substrate.

Materials:

• Lipase enzyme solution

• Triglyceride substrate (e.g., tributyrin)

• Bromochlorophenol Blue indicator solution (0.1% w/v in ethanol)

• Assay Buffer: 2 mM Tris-HCl, pH 7.5

• 96-well microplate

• Microplate reader

Procedure:

• Prepare Reagents:

  • Substrate Emulsion: Prepare a 1% (v/v) emulsion of tributyrin (B1683025) in the assay buffer containing 0.1% gum arabic. Sonicate for 2 minutes to create a stable emulsion.

  • Working Indicator Solution: Dilute the Bromochlorophenol Blue stock solution 1:10 in the assay buffer.

  • Reaction Mix: For each well, prepare a reaction mix containing 180 µL of the substrate emulsion and 10 µL of the working indicator solution.

• Assay Protocol:

  • Add 190 µL of the reaction mix to each well of the 96-well microplate.

  • Add 10 µL of the lipase solution (or sample) to each well to initiate the reaction. For the blank, add 10 µL of the assay buffer.

  • Immediately place the plate in a microplate reader.

  • Measure the absorbance at 592 nm every minute for 20 minutes.

• Data Analysis:

  • Calculate the rate of change in absorbance (ΔAbs/min) for each sample.

  • The lipase activity is proportional to the rate of decrease in absorbance.

Visualizations

Caption: General experimental workflow for an enzymatic assay using Bromochlorophenol Blue.

Caption: Logical troubleshooting workflow for common assay issues.

References

• 1. gspchem.com [gspchem.com]
• 2. docs.abcam.com [docs.abcam.com]

Sharpening the endpoint of a titration with Bromochlorophenol Blue indicator.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Bromochlorophenol Blue as an indicator in titrations. Our aim is to help you achieve a sharp and accurate endpoint in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the pH range and color transition of Bromochlorophenol Blue?

Bromochlorophenol Blue is an acid-base indicator with a useful pH range of 3.0 to 4.6. It exhibits a color change from yellow in acidic solutions (pH < 3.0) to blue or bluish-violet in basic solutions (pH > 4.6).[1][2] This reversible reaction makes it suitable for various titration applications.[1]

Q2: Why does the color of the Bromochlorophenol Blue indicator appear greenish or indistinct during titration?

The greenish or indistinct color is often due to the dichromatic nature of Bromochlorophenol Blue.[2] This phenomenon means the perceived color can be influenced by the concentration of the indicator and the path length of the light through the solution.[2] At a pH around 3.6, which is in the middle of its transition range, the indicator can appear as a mix of its yellow and blue forms, resulting in a green hue.[2] An indistinct endpoint can make it difficult to accurately determine the equivalence point of the titration.

Q3: Can I use Bromochlorophenol Blue for any acid-base titration?

No, the choice of indicator is crucial for an accurate titration and depends on the pH at the equivalence point. Bromochlorophenol Blue is most suitable for titrations where the equivalence point lies within its pH transition range of 3.0 to 4.6. This typically includes the titration of a weak base with a strong acid. For titrations with an equivalence point outside this range, such as a weak acid with a strong base (which would have a pH > 7 at the equivalence point), another indicator like phenolphthalein (B1677637) would be more appropriate.

Q4: How does the concentration of the reactants affect the sharpness of the endpoint?

The concentration of the acid and base being titrated directly impacts the sharpness of the endpoint. Higher concentrations of both the analyte and the titrant lead to a more significant pH change at the equivalence point, resulting in a sharper and more easily detectable color change of the indicator. Conversely, titrating dilute solutions will produce a more gradual pH change and a less distinct endpoint.

Troubleshooting Guide: Sharpening the Endpoint

This guide addresses common issues encountered when using Bromochlorophenol Blue indicator and provides solutions to achieve a sharper titration endpoint.

Problem	Possible Cause(s)	Troubleshooting Steps
Diffuse or Gradual Color Change	1. Dichromatism of the Indicator: The inherent property of Bromochlorophenol Blue can cause a gradual color change from yellow to blue through shades of green.[2] 2. Dilute Reactants: Low concentrations of the acid and/or base lead to a smaller pH change at the equivalence point. 3. Incorrect Indicator Choice: The equivalence point of the titration may be outside the optimal pH range of the indicator.	1. Use a Mixed Indicator: A mixed indicator, such as Bromochlorophenol Blue with Methyl Red, can provide a more distinct color change. The combination of indicators can produce a sharper transition to a grey endpoint. 2. Increase Reactant Concentrations: If the experimental parameters allow, use higher concentrations of your analyte and titrant to steepen the pH curve at the equivalence point. 3. Verify Equivalence Point pH: Calculate the theoretical pH at the equivalence point of your titration to ensure Bromochlorophenol Blue is the appropriate indicator.
Endpoint Color is Difficult to Interpret	1. Inconsistent Lighting: The perceived color of the indicator can vary under different lighting conditions. 2. Excessive Indicator Concentration: Using too much indicator can obscure the color change and make the endpoint less clear.	1. Use a White Background: Perform the titration with a white background (e.g., a white tile or a piece of white paper) under the flask to make the color change more apparent. 2. Optimize Indicator Amount: Use the minimum amount of indicator necessary to see a distinct color. Typically, 2-3 drops are sufficient.
Overshooting the Endpoint	1. Rapid Addition of Titrant: Adding the titrant too quickly near the equivalence point is a common cause of overshooting. 2. Inadequate Stirring: If the solution is not stirred properly, localized areas of high titrant concentration can cause a premature color change.	1. Slow Down Titrant Addition: As you approach the endpoint (indicated by the persistence of the color change), add the titrant drop by drop, allowing the color to dissipate with stirring before adding the next drop. 2. Ensure Continuous and Uniform Stirring: Use a magnetic stirrer for consistent mixing throughout the titration.

Illustrative Data on Endpoint Sharpness

The following table provides an illustrative comparison of endpoint sharpness under different experimental conditions. Note that "Endpoint Window" refers to the volume of titrant added to induce the full color change of the indicator. A smaller window indicates a sharper endpoint.

Condition	Indicator	Analyte Concentration	Titrant Concentration	Endpoint Color Transition	Illustrative Endpoint Window (mL)	Endpoint Sharpness
1	Bromochlorophenol Blue	0.1 M Weak Base	0.1 M Strong Acid	Yellow -> Green -> Blue	0.2 - 0.3	Moderate
2	Bromochlorophenol Blue	0.01 M Weak Base	0.01 M Strong Acid	Yellow -> Indistinct Green -> Blue	0.5 - 0.7	Diffuse
3	Bromochlorophenol Blue - Methyl Red Mixed Indicator	0.1 M Weak Base	0.1 M Strong Acid	Reddish-purple -> Grey -> Green	0.1	Sharp
4	Bromochlorophenol Blue	0.1 M Strong Acid	0.1 M Strong Base	Yellow -> Blue (before equivalence point)	N/A	Incorrect

Experimental Protocols

Protocol 1: Preparation of Bromochlorophenol Blue Indicator Solution (0.1%)

Materials:

• Bromochlorophenol Blue powder

• 20% Ethanol (B145695) solution (or 0.1 M Sodium Hydroxide)

• Distilled water

• 100 mL volumetric flask

• Weighing balance

• Spatula

Procedure:

• Weigh 0.1 g of Bromochlorophenol Blue powder.

• Transfer the powder to a 100 mL volumetric flask.

• Add approximately 50 mL of 20% ethanol to the flask.

• Alternatively, for a water-based solution, dissolve 0.04 g of Bromochlorophenol Blue in 0.69 mL of 0.1 M sodium hydroxide.

• Swirl the flask to dissolve the powder completely.

• Once dissolved, dilute the solution to the 100 mL mark with distilled water.

• Stopper the flask and invert it several times to ensure thorough mixing.

• Store the indicator solution in a labeled, sealed bottle away from direct sunlight.

Protocol 2: Titration of a Weak Base with a Strong Acid using Bromochlorophenol Blue

Materials:

• Calibrated burette

• Volumetric pipette

• Erlenmeyer flask

• Magnetic stirrer and stir bar

• Standardized strong acid solution (e.g., 0.1 M HCl)

• Weak base solution of unknown concentration (e.g., ammonia)

• Bromochlorophenol Blue indicator solution

• White tile or paper

Procedure:

• Rinse the burette with a small amount of the standardized strong acid solution and then fill it, ensuring no air bubbles are in the tip. Record the initial volume.

• Using a volumetric pipette, transfer a known volume of the weak base solution into an Erlenmeyer flask.

• Add 2-3 drops of Bromochlorophenol Blue indicator to the weak base solution. The solution should turn blue.

• Place the Erlenmeyer flask on a magnetic stirrer with a white background.

• Begin adding the strong acid from the burette to the Erlenmeyer flask while continuously stirring.

• As the endpoint is approached, the blue color will start to fade and may show flashes of green. At this point, add the titrant drop by drop.

• The endpoint is reached when the solution undergoes a distinct color change from blue to yellow. A single drop of titrant should cause this change.

• Record the final volume from the burette.

• Repeat the titration at least two more times to ensure concordant results.

Visualizations

Caption: Workflow for a typical acid-base titration.

Caption: Troubleshooting logic for an indistinct endpoint.

References

• 1. gspchem.com [gspchem.com]
• 2. Bromophenol blue - Wikipedia [en.wikipedia.org]

Reference Data & Comparative Studies

What are the alternatives to Bromochlorophenol Blue as a tracking dye in electrophoresis?

For decades, Bromophenol Blue has been a staple tracking dye in nucleic acid and protein electrophoresis, allowing researchers to monitor the progress of their samples through the gel matrix. However, a range of alternative dyes offer distinct advantages in migration characteristics, visibility, and potential for downstream applications. This guide provides a comprehensive comparison of common alternatives to Bromochlorophenol Blue, supported by experimental data and detailed protocols to aid researchers, scientists, and drug development professionals in selecting the optimal tracking dye for their specific needs.

Performance Comparison of Electrophoresis Tracking Dyes

The choice of a tracking dye significantly impacts the resolution and interpretation of electrophoresis results. The ideal dye should migrate at a predictable rate without masking the bands of interest and should not interfere with subsequent analytical procedures. Here, we compare the key performance characteristics of Bromophenol Blue and its common alternatives: Xylene Cyanol FF, Orange G, and Cresol Red.

Feature	Bromophenol Blue	Xylene Cyanol FF	Orange G	Cresol Red
Color	Blue	Cyan	Orange	Red
Apparent Migration in 1% Agarose Gel (TAE or TBE buffer)	~300-500 bp[1]	~4000-5000 bp[1][2]	~50-80 bp[1]	~125 bp[3]
Visibility under UV Transillumination	Visible, can obscure bands[4]	Visible, can obscure bands[4]	Not visible[5]	Minimal shadow on EtBr stained gels[4]
Recommended Use	General purpose, tracking of small to medium DNA fragments and proteins.[1]	Tracking of large DNA fragments.[2]	Tracking of very small DNA fragments, useful when analyzing small PCR products or restriction digests.[1]	Can be used in PCR reactions for immediate gel loading.[4]
Potential for Interference	Can obscure DNA bands of similar size.[4]	Can obscure large DNA fragments.[4]	Does not interfere with UV visualization of DNA.[5]	Does not significantly inhibit Taq polymerase.[3]

Logical Workflow for Selecting a Tracking Dye

The selection of an appropriate tracking dye is a critical step in the experimental workflow of gel electrophoresis. The following diagram illustrates the decision-making process based on the size of the analyte and the requirements of downstream applications.

References

• 1. scribd.com [scribd.com]
• 2. Concentrated DNA Loading dye stock: User protocol [protocols.io]
• 3. Production of 6x DNA Loading Dye [protocols.io]
• 4. genomica.uaslp.mx [genomica.uaslp.mx]
• 5. Size standards and dyes [science.umd.edu]

A Comparative Guide to Protein Determination: The Bromophenol Blue Method Versus Common Alternatives

For researchers, scientists, and drug development professionals, the accurate quantification of protein concentration is a critical step in a multitude of experimental workflows. The choice of assay can significantly impact the reliability and reproducibility of downstream applications. This guide provides an objective comparison of the Bromophenol Blue (BPB) method for protein determination against three widely used alternatives: the Bradford, Bicinchoninic Acid (BCA), and Lowry assays. We present supporting experimental data on accuracy and precision, detailed methodologies for each key experiment, and a visual representation of the BPB assay workflow to aid in your selection process.

Principles of Protein Quantification Methods

The four colorimetric methods discussed here each rely on a distinct chemical principle to determine protein concentration.

The Bromophenol Blue (BPB) method is a dye-binding assay where the anionic dye, bromophenol blue, binds to proteins in an acidic environment.[1] This interaction causes a shift in the dye's maximum absorbance, which is proportional to the protein concentration. A key advantage of the BPB method is its compatibility with samples containing high concentrations of surfactants, which often interfere with other dye-based assays.[1][2]

The Bradford assay also utilizes a dye-binding principle.[3] The Coomassie Brilliant Blue G-250 dye, in an acidic solution, binds primarily to basic and aromatic amino acid residues.[3] This binding results in a color change from reddish-brown to blue, with the absorbance maximum shifting from 465 nm to 595 nm. The Bradford assay is known for its speed and simplicity.[3]

The Bicinchoninic Acid (BCA) assay is based on a two-step reaction.[4][5] First, under alkaline conditions, peptide bonds in the protein reduce cupric ions (Cu²⁺) to cuprous ions (Cu⁺). In the second step, two molecules of bicinchoninic acid chelate with each cuprous ion, forming a purple-colored complex that exhibits strong absorbance at 562 nm.[4] The BCA assay is less susceptible to variations in protein amino acid composition compared to dye-binding assays.[4]

The Lowry assay , another copper-based method, also involves a two-step process.[3] Similar to the BCA assay, it begins with the reduction of copper ions by protein in an alkaline solution. This is followed by the reduction of the Folin-Ciocalteu reagent by the copper-treated protein, which produces a blue-colored complex.[3] The Lowry assay is noted for its consistency, though it can be more complex and time-consuming to perform.[3][6]

Performance Comparison: Accuracy and Precision

The accuracy and precision of a protein assay are paramount for reliable quantification. Accuracy is often assessed by spike and recovery experiments, where a known amount of standard protein is added to a sample and the recovery percentage is calculated. Precision is typically expressed as the coefficient of variation (CV), which measures the relative variability of replicate measurements. The table below summarizes the performance of the Bromophenol Blue, Bradford, BCA, and Lowry assays based on available experimental data.

Assay Method	Accuracy (% Recovery)	Intra-Assay Precision (% CV)	Inter-Assay Precision (% CV)
Bromophenol Blue	93% - 105%[2]	1.7% - 5.2%[2]	4.4% - 9.8%[2]
Bradford	Variable (dependent on protein standard)	Generally <10%	Generally <15%
BCA	102.4% ± 18.9%[7]	1.2% - 6.4%[7]	Not consistently reported
Lowry	More consistent than Bradford[6]	Generally <10%	Generally <15%

Experimental Protocols

Detailed methodologies for each protein determination assay are provided below. These protocols are intended as a general guide; specific parameters may need to be optimized for your particular samples and laboratory conditions.

Bromophenol Blue (BPB) Method

This protocol is based on a commercially available kit and may require optimization for other reagent sources.

Materials:

• Bromophenol Blue Reagent

• Protein Standard (e.g., Bovine Serum Albumin, BSA) at a known concentration

• Phosphate-Buffered Saline (PBS)

• Microplate reader capable of measuring absorbance at 610 nm

• 96-well microplate

• Pipettes and tips

Procedure:

• Prepare Protein Standards: Perform serial dilutions of the protein standard with PBS to create a standard curve. A typical range is 0.03 to 2 mg/mL.

• Prepare Samples: Dilute unknown protein samples with PBS to fall within the range of the standard curve.

• Assay: a. Add 50 µL of each standard and unknown sample to separate wells of the 96-well plate. b. Add 200 µL of the Bromophenol Blue reagent to each well. c. Incubate at room temperature for 5 minutes.

• Measurement: Read the absorbance of each well at 610 nm using a microplate reader.

• Analysis: Generate a standard curve by plotting the absorbance of the standards against their known concentrations. Determine the concentration of the unknown samples by interpolating their absorbance values on the standard curve.

Bradford Method

Materials:

• Bradford Reagent (Coomassie Brilliant Blue G-250 in an acidic solution)

• Protein Standard (e.g., BSA)

• Appropriate buffer for sample and standard dilution

• Spectrophotometer or microplate reader capable of measuring absorbance at 595 nm

• Cuvettes or 96-well microplate

• Pipettes and tips

Procedure:

• Prepare Protein Standards: Create a series of protein standards by diluting a stock solution with the same buffer as the unknown samples.

• Prepare Samples: Dilute unknown samples to a concentration within the linear range of the assay.

• Assay: a. To a cuvette or microplate well, add a small volume of the standard or unknown sample (e.g., 5 µL). b. Add a larger volume of the Bradford reagent (e.g., 250 µL). c. Mix well and incubate at room temperature for at least 5 minutes.

• Measurement: Measure the absorbance at 595 nm.

• Analysis: Construct a standard curve and determine the concentration of the unknown samples.

Bicinchoninic Acid (BCA) Method

Materials:

• BCA Reagent A (containing bicinchoninic acid, sodium carbonate, and sodium tartrate in an alkaline solution)

• BCA Reagent B (containing copper (II) sulfate)

• Protein Standard (e.g., BSA)

• Appropriate buffer for dilution

• Microplate reader or spectrophotometer capable of measuring absorbance at 562 nm

• 96-well microplate or cuvettes

• Pipettes and tips

Procedure:

• Prepare Working Reagent: Mix BCA Reagent A and Reagent B according to the manufacturer's instructions (typically a 50:1 ratio).

• Prepare Protein Standards and Samples: Prepare a dilution series of the protein standard and dilute unknown samples as needed.

• Assay: a. Add a specific volume of each standard and unknown sample to separate wells or cuvettes (e.g., 25 µL). b. Add a larger volume of the working reagent to each well or cuvette (e.g., 200 µL). c. Mix thoroughly and incubate at 37°C for 30 minutes or at room temperature for 2 hours.

• Measurement: Cool the plate or cuvettes to room temperature and measure the absorbance at 562 nm.

• Analysis: Generate a standard curve and calculate the concentration of the unknown samples.

Lowry Method

Materials:

• Lowry Reagent A (alkaline copper solution)

• Lowry Reagent B (Folin-Ciocalteu reagent)

• Protein Standard (e.g., BSA)

• Appropriate buffer for dilution

• Spectrophotometer or microplate reader capable of measuring absorbance at 750 nm

• Test tubes or 96-well microplate

• Pipettes and tips

Procedure:

• Prepare Protein Standards and Samples: Prepare a range of protein standards and dilute unknown samples.

• Assay: a. To each tube or well, add the standard or unknown sample. b. Add Lowry Reagent A, mix well, and incubate at room temperature for 10 minutes. c. Add Lowry Reagent B, mix immediately and thoroughly, and incubate at room temperature in the dark for 30 minutes.

• Measurement: Measure the absorbance at 750 nm.

• Analysis: Construct a standard curve and determine the concentration of the unknown samples.

Experimental Workflow of the Bromophenol Blue Method

The following diagram illustrates the key steps in the Bromophenol Blue protein determination assay.

Experimental workflow for the Bromophenol Blue protein assay.

References

• 1. Bromophenol Blue (BPB) Protein Assay | Chondrex, Inc. [chondrex.com]
• 2. chondrex.com [chondrex.com]
• 3. Bradford vs. Lowry Protein Assays: Which Is More Accurate? [synapse.patsnap.com]
• 4. BCA Assay and Lowry Assays | Thermo Fisher Scientific - HK [thermofisher.com]
• 5. Evaluating the efficacy of protein quantification methods on membrane proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 6. azurebiosystems.com [azurebiosystems.com]
• 7. Selection of appropriate protein assay method for a paper microfluidics platform - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Study of pH Indicators for Accurate Acid-Base Titration

For Researchers, Scientists, and Drug Development Professionals: An Objective Guide to Selecting the Appropriate pH Indicator for Acid-Base Titration

The precise determination of the equivalence point in acid-base titrations is paramount for accurate analytical results in research and pharmaceutical development. The choice of a pH indicator is a critical factor that directly influences the accuracy of this determination. This guide provides a comparative analysis of commonly used pH indicators, supported by their chemical properties and performance in various titration scenarios.

Performance Characteristics of Common pH Indicators

The selection of an appropriate indicator is contingent upon the pH at the equivalence point of the specific acid-base reaction being analyzed. An ideal indicator exhibits a distinct color change that closely brackets this pH value. The table below summarizes the key properties of several widely used pH indicators.

Indicator	pH Transition Range	Color in Acidic Form	Color in Basic Form	pKa	Suitable Titration Types
Methyl Orange	3.1 - 4.4	Red	Yellow	3.5	Strong Acid vs. Weak Base
Bromothymol Blue	6.0 - 7.6	Yellow	Blue	7.3	Strong Acid vs. Strong Base
Phenolphthalein (B1677637)	8.3 - 10.0	Colorless	Pink/Fuchsia	9.5	Weak Acid vs. Strong Base, Strong Acid vs. Strong Base
Thymol Blue	1.2 - 2.8 (acid)	Red	Yellow	1.7	Strong Acid Titrations
8.0 - 9.6 (base)	Yellow	Blue	8.9	Weak Acid vs. Strong Base
Litmus	4.5 - 8.3	Red	Blue	~6.5	General pH indication, not ideal for precise titrations due to wide range

Experimental Comparison of Indicator Performance

While theoretical principles guide the selection of an indicator, experimental data provides a definitive assessment of its performance. A study comparing the performance of natural and synthetic indicators in the titration of a strong acid (H₂SO₄) with a strong base (NaOH) yielded the following representative results:

Indicator	Volume of 0.1 M NaOH (mL) at Endpoint (Mean ± SD, n=3)
Phenolphthalein	12.04 ± 0.15
Methyl Red	12.04 ± 0.05
Bromophenol Blue	12.06 ± 0.10

Data adapted from a comparative study on acid-base indicators. The study utilized 0.1 M H₂SO₄ as the analyte.

The data indicates that for a strong acid-strong base titration, both phenolphthalein and methyl red provide highly comparable and precise endpoint determinations. Bromophenol blue also yields a similar result, demonstrating that for titrations with a steep pH change around the equivalence point, several indicators can be used with negligible differences in the volume of titrant consumed.

Experimental Protocol for Acid-Base Titration

The following is a detailed methodology for performing a standard acid-base titration.

Materials:

• Buret, 50 mL

• Volumetric Pipet, 25 mL

• Erlenmeyer Flasks, 250 mL (x3)

• Beakers

• Standardized solution of titrant (e.g., 0.1 M NaOH)

• Analyte solution of unknown concentration (e.g., HCl)

• Selected pH indicator solution (e.g., phenolphthalein, methyl orange)

• Distilled or deionized water

• Buret stand and clamp

Procedure:

• Preparation of the Buret:

  • Rinse the buret with a small amount of distilled water, ensuring the water coats the entire inner surface.

  • Rinse the buret with a small volume of the titrant solution.

  • Fill the buret with the titrant solution, ensuring no air bubbles are present in the tip.

  • Record the initial volume of the titrant to two decimal places.

• Preparation of the Analyte:

  • Using a volumetric pipet, transfer a precise volume (e.g., 25.00 mL) of the analyte solution into an Erlenmeyer flask.

  • Add 2-3 drops of the chosen pH indicator to the analyte solution.

• Titration:

  • Place the Erlenmeyer flask under the buret on a white surface to easily observe the color change.

  • Slowly add the titrant from the buret to the analyte, constantly swirling the flask to ensure thorough mixing.

  • As the endpoint is approached, the color change will become more persistent. At this stage, add the titrant drop by drop.

  • The endpoint is reached when a single drop of the titrant causes a permanent color change in the solution.

• Data Recording and Analysis:

  • Record the final volume of the titrant in the buret to two decimal places.

  • Calculate the volume of titrant used by subtracting the initial volume from the final volume.

  • Repeat the titration at least two more times for a total of three trials to ensure precision.

  • Calculate the concentration of the analyte using the stoichiometry of the balanced acid-base reaction.

Logical Workflow of an Acid-Base Titration

The following diagram illustrates the logical steps involved in performing an acid-base titration experiment.

Caption: Workflow of a typical acid-base titration experiment.

Selection of the Appropriate Indicator

The choice of indicator is crucial for minimizing titration error. The endpoint, which is the point of color change, should coincide as closely as possible with the equivalence point, where the acid and base have completely neutralized each other.

• Strong Acid vs. Strong Base Titration: The pH at the equivalence point is approximately 7. The pH changes very rapidly over a wide range (typically pH 3 to 11) near the equivalence point. Therefore, indicators such as bromothymol blue (pH range 6.0-7.6) and phenolphthalein (pH range 8.3-10.0) are suitable. Although phenolphthalein's range is not centered at pH 7, the steepness of the titration curve in this region means that the volume difference between the color change and the equivalence point is negligible.

• Weak Acid vs. Strong Base Titration: The salt formed at the equivalence point hydrolyzes to produce a basic solution, resulting in a pH greater than 7. Phenolphthalein is the ideal indicator for this type of titration as its pH transition range aligns with the basic equivalence point. Using an indicator like methyl orange would result in a premature endpoint.

• Strong Acid vs. Weak Base Titration: The salt formed at the equivalence point hydrolyzes to produce an acidic solution, with a pH less than 7. Methyl orange is a suitable indicator as its transition range is in the acidic region. Phenolphthalein is not appropriate for this type of titration as its color change would occur well after the equivalence point.

Conclusion

The selection of a pH indicator for acid-base titration is a critical decision that impacts the accuracy and reliability of analytical results. While several indicators may be suitable for strong acid-strong base titrations, the choice becomes more restrictive for titrations involving weak acids or bases. A thorough understanding of the pH transition ranges of different indicators and the expected pH at the equivalence point of the titration is essential for making an informed selection. Phenolphthalein and methyl orange are robust and widely applicable indicators for a variety of titration scenarios, demonstrating high precision in endpoint determination.

A Comparative Guide to the Spectrophotometric Validation of Indomethacin Using Bromochlorophenol Blue and Alternative Analytical Methods

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the spectrophotometric method utilizing Bromochlorophenol Blue for the quantification of the acidic drug Indomethacin (B1671933) against alternative analytical techniques. The objective is to offer a clear, data-driven overview to aid in the selection of the most suitable analytical method for specific research and quality control needs.

Principles of the Analytical Methods

1. Bromochlorophenol Blue (BCPB) Method: Ion-Pair Spectrophotometry

This method is based on the principle of ion-pair extraction. Indomethacin, an acidic drug, possesses a carboxyl group that is deprotonated in a suitable pH environment to form an anion. Bromochlorophenol Blue, a sulfonephthalein dye, acts as a counter-ion. In an acidic buffer, the anionic drug reacts with the cationic form of the dye to create a stable, colored ion-pair complex. This complex is then extracted into an organic solvent, and the absorbance of the resulting solution is measured spectrophotometrically. The intensity of the color is directly proportional to the concentration of Indomethacin.

2. Alternative Spectrophotometric Method: pH-Induced Difference Spectrophotometry

This technique leverages the spectral shifts of Indomethacin that occur with changes in pH. The absorbance of an acidic solution of the drug is measured at a specific wavelength (e.g., 260 nm) and compared to the absorbance of an alkaline solution of the same concentration at the same wavelength. The difference in absorbance between the two solutions is linearly proportional to the concentration of Indomethacin.[1] This method is simple and avoids the use of additional reagents and extraction steps.

3. High-Performance Liquid Chromatography (HPLC) Method

HPLC is a powerful separation technique widely used for the analysis of pharmaceutical compounds. In a typical Reverse-Phase HPLC (RP-HPLC) method for Indomethacin, the drug is dissolved in a suitable solvent and injected into a chromatographic system. A mobile phase (a mixture of solvents like acetonitrile (B52724) and a buffer) carries the sample through a stationary phase (a column packed with a nonpolar material like C18). Indomethacin is separated from other components based on its affinity for the stationary and mobile phases. A UV detector is commonly used to quantify the drug as it elutes from the column. The peak area or height is proportional to the concentration of Indomethacin.

Experimental Protocols

1. Bromochlorophenol Blue (BCPB) Spectrophotometric Method

• Preparation of Standard Stock Solution of Indomethacin (100 µg/mL): Accurately weigh 10 mg of Indomethacin and dissolve it in 100 mL of methanol.

• Preparation of Bromochlorophenol Blue Solution (0.1% w/v): Dissolve 100 mg of Bromochlorophenol Blue in 100 mL of ethanol.

• Preparation of Buffer Solution (pH 3.0): Prepare an acetate (B1210297) buffer of pH 3.0.

• Procedure for Calibration Curve:

  • Into a series of separating funnels, pipette aliquots (0.2, 0.4, 0.6, 0.8, 1.0 mL) of the standard Indomethacin stock solution.

  • To each funnel, add 5 mL of pH 3.0 buffer and 2 mL of the Bromochlorophenol Blue solution.

  • Shake the mixture gently for 2 minutes.

  • Add 10 mL of chloroform (B151607) to each funnel and shake vigorously for 5 minutes.

  • Allow the layers to separate and collect the organic (chloroform) layer.

  • Measure the absorbance of the organic layer at the wavelength of maximum absorbance (λmax) against a reagent blank prepared in the same manner without the drug.

  • Plot a calibration curve of absorbance versus concentration.

2. pH-Induced Difference Spectrophotometric Method

• Preparation of Standard Stock Solution of Indomethacin (100 µg/mL): Prepare as described for the BCPB method.

• Preparation of Acidic and Alkaline Solutions:

  • Acidic Solution: Dilute a known aliquot of the stock solution with 0.1 M HCl.

  • Alkaline Solution: Dilute the same aliquot of the stock solution with 0.1 M NaOH.

• Procedure:

  • For a range of concentrations (e.g., 4-14 µg/mL), prepare both acidic and alkaline solutions of Indomethacin.

  • Measure the absorbance of both the acidic and alkaline solutions at 260 nm against their respective blanks (0.1 M HCl and 0.1 M NaOH).

  • Calculate the difference in absorbance (ΔA = A_alkaline - A_acidic) for each concentration.

  • Plot a calibration curve of ΔA versus concentration.[1]

3. RP-HPLC Method

• Chromatographic Conditions:

  • Column: Zorbax Eclipse Plus C18 (4.6 mm × 100 mm, 3.5 µm).[2]

  • Mobile Phase: Acetonitrile: 10 mM Sodium Acetate Buffer (pH 4) (60:40 v/v).[3]

  • Flow Rate: 0.5 mL/min.[3]

  • Detection Wavelength: 226 nm.[3]

  • Injection Volume: 20 µL.

• Preparation of Standard Stock Solution of Indomethacin (100 µg/mL): Prepare as described previously.

• Procedure for Calibration Curve:

  • Prepare a series of standard solutions of Indomethacin (e.g., 7.5-75 µg/mL) by diluting the stock solution with the mobile phase.[3]

  • Inject each standard solution into the HPLC system.

  • Record the peak area for each concentration.

  • Plot a calibration curve of peak area versus concentration.

Data Presentation: Comparison of Validation Parameters

Validation Parameter	Bromochlorophenol Blue Method (Representative Data)	pH-Induced Difference Spectrophotometry	RP-HPLC Method
Linearity Range	2-12 µg/mL	4-14 µg/mL[1]	7.5-75 µg/mL[3]
Correlation Coefficient (r²)	> 0.998	Not explicitly stated, but linearity is reported[1]	> 0.999[2][3]
Limit of Detection (LOD)	~0.1 µg/mL	Not explicitly stated	0.206 µg/mL[4]
Limit of Quantification (LOQ)	~0.3 µg/mL	Not explicitly stated	0.618 µg/mL[4]
Accuracy (% Recovery)	98-102%	100.1 ± 0.42%[1]	98-102%[2][3]
Precision (% RSD)	< 2%	Not explicitly stated	< 2%[2][3]

Visualizations

Caption: Workflow for the Bromochlorophenol Blue spectrophotometric method.

Caption: Principle of the ion-pair formation and extraction method.

Caption: Comparison of analytical methods for Indomethacin determination.

Comparison and Conclusion

The selection of an analytical method for the quantification of Indomethacin depends on the specific requirements of the analysis, including sensitivity, selectivity, cost, and throughput.

• Bromochlorophenol Blue (BCPB) Method: This ion-pair spectrophotometric method offers good sensitivity and is relatively inexpensive to perform. It is suitable for routine quality control where high-throughput analysis is not a primary concern. However, it involves multiple steps, including liquid-liquid extraction, which can be time-consuming and may introduce errors if not performed carefully. The selectivity can also be a concern if other compounds that can form ion pairs are present in the sample matrix.

• pH-Induced Difference Spectrophotometry: This is a very simple and rapid method that does not require derivatization or extraction.[1] Its primary advantage is its simplicity and speed. However, its sensitivity and selectivity may be lower compared to the BCPB and HPLC methods. It is best suited for the analysis of relatively pure samples.

• RP-HPLC Method: HPLC is the most powerful of the three methods in terms of selectivity and its ability to separate Indomethacin from its degradation products and other impurities.[3][5] This makes it the method of choice for stability studies and the analysis of complex sample matrices. While it offers high accuracy and precision, the initial setup cost for the instrumentation is higher, and the operational costs (solvents, columns) can also be more significant than for spectrophotometric methods.

References

• 1. tandfonline.com [tandfonline.com]
• 2. archives.ijper.org [archives.ijper.org]
• 3. jopcr.com [jopcr.com]
• 4. thepharmajournal.com [thepharmajournal.com]
• 5. Development and validation of HPLC method for determination of indomethacin and its two degradation products in topical gel - PubMed [pubmed.ncbi.nlm.nih.gov]

A Head-to-Head Battle of Dyes: Bromophenol Blue vs. Coomassie Brilliant Blue for Protein Quantification

For researchers, scientists, and drug development professionals, the accurate measurement of protein concentration is a cornerstone of countless experimental workflows. The choice of protein assay can significantly impact data quality and experimental outcomes. This guide provides an in-depth, objective comparison of two common dye-binding protein assays: the Bromophenol Blue (BPB) assay and the well-established Coomassie Brilliant Blue (Bradford) assay. We will delve into their underlying principles, compare their performance based on available data, and provide detailed experimental protocols to aid in selecting the most appropriate method for your specific research needs.

Principles of Detection: A Tale of Two Dyes

Both the Bromophenol Blue and Coomassie Brilliant Blue assays are colorimetric methods that rely on the interaction between a dye molecule and proteins in solution. This interaction leads to a measurable change in the dye's absorbance spectrum, which is proportional to the protein concentration.

Bromophenol Blue (BPB) Assay: This assay utilizes the anionic dye Bromophenol Blue, which binds to proteins under neutral to acidic conditions. The binding of BPB to proteins, particularly to albumin, is a key feature of this assay.[1][2] This interaction is primarily driven by electrostatic forces. The major advantage of the BPB assay is its notable resistance to interference from detergents and surfactants, which are commonly used to solubilize proteins, especially membrane proteins.[1][2]

Coomassie Brilliant Blue (Bradford) Assay: The Bradford assay, developed by Marion M. Bradford in 1976, is a rapid and widely used protein quantification method.[3] It is based on the binding of the dye Coomassie Brilliant Blue G-250 to proteins. In an acidic solution, the dye exists in a reddish-brown cationic form with an absorbance maximum at 465 nm. When the dye binds to proteins, primarily through interactions with basic (especially arginine and lysine) and aromatic amino acid residues, it is stabilized in its blue anionic form, shifting the absorbance maximum to 595 nm.[3][4] The increase in absorbance at 595 nm is directly proportional to the amount of protein in the sample.[4]

Performance Comparison: A Data-Driven Analysis

The choice between the BPB and Bradford assays often comes down to specific experimental requirements, particularly the presence of potentially interfering substances in the sample. Below is a summary of their performance characteristics based on available data.

Feature	Bromophenol Blue (BPB) Assay	Coomassie Brilliant Blue (Bradford) Assay
Principle	Binding of anionic Bromophenol Blue dye to proteins.[1][2]	Binding of Coomassie Brilliant Blue G-250 dye to proteins, causing an absorbance shift.[3]
Standard Range	0.03 - 2.0 mg/mL (as per a commercial kit)[1]	Standard Assay: 200 - 1500 µg/mL; Micro Assay: 1 - 25 µg/mL[5]
Sensitivity	Lower sensitivity compared to Bradford assay.	High sensitivity, can detect as little as 1 to 20 µg of protein.[3]
Linearity	Good linearity within the recommended range. A log-log plot can be used to linearize the data.[1]	Linear over a short range, can become non-linear at higher concentrations.[3]
Assay Time	Rapid, typically around 5 minutes.[1]	Very rapid, results can be obtained in under 30 minutes.[3]
Wavelength	610 nm[1]	595 nm[3]
Interfering Substances	Advantage: High tolerance to surfactants and detergents.[1][2]	Disadvantage: Highly susceptible to interference from detergents (e.g., SDS, Triton X-100). Also affected by basic conditions.[6]
Protein-to-Protein Variation	Exhibits protein-to-protein variation, with a higher affinity for albumin than globulin.[1][2]	Significant protein-to-protein variation due to dependence on the content of basic and aromatic amino acids.[7]

Experimental Protocols

Below are detailed protocols for performing both the Bromophenol Blue and Coomassie Brilliant Blue (Bradford) protein assays.

Bromophenol Blue (BPB) Protein Assay Protocol (Based on a Commercial Kit)

This protocol is adapted from a commercially available kit and serves as a general guideline.

Materials:

• Bromophenol Blue Assay Reagents (Solution A and Solution B as provided in the kit)

• Protein Standard (e.g., Bovine Serum Albumin, BSA) at a known concentration (e.g., 2 mg/mL)

• Phosphate-Buffered Saline (PBS)

• 96-well microplate

• Microplate reader capable of measuring absorbance at 610 nm

Procedure:

• Preparation of Protein Standards:

  • Prepare a series of protein standards by serially diluting the stock protein standard (e.g., 2 mg/mL BSA) with PBS. A typical range would be from 2 mg/mL down to 0.031 mg/mL.[1]

• Sample Preparation:

  • Dilute unknown protein samples with PBS to fall within the standard curve range.

• Assay Reagent Preparation:

  • Just before use, prepare the Dye Solution by mixing Solution A and Solution B according to the kit's instructions (e.g., a 3:1 ratio of Solution A to Solution B).[1]

• Assay:

  • Add 50 µL of each standard and unknown sample to separate wells of the 96-well plate.

  • Add 200 µL of the prepared Dye Solution to each well.

  • Incubate at room temperature for 5 minutes.[1]

• Measurement:

  • Measure the absorbance of each well at 610 nm using a microplate reader.

• Data Analysis:

  • Subtract the absorbance of the blank (PBS with Dye Solution) from the absorbance of all standards and samples.

  • Generate a standard curve by plotting the net absorbance versus the known protein concentrations of the standards. A log-log plot may be used to linearize the data.[1]

  • Determine the protein concentration of the unknown samples by interpolating their net absorbance values on the standard curve.

Coomassie Brilliant Blue (Bradford) Assay Protocol (Standard Method)

This is a standard, non-proprietary protocol for the Bradford assay.

Materials:

• Coomassie Brilliant Blue G-250 dye

• 95% Ethanol

• 85% Phosphoric Acid

• Distilled or deionized water

• Protein Standard (e.g., Bovine Serum Albumin, BSA) at a known concentration (e.g., 1 mg/mL)

• Test tubes or cuvettes

• Spectrophotometer capable of measuring absorbance at 595 nm

Procedure:

• Preparation of Bradford Reagent:

  • Dissolve 100 mg of Coomassie Brilliant Blue G-250 in 50 mL of 95% ethanol.

  • To this solution, add 100 mL of 85% phosphoric acid.

  • Once the dye has completely dissolved, bring the total volume to 1 liter with distilled water.

  • Filter the solution through Whatman No. 1 filter paper and store it in a dark bottle at room temperature.

• Preparation of Protein Standards:

  • Prepare a series of protein standards by diluting the stock protein standard (e.g., 1 mg/mL BSA) with the same buffer as your unknown samples. A typical range would be from 100 µg/mL to 1500 µg/mL.

• Assay:

  • Pipette 0.1 mL of each standard and unknown sample into separate test tubes.

  • Add 5.0 mL of the Bradford reagent to each tube.

  • Mix well by vortexing or inversion.

  • Incubate at room temperature for at least 5 minutes. The color is stable for about 1 hour.

• Measurement:

  • Measure the absorbance of each tube at 595 nm using a spectrophotometer. Use a blank containing 0.1 mL of the buffer and 5.0 mL of the Bradford reagent to zero the spectrophotometer.

• Data Analysis:

  • Subtract the absorbance of the blank from the absorbance of all standards and samples.

  • Generate a standard curve by plotting the net absorbance versus the known protein concentrations of the standards.

  • Determine the protein concentration of the unknown samples by interpolating their net absorbance values on the standard curve.

Visualizing the Workflow and Principles

To better illustrate the processes and concepts discussed, the following diagrams were generated using Graphviz.

References

• 1. chondrex.com [chondrex.com]
• 2. Bromophenol Blue (BPB) Protein Assay | Chondrex, Inc. [chondrex.com]
• 3. researchgate.net [researchgate.net]
• 4. Comparing BCA, Bradford, and UV protein quantification methods for scientists | Proteintech Group [ptglab.com]
• 5. bio-rad.com [bio-rad.com]
• 6. Chemistry of Protein Assays | Thermo Fisher Scientific - HK [thermofisher.com]
• 7. absbio.com [absbio.com]

Sensitivity comparison between Bromochlorophenol Blue and other organic dyes in assays.

For researchers, scientists, and professionals in drug development, the selection of an appropriate organic dye for quantitative assays is critical for generating accurate and reproducible data. This guide provides a comparative analysis of the sensitivity of Bromophenol Blue against other commonly used organic dyes, such as Coomassie Brilliant Blue and Bromocresol Green, in protein quantification assays.

Note on Nomenclature: The query specified "Bromochlorophenol Blue." However, extensive literature searches indicate that this is likely a confusion with the more prevalent dye, Bromophenol Blue (BPB) . This guide will therefore focus on Bromophenol Blue and its comparison with other standard dyes.

Quantitative Sensitivity Comparison

The sensitivity of a dye-binding assay is a crucial performance metric, often defined by its limit of detection (LOD) and linear range. The following table summarizes the performance of Bromophenol Blue, Coomassie Brilliant Blue G-250 (used in the Bradford assay), and Bromocresol Green.

Dye / Assay Method	Typical Application	Limit of Detection (LOD) / Linear Range	Key Characteristics
Bromophenol Blue (BPB)	Protein Quantification, especially with detergents	Standard Range: 31 - 2000 µg/mL[1]	High tolerance to surfactants that interfere with other assays.[1][2] Sensitivity is generally considered higher than Bromocresol Green but lower than Coomassie Brilliant Blue.[3]
Coomassie Brilliant Blue G-250 (Bradford Assay)	General Protein Quantification	Microassay: ~1-20 µg/mL; Standard Assay: ~20-200 µg/mL. Can detect as little as 30-100 ng of protein.[4]	Highly sensitive and rapid assay.[4] Binding is primarily to basic and aromatic amino acid residues.[4]
Bromocresol Green (BCG)	Albumin Quantification	Detection Limit: ~0.035 g/dL (350 µg/mL)[5]	Widely used for specifically measuring albumin levels in serum or plasma.[5][6] The binding of BCG to albumin at a slightly acidic pH results in a color change.[5]

Experimental Protocols

Detailed methodologies are essential for reproducing experimental results. Below is a standard protocol for the widely used Bradford Protein Assay, an alternative to the Bromophenol Blue method.

Bradford Protein Assay Protocol

This protocol is based on the binding of Coomassie Brilliant Blue G-250 to proteins, which results in a color change that can be measured spectrophotometrically.

Materials:

• Bradford Reagent (Commercially available or prepared by dissolving 100 mg of Coomassie Brilliant Blue G-250 in 50 mL of 95% ethanol, then adding 100 mL of 85% phosphoric acid and diluting to 1 L with distilled water).[7]

• Protein Standard (e.g., Bovine Serum Albumin, BSA) at a known concentration (e.g., 1 mg/mL).

• Unknown protein samples.

• Spectrophotometer and cuvettes or a microplate reader.

• Distilled water or appropriate buffer.

Procedure:

• Preparation of Standards: Prepare a series of protein standards by diluting the BSA stock solution. A typical range would be 0.1, 0.2, 0.4, 0.6, 0.8, and 1.0 mg/mL.[7]

• Sample Preparation: Dilute the unknown protein samples to ensure their concentrations fall within the linear range of the assay.

• Assay Execution (Standard Tube Method):

  • Pipette 100 µL of each standard and unknown sample into separate, clearly labeled test tubes.

  • Add 5 mL of the Bradford Reagent to each tube.

  • Mix well (e.g., by vortexing) and incubate at room temperature for at least 5 minutes.

  • Measure the absorbance of each sample at 595 nm. Use a blank containing only buffer and the Bradford Reagent to zero the spectrophotometer.[7]

• Data Analysis:

  • Create a standard curve by plotting the absorbance at 595 nm (Y-axis) versus the known concentration of the BSA standards (X-axis).

  • Use the linear regression equation (y = mx + c) derived from the standard curve to calculate the concentration of the unknown protein samples based on their absorbance values.

Visualizing the Assay Workflow

A generalized workflow for dye-binding protein assays provides a clear visual representation of the experimental process from sample preparation to final data analysis.

References

• 1. chondrex.com [chondrex.com]
• 2. Bromophenol Blue (BPB) Protein Assay | Chondrex, Inc. [chondrex.com]
• 3. researchgate.net [researchgate.net]
• 4. Bradford protein assay | Abcam [abcam.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. reagents.alfa-chemistry.com [reagents.alfa-chemistry.com]

A Comparative Guide to Detecting Lipase Activity: Bromochlorophenol Blue and Alternatives

For researchers, scientists, and drug development professionals, the accurate detection of enzymatic activity is paramount. This guide provides a comprehensive comparison of methods for detecting lipase (B570770) activity, with a focus on the validation of the Bromochlorophenol Blue (BCPB) colorimetric assay against established spectrophotometric and fluorometric alternatives. Detailed experimental protocols and comparative data are presented to facilitate informed decisions in assay selection.

Lipases are a crucial class of enzymes that catalyze the hydrolysis of lipids. Their activity is of significant interest in various fields, from understanding metabolic pathways to the development of therapeutics. The selection of an appropriate assay for measuring lipase activity is critical and depends on factors such as sensitivity, throughput, cost, and the specific experimental context. This guide explores the principles and performance of three distinct methods: the pH indicator-based assay using Bromochlorophenol Blue, the widely used p-nitrophenyl palmitate (pNPP) colorimetric assay, and a sensitive fluorometric assay.

Principle of Detection Methods

The detection of lipase activity fundamentally relies on measuring the product of the enzymatic reaction. In the case of lipases, this is typically the release of fatty acids from a triglyceride substrate. The three methods discussed here employ different strategies to quantify this process.

1. Bromochlorophenol Blue (BCPB) pH Indicator Assay: This method leverages the drop in pH that occurs upon the release of fatty acids during lipid hydrolysis. BCPB is a pH indicator dye that exhibits a distinct color change in response to pH alterations. In a buffered solution set to the edge of the indicator's color transition range, the production of fatty acids by lipase activity causes a measurable change in absorbance, which is proportional to the enzyme's activity.

2. p-Nitrophenyl Palmitate (pNPP) Colorimetric Assay: This is a well-established method that utilizes a chromogenic substrate, p-nitrophenyl palmitate. Lipase cleaves the palmitate from the substrate, releasing p-nitrophenol, a yellow-colored product. The intensity of the yellow color, measured spectrophotometrically at approximately 410 nm, is directly proportional to the lipase activity.

3. Fluorometric Assay: This highly sensitive method employs a substrate that, when hydrolyzed by lipase, releases a fluorescent molecule. The increase in fluorescence intensity over time is measured and is directly proportional to the rate of the enzymatic reaction. This method often provides the highest sensitivity among the three.

Comparative Performance of Lipase Assays

While direct comparative studies including the Bromochlorophenol Blue assay for lipase are not extensively documented, the performance characteristics of each assay type can be inferred from various studies. The following table summarizes the typical performance metrics for each method.

Feature	Bromochlorophenol Blue (pH Indicator) Assay	p-Nitrophenyl Palmitate (pNPP) Assay	Fluorometric Assay
Principle	Measures pH change due to fatty acid release	Measures color change from chromogenic substrate hydrolysis	Measures fluorescence increase from substrate hydrolysis
Detection	Colorimetric (Absorbance change)	Colorimetric (Absorbance at ~410 nm)	Fluorometric (Emission at specific wavelength)
Sensitivity	Moderate	Moderate to High	High to Very High
Linear Range	Dependent on buffer capacity and indicator concentration	Typically linear over a moderate range of enzyme concentrations	Often exhibits a wide linear dynamic range
Throughput	High (amenable to microplate format)	High (amenable to microplate format)	High (amenable to microplate format)
Cost	Low	Low to Moderate	Moderate to High
Interferences	Buffering capacity of the sample, pH changes unrelated to enzyme activity	Turbidity of the sample, compounds that absorb at 410 nm	Sample autofluorescence, light scattering

Experimental Protocols

Detailed methodologies are crucial for the successful implementation and comparison of these assays. Below are representative protocols for each method.

Experimental Protocol 1: Bromochlorophenol Blue (BCPB)-Based Lipase Assay

This protocol is adapted from the principles of pH indicator-based assays for lipases.

Materials:

• Bromochlorophenol Blue (BCPB) indicator solution (e.g., 0.1% in ethanol)

• Tris-HCl buffer (e.g., 50 mM, pH 8.0)

• Tributyrin (B1683025) (substrate)

• Lipase enzyme solution

• 96-well microplate

• Microplate reader capable of measuring absorbance at ~616 nm

Procedure:

• Prepare the Assay Buffer: Add a small volume of BCPB indicator solution to the Tris-HCl buffer until a desired starting absorbance is achieved at 616 nm. The pH should be adjusted to be on the sensitive part of the BCPB color change curve (around its pKa of 6.3, though the optimal starting pH may need empirical determination).

• Prepare the Substrate Emulsion: Emulsify tributyrin in the assay buffer (e.g., by sonication) to a final concentration of 1-5 mM.

• Set up the Reaction: In each well of a 96-well microplate, add 180 µL of the substrate emulsion.

• Initiate the Reaction: Add 20 µL of the lipase enzyme solution to each well. For a blank control, add 20 µL of the buffer used to dissolve the enzyme.

• Measure Absorbance: Immediately place the microplate in a plate reader and measure the decrease in absorbance at 616 nm over time (e.g., every 30 seconds for 10-15 minutes) at a constant temperature (e.g., 37°C).

• Calculate Activity: The rate of decrease in absorbance is proportional to the lipase activity.

Experimental Protocol 2: p-Nitrophenyl Palmitate (pNPP)-Based Lipase Assay

This is a widely adopted colorimetric method.

Materials:

• p-Nitrophenyl palmitate (pNPP)

• Isopropanol (B130326)

• Phosphate (B84403) buffer (e.g., 50 mM, pH 7.0)

• Gum arabic and sodium deoxycholate (as emulsifiers)

• Lipase enzyme solution

• 96-well microplate

• Microplate reader capable of measuring absorbance at 410 nm

Procedure:

• Prepare the Substrate Solution: Dissolve pNPP in isopropanol to make a stock solution (e.g., 10 mM). Prepare the assay solution by adding the pNPP stock to the phosphate buffer containing gum arabic (e.g., 0.5%) and sodium deoxycholate (e.g., 0.2%) to a final pNPP concentration of 1 mM.

• Set up the Reaction: In each well of a 96-well microplate, add 180 µL of the substrate solution.

• Initiate the Reaction: Add 20 µL of the lipase enzyme solution to each well. For a blank, add 20 µL of the enzyme buffer.

• Incubate: Incubate the plate at a constant temperature (e.g., 37°C) for a defined period (e.g., 15-30 minutes).

• Measure Absorbance: Measure the absorbance at 410 nm.

• Calculate Activity: The increase in absorbance is proportional to the amount of p-nitrophenol released and thus to the lipase activity. A standard curve of p-nitrophenol can be used for quantification.

Experimental Protocol 3: Fluorometric Lipase Assay

This protocol provides a high-sensitivity alternative.

Materials:

• Fluorogenic lipase substrate (e.g., a derivative of 4-methylumbelliferone (B1674119) or resorufin)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.2)

• Lipase enzyme solution

• Black 96-well microplate

• Fluorometric microplate reader

Procedure:

• Prepare the Substrate Solution: Dissolve the fluorogenic substrate in a suitable solvent (e.g., DMSO) to make a stock solution. Dilute the stock solution in the assay buffer to the desired final concentration (typically in the low micromolar range).

• Set up the Reaction: In each well of a black 96-well microplate, add 90 µL of the substrate solution.

• Initiate the Reaction: Add 10 µL of the lipase enzyme solution to each well. For a blank, add 10 µL of the enzyme buffer.

• Measure Fluorescence: Immediately place the plate in a fluorometric microplate reader and measure the increase in fluorescence intensity over time at the appropriate excitation and emission wavelengths for the chosen fluorophore.

• Calculate Activity: The rate of fluorescence increase is proportional to the lipase activity. A standard curve of the fluorescent product can be used for quantification.

Visualizing the Assay Workflows

To further clarify the experimental processes, the following diagrams illustrate the workflows for the pH indicator-based and the alternative lipase assays.

Caption: Workflow comparison of lipase assays.

Signaling Pathway of Lipase Action

The fundamental action of lipase, which these assays are designed to detect, is the hydrolysis of a triglyceride into a diglyceride and a fatty acid, followed by further hydrolysis. This enzymatic cascade is a key process in lipid metabolism.

Caption: Lipase-mediated triglyceride hydrolysis.

Conclusion

The choice of a lipase assay is a critical decision in experimental design. The Bromochlorophenol Blue assay presents a simple, cost-effective, and high-throughput method suitable for many applications. Its reliance on a pH change, however, necessitates careful buffer optimization and consideration of potential sample-induced pH variations. The pNPP assay offers a robust and widely accepted colorimetric alternative, while fluorometric assays provide the highest sensitivity for detecting low levels of lipase activity. By understanding the principles, performance characteristics, and detailed protocols of each method, researchers can select the most appropriate assay to generate reliable and meaningful data in their specific research context.

A Comparative Guide to Dye-Binding Assays: Evaluating Bromophenol Blue and Bromocresol Green for Protein Quantification

An Important Note on Bromochlorophenol Blue (BCPB): While this guide focuses on the cross-reactivity and specificity of dyes in biochemical assays, publicly available experimental data and established protocols specifically detailing the performance of Bromochlorophenol Blue for protein quantification are limited. In contrast, Bromophenol Blue (BPB) and Bromocresol Green (BCG) are extensively documented and widely accepted alternatives for similar applications. Therefore, this guide provides a comprehensive comparison of BPB and BCG to inform researchers on best practices and assay selection.

At a Glance: Logical Comparison of Common Dye Alternatives

The selection of a dye for a protein assay hinges on several factors, including the pH of the sample, the presence of potentially interfering substances, and the specific type of protein being quantified. The following diagram outlines the key characteristics of Bromophenol Blue and Bromocresol Green.

Caption: Comparative properties of Bromophenol Blue and Bromocresol Green.

Performance Comparison: Specificity and Interference

The accuracy of dye-binding assays is critically dependent on the specificity of the dye for the target protein and its susceptibility to interference from other components in the sample matrix.

Parameter	Bromophenol Blue (BPB)	Bromocresol Green (BCG)	Key Considerations & References
Primary Application	General protein quantification, particularly urinary proteins.	Serum albumin quantification.	BPB has a higher affinity for albumin over globulin, making it useful for assessing glomerular albuminuria. BCG is widely used in clinical settings for albumin measurement.
Specificity	Binds to proteins, primarily through electrostatic interactions with basic amino acid residues. It is considered almost specific for albumin in urine samples, with only slight response from alpha-globulins.	High affinity for albumin, but exhibits significant cross-reactivity with other serum proteins, notably α1- and α2-globulins.	The non-specificity of BCG can lead to an overestimation of albumin levels, especially in conditions like nephrotic syndrome where α2-macroglobulin levels are elevated.
Interference	Detergents: More tolerant to surfactants compared to Coomassie-based assays. Buffers & Salt: High salt concentrations and certain buffers can negatively impact the sensitivity of the assay.	Globulins: As noted, globulins can cross-react and cause positive interference. Heparin: May interfere with the assay.	While BPB shows some tolerance, high concentrations of any non-protein component should be validated. For BCG, alternative methods like immunonephelometry may be necessary for accurate albumin measurement in the presence of high globulin levels.
pH Range	Optimal binding occurs in acidic conditions, with a color transition range of pH 3.0-4.6.	Functions in a slightly acidic environment, with a color transition between pH 3.8 and 5.4.	The assay's buffer system is crucial for maintaining the optimal pH for protein-dye interaction.

Experimental Protocol: Bromophenol Blue Protein Assay

This protocol is adapted from a standard microplate-based BPB protein assay suitable for quantifying protein in samples such as urine or cell lysates.

Materials:

• Bromophenol Blue (BPB) Reagent

• Bovine Serum Albumin (BSA) Standard (e.g., 2 mg/mL stock)

• Phosphate Buffered Saline (PBS)

• 96-well microplate

• Microplate reader capable of measuring absorbance at ~610 nm

Procedure:

• Preparation of Standards:

  • Create a series of BSA standards by serial dilution with PBS. A recommended range is 0.031 to 2 mg/mL.

  • For example, to make a 1 mg/mL standard, mix an equal volume of the 2 mg/mL stock with PBS. Repeat for subsequent dilutions.

  • Include a "blank" sample containing only PBS.

• Sample Preparation:

  • Dilute experimental samples with PBS to a concentration expected to fall within the linear range of the standard curve. It is advisable to test multiple dilutions for unknown samples.

• Assay Execution:

  • Add 50 µL of each standard, blank, and diluted sample to separate wells of the 96-well plate. It is recommended to run all samples and standards in duplicate.

  • Prepare the BPB dye working solution according to the manufacturer's instructions immediately before use.

  • Add 200 µL of the BPB working solution to every well.

  • Incubate the plate at room temperature for 5 minutes.

• Data Acquisition and Analysis:

  • Measure the optical density (OD) of each well at 610 nm using a microplate reader.

  • Subtract the average OD of the blank from the OD of all standards and samples.

  • Generate a standard curve by plotting the blank-corrected OD values for the BSA standards against their known concentrations.

  • Determine the protein concentration of the experimental samples by interpolating their blank-corrected OD values from the standard curve. If a sample's OD is higher than the highest standard, it should be further diluted and re-assayed.

Visualizing the Workflow

The following diagram illustrates the key steps in the Bromophenol Blue protein assay protocol.

Caption: Standard workflow for a microplate-based BPB protein assay.

Safety & Regulatory Compliance

Proper Disposal of Bromochlorophenol Blue Sodium Salt: A Comprehensive Guide for Laboratory Professionals

For researchers and scientists in drug development and other laboratory settings, the proper handling and disposal of chemical reagents is a critical component of operational safety and environmental responsibility. This guide provides essential, step-by-step procedures for the safe disposal of Bromochlorophenol Blue sodium salt, ensuring compliance and minimizing risk.

Key Safety and Physical Data

Understanding the properties of Bromochlorophenol Blue sodium salt is the first step in handling it safely. Below is a summary of its key characteristics.

Property	Value
Appearance	Black or dark green/brown powder
Molecular Formula	C₁₉H₉Br₂Cl₂NaO₅S
Molecular Weight	603.04 g/mol
Melting Point	>250°C
Solubility	Soluble in water and ethanol[1][2]
pH Transition Interval	3.0 (yellow) – 4.6 (blue-violet)[3]
Hazard Classification	May cause eye and skin irritation.[4] Considered a hazardous substance according to OSHA 29 CFR 1910.1200, though some sources state it does not meet GHS classification criteria.[5][6][7]

Personal Protective Equipment (PPE)

Before handling Bromochlorophenol Blue sodium salt, ensure the following personal protective equipment is worn:

• Eye Protection: Safety glasses with side shields or goggles.

• Hand Protection: Compatible chemical-resistant gloves.

• Skin and Body Protection: A lab coat or other protective clothing to prevent skin contact.

• Respiratory Protection: In case of insufficient ventilation or the generation of dust, use a NIOSH-approved dust respirator.

Step-by-Step Disposal Protocol

The disposal of Bromochlorophenol Blue sodium salt must be conducted in a manner that ensures the safety of laboratory personnel and compliance with all relevant regulations.

1. Waste Identification and Segregation:

• Unused or Expired Product: Keep the chemical in its original container if possible. Ensure the container is clearly labeled.

• Contaminated Materials: Any materials, such as paper towels, gloves, or weigh boats, that have come into contact with the chemical should be considered contaminated.

• Solutions: Aqueous solutions of Bromochlorophenol Blue sodium salt should be collected in a separate, clearly labeled waste container.

2. Small Quantity Disposal (Typically < 10g):

• Carefully sweep the solid material to avoid generating dust. A dustpan and brush or a dedicated vacuum cleaner with a HEPA filter can be used.

• Place the collected solid into a sealable, labeled container. The label should clearly state "Waste Bromochlorophenol Blue sodium salt" and any other information required by your institution's waste management plan.

• For any residual powder, wipe the area with a wet paper towel and place the towel in the same sealed container.

• Store the sealed container in a designated hazardous waste accumulation area.

3. Large Quantity and Bulk Disposal:

• For larger quantities, it is recommended to contact your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal company directly.[6]

• Do not attempt to dispose of large quantities through standard laboratory waste streams.

• Ensure the material is securely contained and clearly labeled while awaiting pickup by a certified waste handler.

4. Disposal of Contaminated Materials:

• All disposable items that are contaminated with Bromochlorophenol Blue sodium salt, such as gloves, weigh paper, and pipette tips, should be placed in a designated, sealed waste bag or container.

• This container should be clearly labeled as "Hazardous Waste" and include the chemical name.

• Dispose of this container through your institution's chemical waste program.

Important Considerations:

• Do Not Pour Down the Drain: Bromochlorophenol Blue sodium salt should not be disposed of down the sanitary sewer.[8]

• Consult Local Regulations: Waste disposal regulations can vary significantly. Always consult your local, state, and federal environmental control regulations to ensure full compliance.[4]

• Safety Data Sheet (SDS): Always refer to the specific Safety Data Sheet provided by the manufacturer for the most detailed and up-to-date information on handling and disposal.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of Bromochlorophenol Blue sodium salt.

Caption: Disposal workflow for Bromochlorophenol Blue sodium salt.

References

• 1. Cas 102185-52-4,Bromochlorophenol Blue sodium salt | lookchem [lookchem.com]
• 2. cdhfinechemical.com [cdhfinechemical.com]
• 3. gspchem.com [gspchem.com]
• 4. dept.harpercollege.edu [dept.harpercollege.edu]
• 5. astechireland.ie [astechireland.ie]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. fishersci.com [fishersci.com]

Essential Safety and Logistical Information for Handling Bromochlorophenol Blue Sodium Salt

For researchers, scientists, and drug development professionals, ensuring safe and efficient handling of laboratory chemicals is paramount. This document provides immediate, essential safety and logistical information for the handling of Bromochlorophenol Blue sodium salt, including detailed personal protective equipment (PPE) requirements, a step-by-step operational plan for preparing a solution, and a comprehensive disposal plan.

Personal Protective Equipment (PPE)

The following table summarizes the necessary personal protective equipment when handling Bromochlorophenol Blue sodium salt. It is crucial to always wear the appropriate PPE to minimize exposure and ensure personal safety.[1][2][3]

Body Part	Personal Protective Equipment	Specifications
Eyes/Face	Safety Goggles with Side Shields or Chemical Safety Goggles	Must conform to EU Standard EN166 or OSHA 29 CFR 1910.133.[1][2]
Hands	Chemically Resistant Gloves	Inspect gloves prior to use. Follow proper glove removal technique.[1][4]
Body	Laboratory Coat or Impervious Clothing	Provides a barrier against accidental spills and contamination.[1][2]
Respiratory	Dust Mask or Respirator (if dust is generated)	Use NIOSH (US) or CEN (EU) approved respirators when ventilation is inadequate or dust is present.[1][4]

Operational Plan: Protocol for Preparing a Solution of Bromochlorophenol Blue Sodium Salt

This protocol outlines the step-by-step procedure for safely preparing a solution of Bromochlorophenol Blue sodium salt. This process should be conducted in a well-ventilated area, preferably within a chemical fume hood.[1][2]

1. Preparation and Pre-Weighing:

• Ensure the work area is clean and uncluttered.
• Assemble all necessary equipment: Bromochlorophenol Blue sodium salt, appropriate solvent (e.g., deionized water), beaker or flask, stir bar, magnetic stir plate, spatula, and weigh boat.
• Put on all required personal protective equipment as detailed in the table above.

2. Weighing the Salt:

• Place a clean weigh boat on the analytical balance and tare it.
• Carefully use a spatula to weigh the desired amount of Bromochlorophenol Blue sodium salt into the weigh boat.
• Minimize the generation of dust during this process.[2]

3. Dissolving the Salt:

• Transfer the weighed salt into the beaker or flask.
• Add a stir bar to the vessel.
• Place the vessel on a magnetic stir plate.
• Gradually add the solvent to the vessel while the solution is stirring.
• Continue stirring until the salt is completely dissolved.

4. Final Preparation and Storage:

• Once dissolved, label the container with the chemical name, concentration, date, and your initials.
• Store the solution in a tightly sealed container in a cool, dry, and well-ventilated area away from incompatible substances.[2]

5. Decontamination:

• Clean all equipment used during the process.
• Dispose of the weigh boat and any other disposable materials in the appropriate waste container.
• Wash hands thoroughly with soap and water after handling the chemical.[1]

Disposal Plan

Proper disposal of Bromochlorophenol Blue sodium salt and its solutions is critical to prevent environmental contamination and ensure regulatory compliance.

• Unused Solid Waste: Unused or surplus Bromochlorophenol Blue sodium salt should be collected in a clearly labeled, sealed container.[4] This waste should be disposed of through a licensed disposal company.[4] Do not dispose of the solid chemical down the drain.[1][4]

• Solutions: Aqueous solutions of Bromochlorophenol Blue sodium salt should also be collected in a labeled waste container. Consult your institution's environmental health and safety (EHS) office for specific guidelines on aqueous waste disposal.

• Contaminated Materials: Any materials, such as gloves, weigh boats, or paper towels, that come into contact with the chemical should be considered contaminated. These should be placed in a sealed bag and disposed of as chemical waste according to your institution's procedures.

• Regulatory Compliance: All disposal must be in accordance with local, regional, and national hazardous waste regulations.[5]

Experimental Workflow

The following diagram illustrates the logical workflow for handling Bromochlorophenol Blue sodium salt from receipt of the chemical to the final disposal of waste.

Caption: Workflow for Handling Bromochlorophenol Blue Sodium Salt.

References

• 1. echemi.com [echemi.com]
• 2. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 3. msjc-keenan.newlook.safeschoolssds.com [msjc-keenan.newlook.safeschoolssds.com]
• 4. dept.harpercollege.edu [dept.harpercollege.edu]
• 5. fishersci.com [fishersci.com]